Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

• CAS: 92-64-8

Core Science & Biosynthesis

Technical Guide: Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

A Senior Application Scientist's Guide to Mechanism, Protocol, and Industrial Significance

Abstract

This technical guide provides an in-depth examination of the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8), a significant chemical intermediate in the manufacturing of dyes, pharmaceuticals, and agrochemicals.[1][2] The primary focus of this document is the detailed exploration of its most common and efficient synthesis pathway: the base-catalyzed Michael addition of N-(2-hydroxyethyl)aniline to acrylonitrile. We will dissect the reaction mechanism, provide a detailed, field-proven experimental protocol, and discuss the critical parameters that ensure a high-yield, high-purity outcome. This guide is intended for researchers, chemists, and process development professionals seeking a comprehensive understanding of this important cyanoethylation reaction.

Core Synthesis Pathway: Cyanoethylation of N-(2-hydroxyethyl)aniline

The synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a classic example of a cyanoethylation reaction. This process involves the addition of a compound with a reactive hydrogen atom across the carbon-carbon double bond of acrylonitrile. In this specific case, the nucleophile is the secondary amine of N-(2-hydroxyethyl)aniline.

Reaction Principle and Mechanism

The underlying mechanism is a conjugate addition, specifically a Michael addition. The electron-withdrawing nature of the nitrile group (-C≡N) polarizes the acrylonitrile molecule, rendering the β-carbon electrophilic and highly susceptible to attack by nucleophiles.

The secondary amine nitrogen on N-(2-hydroxyethyl)aniline acts as the nucleophile, attacking the β-carbon of acrylonitrile. While the reaction can proceed without a catalyst, it is often accelerated by a mild base. The base facilitates the deprotonation of the amine, increasing its nucleophilicity and thereby enhancing the reaction rate. The process is typically exothermic, necessitating careful temperature control to prevent the uncontrolled and hazardous polymerization of acrylonitrile.

Causality Behind Experimental Choices

• Reactants : The selection of N-(2-hydroxyethyl)aniline (CAS 122-98-5) as the nucleophile and acrylonitrile (CAS 107-12-0) as the Michael acceptor is foundational.[3][4] The purity of these starting materials is critical to prevent side reactions and ensure a clean product profile.

• Catalysis : While the reaction can proceed thermally, the use of a mild basic catalyst like sodium hydroxide or triethylamine is common in industrial settings to reduce reaction times. The choice of a mild base is deliberate; strong bases can aggressively promote the polymerization of acrylonitrile, leading to a significant decrease in yield and the formation of difficult-to-remove polymeric byproducts.

• Solvent Selection : This reaction is frequently performed "neat" (without a solvent) to maximize reactor throughput and reduce downstream processing costs associated with solvent removal. If a solvent is required for viscosity or heat transfer reasons, a polar aprotic solvent like sulfolane could be considered, as it is effective in solvating the reactants without participating in the reaction.[5]

• Temperature Control : This is arguably the most critical parameter. The cyanoethylation reaction is exothermic. A controlled, slow addition of acrylonitrile to N-(2-hydroxyethyl)aniline while maintaining a low to moderate temperature (e.g., 40-50°C) is essential. A runaway reaction can lead to rapid polymerization of acrylonitrile, which is violent and poses a significant safety risk.

Visualized Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis process from starting materials to the final, purified product.

Caption: Workflow for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Detailed Experimental Protocol

This protocol is a representative model and should be adapted and optimized based on laboratory or plant-specific equipment and safety protocols.

Equipment:

• Jacketed glass reactor with overhead stirrer, thermocouple, and addition funnel.

• Heating/cooling circulator.

• Vacuum pump and distillation apparatus.

Reagents:

• N-(2-hydroxyethyl)aniline (1.0 mol, 137.18 g)

• Acrylonitrile (1.1 mol, 58.39 g, 73.8 mL)

• Sodium hydroxide (0.01 mol, 0.4 g, as a 20% aqueous solution) - Optional catalyst

Procedure:

• Reactor Setup: Charge the jacketed reactor with N-(2-hydroxyethyl)aniline (137.18 g). Begin stirring at 150-200 RPM.

• Catalyst Addition: If using a catalyst, add the 20% sodium hydroxide solution to the reactor.

• Temperature Control: Set the circulator to maintain an internal temperature of 40°C.

• Acrylonitrile Addition: Slowly add acrylonitrile (73.8 mL) dropwise via the addition funnel over a period of 2-3 hours. Crucially, monitor the internal temperature to ensure it does not exceed 50°C. Adjust the addition rate as needed to control the exotherm.

• Reaction Dwell: After the addition is complete, maintain the reaction mixture at 40-45°C for an additional 4-6 hours, or until reaction completion is confirmed by TLC or GC analysis.

• Work-up: Cool the reaction mixture to room temperature. If a base catalyst was used, neutralize the mixture with a stoichiometric amount of a weak acid, such as acetic acid.

• Purification: The primary purification step involves removing any unreacted acrylonitrile and other volatile impurities. This is achieved by vacuum distillation. The final product, Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, is a high-boiling liquid and will remain as the residue.[1][6] For extremely high-purity requirements, fractional vacuum distillation of the product itself may be performed.

Data Presentation: Reagents and Properties

Parameter	N-(2-hydroxyethyl)aniline	Acrylonitrile	Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-
CAS Number	122-98-5[7]	107-12-0[4]	92-64-8[1]
Molecular Formula	C₈H₁₁NO[8]	C₃H₅N[9]	C₁₁H₁₄N₂O[1]
Molar Mass ( g/mol )	137.18[10]	55.08[9]	190.25[1][11]
Molar Ratio	1.0	1.1	~1.0 (Product)
Boiling Point (°C)	278-282[7]	96-98[9]	~315 (at 760 mmHg)[1][6]
Density (g/mL)	~1.094 at 25°C[7]	~0.772 at 25°C[9]	~1.06 at 25°C[1][6]
Appearance	Colorless to pale yellow liquid[8]	Colorless liquid[9]	Colorless to yellow liquid/solid[1]

Applications and Industrial Significance

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is not typically an end-product but rather a versatile intermediate. Its bifunctional nature, containing both a hydroxyl group and a nitrile group, allows for a wide range of subsequent chemical transformations. It is a key building block in the synthesis of:

• Azo Dyes: The aromatic amine portion of the molecule can be diazotized and coupled to form various azo dyes used in the textile and plastics industries.[12]

• Pharmaceuticals: It serves as a precursor in the synthesis of various active pharmaceutical ingredients (APIs).[1][12]

• Agrochemicals: It is utilized in the production of certain pesticides and herbicides.[1]

• Biological Research: The compound has been investigated for potential antimicrobial and other biological activities.[12]

References

• 1. N-Cyanoethyl-hydroxyethyl aniline | 92-64-8 [chemicalbook.com]
• 2. N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, 98%, Thermo Scientific 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Propanenitrile [webbook.nist.gov]
• 5. The Synthesis of Sulfolane_Chemicalbook [chemicalbook.com]
• 6. lookchem.com [lookchem.com]
• 7. N-(2-Hydroxyethyl)aniline 98 122-98-5 [sigmaaldrich.com]
• 8. CAS 122-98-5: N-(2-Hydroxyethyl)aniline | CymitQuimica [cymitquimica.com]
• 9. Propionitrile - Wikipedia [en.wikipedia.org]
• 10. N-(2-Hydroxyethyl)aniline (≥98.0% (T)) - Amerigo Scientific [amerigoscientific.com]
• 11. jk-sci.com [jk-sci.com]
• 12. Buy Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (EVT-304096) | 92-64-8 [evitachem.com]

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" chemical properties

An In-Depth Technical Guide to Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, a versatile chemical intermediate. As a Senior Application Scientist, the following sections are structured to deliver not just data, but actionable insights grounded in established scientific principles, focusing on the causality behind its properties and applications.

Introduction and Significance

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, also known by its CAS Number 23575-30-6, is a substituted aminopropanenitrile derivative. Its molecular structure features a phenylamino core, a flexible ethyl-hydroxyl chain, and a terminal nitrile group. This unique combination of functional groups makes it a valuable intermediate in organic synthesis, particularly in the development of more complex molecules.

The hydroxyl group offers a site for esterification or etherification, the nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, and the aromatic ring is amenable to electrophilic substitution. This trifecta of reactivity allows for diverse downstream chemical modifications, making it a key building block in the synthesis of various target compounds, including those with potential pharmacological activity. Understanding its core properties is paramount for its effective utilization in research and development.

Physicochemical and Spectroscopic Properties

The reliable use of any chemical intermediate begins with a thorough characterization of its physical and spectroscopic properties. These data points are critical for reaction planning, purification, and structural confirmation.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. These values are essential for predicting its behavior in different solvent systems and reaction conditions.

Property	Value	Source
CAS Number	23575-30-6
Molecular Formula	C₁₁H₁₄N₂O
Molecular Weight	190.24 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	170 °C at 1.5 mmHg
Density	1.107 g/cm³
Refractive Index (n²⁰/D)	1.564
Flash Point	>230 °F (>110 °C)
XLogP3 (Predicted)	1.1
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3

Spectroscopic Profile

Spectroscopic data is the fingerprint of a molecule. The following are characteristic spectral features for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

• Infrared (IR) Spectroscopy:

  • ~3400 cm⁻¹ (broad): O-H stretch from the hydroxyl group.

  • ~3050 cm⁻¹: Aromatic C-H stretch.

  • ~2950 cm⁻¹: Aliphatic C-H stretch.

  • ~2250 cm⁻¹: C≡N (nitrile) stretch. This is a sharp and characteristic peak.

  • ~1600, 1500 cm⁻¹: Aromatic C=C bending.

• ¹H NMR Spectroscopy (CDCl₃, 400 MHz):

  • δ ~7.2-7.3 ppm (m, 2H): Aromatic protons (meta).

  • δ ~6.7-6.8 ppm (m, 3H): Aromatic protons (ortho and para).

  • δ ~3.8 ppm (t, 2H): -CH₂-OH.

  • δ ~3.6 ppm (t, 2H): Ph-N-CH₂-.

  • δ ~3.5 ppm (t, 2H): -N-CH₂-CH₂-CN.

  • δ ~2.6 ppm (t, 2H): -CH₂-CN.

  • δ ~2.0 ppm (s, 1H): -OH (can be broad and shift depending on concentration).

• ¹³C NMR Spectroscopy (CDCl₃, 100 MHz):

  • δ ~147 ppm: Aromatic C (quaternary, C-N).

  • δ ~129 ppm: Aromatic C-H.

  • δ ~118 ppm: Nitrile C (C≡N).

  • δ ~117 ppm: Aromatic C-H.

  • δ ~113 ppm: Aromatic C-H.

  • δ ~60 ppm: -CH₂-OH.

  • δ ~52 ppm: Ph-N-CH₂-.

  • δ ~45 ppm: -N-CH₂-CH₂-CN.

  • δ ~17 ppm: -CH₂-CN.

Synthesis and Reaction Mechanism

The most common and efficient synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is via a cyanoethylation reaction. This reaction involves the Michael addition of N-phenyl-ethanolamine to acrylonitrile.

Synthesis Workflow Diagram

The diagram below illustrates the logical flow of the synthesis and purification process.

Caption: Synthesis workflow for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Step-by-Step Experimental Protocol

This protocol is a self-validating system. The success of each step, from catalyst neutralization to the final distillation, is critical for achieving high purity and yield.

• Reactor Preparation: To a 500 mL three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add N-phenylethanolamine (137.18 g, 1.0 mol).

• Catalyst Introduction: Add a catalytic amount of a basic catalyst, such as Triton B (40% in methanol, 2 mL). The use of a strong base is crucial to deprotonate the amine, generating the nucleophile required for the Michael addition.

• Reactant Addition: Begin stirring and gently heat the mixture to 40°C. Add acrylonitrile (58.3 g, 1.1 mol) dropwise via the dropping funnel over a period of 1 hour. The exothermicity of the reaction must be controlled; maintain the internal temperature below 50°C using a water bath if necessary. The slight molar excess of acrylonitrile ensures the complete conversion of the starting amine.

• Reaction Monitoring: After the addition is complete, continue stirring at 45°C for 3-4 hours. Monitor the reaction's progress by taking small aliquots and analyzing them via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting N-phenylethanolamine is consumed.

• Quenching: Cool the reaction mixture to room temperature. Carefully neutralize the basic catalyst by adding glacial acetic acid dropwise until the mixture is pH ~7. This step is critical to prevent side reactions during purification.

• Purification: Remove any low-boiling point volatiles (like excess acrylonitrile) under reduced pressure using a rotary evaporator. The crude product is then purified by vacuum distillation (e.g., at 1.5 mmHg, collecting the fraction at ~170°C) to yield Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- as a clear, viscous liquid.

Applications in Drug Development and Organic Synthesis

The true value of this compound lies in its utility as a versatile chemical scaffold. The distinct functional groups allow for sequential or orthogonal chemical modifications.

Role as a Pharmaceutical Intermediate

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- serves as a key starting material in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). A primary example is its use in the synthesis of Cetirizine , a second-generation antihistamine.

The synthetic pathway involves the hydrolysis of the nitrile group to a carboxylic acid, followed by further functionalization.

Synthetic Transformation Pathways

The diagram below outlines the primary reactive sites of the molecule and the potential transformations relevant to drug development.

Caption: Key synthetic transformations of the title compound.

Safety and Handling

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a chemical that requires careful handling in a laboratory or industrial setting.

• Hazard Statements: Based on supplier safety data sheets, it is harmful if swallowed and causes skin and serious eye irritation.

• Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Work in a well-ventilated area or under a chemical fume hood.

  • Avoid contact with skin, eyes, and clothing.

  • In case of contact, immediately flush the affected area with plenty of water.

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.

Always consult the most current Safety Data Sheet (SDS) from the supplier before handling this compound.

Conclusion

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is more than a simple chemical; it is an enabling tool for complex molecular design. Its well-defined physicochemical properties, straightforward synthesis, and versatile reactivity make it an indispensable intermediate for researchers in organic chemistry and drug development. A thorough understanding of the principles outlined in this guide will empower scientists to leverage its full potential in their synthetic endeavors.

References

• Title: 3-((2-Hydroxyethyl)(phenyl)amino)propanenitrile Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- Source: U.S. National Library of Medicine URL: [Link]

An In-depth Technical Guide to Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, a versatile chemical intermediate with the CAS number 92-64-8. The document delves into its chemical and physical properties, outlines a detailed synthesis protocol, and explores its significant applications, particularly in the synthesis of azo dyes. Furthermore, this guide addresses the safety and handling procedures necessary for its use in a laboratory and industrial setting. This document is intended to be a valuable resource for researchers and professionals in organic synthesis, materials science, and pharmaceutical development.

Introduction

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, also known as N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, is an organic compound featuring a nitrile, a tertiary amine, and a hydroxyl functional group.[1][2][3] This unique combination of functionalities makes it a valuable intermediate in the synthesis of a variety of more complex molecules.[2][4] Its primary application lies in the field of dye chemistry, where it serves as a precursor to various disperse dyes.[5] Additionally, its chemical structure suggests potential for exploration in pharmaceutical and agrochemical research.[2][4]

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is paramount for its effective application in research and development. The properties of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- are summarized in the table below.

Property	Value	Source
CAS Number	92-64-8	[1][6]
Molecular Formula	C₁₁H₁₄N₂O	[1][6]
Molecular Weight	190.25 g/mol	[1][3]
Appearance	Light yellow liquid	[7]
Melting Point	68 °C	[8]
Boiling Point	315 °C (lit.)	[1][2]
Density	1.12 g/mL at 25 °C (lit.)	[1]
Refractive Index (n20/D)	1.57 (lit.)	[2]
Flash Point	110 °C	[1]
Water Solubility	Not miscible or difficult to mix with water	[2][4][5]

Synthesis and Purification

The primary synthetic route to Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is through the cyanoethylation of N-(2-hydroxyethyl)aniline. This reaction involves the Michael addition of the secondary amine to acrylonitrile.

Synthesis Workflow

Sources

• 1. Propanenitrile, 3-[(2-hydroxyethyl)(3-methylphenyl)amino]- | SIELC Technologies [sielc.com]
• 2. benchchem.com [benchchem.com]
• 3. 3-[(2-Hydroxyethyl)(Phenyl)Amino]Propanenitrile: Properties, Uses, Safety Data & Reliable China Supplier [nj-finechem.com]
• 4. scribd.com [scribd.com]
• 5. fishersci.ie [fishersci.ie]
• 6. jk-sci.com [jk-sci.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. echemi.com [echemi.com]

An In-depth Technical Guide to Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Abstract

This technical guide provides a comprehensive overview of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, a key chemical intermediate in the synthesis of specialized organic molecules. Primarily targeting researchers, scientists, and professionals in drug development and materials science, this document details the compound's molecular structure, physicochemical properties, a validated synthesis protocol, and methods for its structural elucidation. We delve into the causality behind the synthetic and analytical methodologies, offering field-proven insights into its handling and application, with a particular focus on its role as a coupling component in the manufacture of azo dyes. This guide aims to serve as an authoritative resource, grounded in established chemical principles and supported by comprehensive references.

Introduction and Nomenclature

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, is a difunctional organic molecule belonging to the aminopropionitrile family. Its structure incorporates a tertiary amine, a nitrile group, and a primary alcohol, making it a versatile building block in organic synthesis. The presence of these distinct functional groups allows for a wide range of subsequent chemical transformations.

The molecule is systematically named based on the propanenitrile backbone, with a substituted phenylamino group at the 3-position. The substituent on the phenylamino nitrogen is a 2-hydroxyethyl group. While this systematic name is precise, the compound is frequently cited in commercial and research literature by several synonyms. Establishing clarity in nomenclature is critical for accurate literature searching and material procurement.

Table 1: Compound Identification

Identifier	Value	Source
Systematic Name	Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-	IUPAC
CAS Number	92-64-8	Chemical Abstracts Service[1]
Molecular Formula	C₁₁H₁₄N₂O	J&K Scientific[2]
Common Synonyms	N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, 3-(N-(2-Hydroxyethyl)-N-phenylamino)propanenitrile, 3-N-(2-Hydroxyethyl)-N-phenylaminopropionitrile	Fisher Scientific[1], J&K Scientific[2]
InChI Key	WZJJWQVBLSPALW-UHFFFAOYSA-N	J&K Scientific[2]

Physicochemical and Safety Profile

The physical properties of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- are consistent with a polar, high-boiling organic liquid. Its miscibility in water is limited, but it exhibits good solubility in common organic solvents.[3] These properties are crucial for selecting appropriate solvent systems for its synthesis, purification, and subsequent reactions.

Table 2: Physicochemical Properties

Property	Value	Notes & Source
Molecular Weight	190.25 g/mol	J&K Scientific[2]
Appearance	Light yellow liquid	Fisher Scientific[1]
Boiling Point	107 - 110 °C (at unspecified low pressure)	Fisher Scientific[1]
Density	1.12 g/cm³	J&K Scientific[2]
Refractive Index (n²⁰/D)	1.5680 - 1.5720	J&K Scientific[2]
Flash Point	110 °C	J&K Scientific[2]

Safety and Handling

From a toxicological perspective, Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is classified as potentially harmful. The primary hazard identified is "H303 - May be harmful if swallowed".[3] Standard laboratory safety protocols are sufficient for handling this compound.

• Personal Protective Equipment (PPE): Wear standard nitrile gloves, safety glasses, and a lab coat.

• Handling: Ensure adequate ventilation. Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation.[3]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Synthesis and Purification

The synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is most efficiently achieved via a base-catalyzed Michael addition (cyanoethylation) of N-phenylethanolamine to acrylonitrile.[4][5] This reaction is a classic example of conjugate addition, where a nucleophile (the secondary amine) attacks the β-carbon of an α,β-unsaturated nitrile.

Causality of Experimental Design: The choice of a base catalyst is crucial. A moderately strong base is required to deprotonate the N-H of the starting amine to a small extent, increasing its nucleophilicity without causing significant polymerization of the acrylonitrile reactant. The reaction is typically performed without a solvent or in a polar aprotic solvent to facilitate the interaction of the polar reactants. Post-reaction, an acid-base extraction is employed to separate the tertiary amine product from unreacted starting materials and byproducts.

Detailed Synthesis Protocol

This protocol is a generalized procedure based on established principles of cyanoethylation.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N-phenylethanolamine (1.0 eq).

• Catalyst Addition: Add a catalytic amount of a suitable base (e.g., potassium hydroxide, ~0.05 eq).

• Reactant Addition: Slowly add acrylonitrile (1.1 eq) to the stirred mixture. The addition should be controlled to manage the exothermic nature of the reaction.

• Reaction: Heat the mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water to remove the catalyst.

• Extraction: Extract the organic layer with dilute hydrochloric acid (1M HCl). The product will move to the aqueous layer as the hydrochloride salt.

• Isolation: Wash the aqueous layer with ethyl acetate to remove non-basic impurities. Basify the aqueous layer with a sodium hydroxide solution to a pH > 10.

• Final Extraction: Extract the product back into ethyl acetate.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by vacuum distillation.

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of the target compound.

Structural Elucidation and Analytical Characterization

Confirming the molecular structure and assessing the purity of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is achieved through a combination of spectroscopic techniques. Each method provides unique information about the molecule's functional groups and connectivity.

While specific experimental spectra for this compound are not widely published, the following section details the expected results based on its known structure.

Table 3: Predicted Spectroscopic Data

Technique	Functional Group	Expected Signal / Peak
¹H NMR	Aromatic-H (C₆H₅)	δ ≈ 6.7-7.3 ppm (multiplet, 5H)
Methylene (-N-CH₂-CH₂-OH)	δ ≈ 3.7 ppm (triplet, 2H)
Methylene (-N-CH₂-CH₂-OH)	δ ≈ 3.6 ppm (triplet, 2H)
Methylene (-N-CH₂-CH₂-CN)	δ ≈ 3.5 ppm (triplet, 2H)
Methylene (-N-CH₂-CH₂-CN)	δ ≈ 2.6 ppm (triplet, 2H)
Hydroxyl (-OH)	δ ≈ 2.0-4.0 ppm (broad singlet, 1H, D₂O exchangeable)
¹³C NMR	Nitrile (-C≡N)	δ ≈ 118 ppm
Aromatic-C (C₆H₅)	δ ≈ 112, 117, 129, 147 ppm
Methylene (-N-CH₂-CH₂-OH)	δ ≈ 60 ppm
Methylene (-N-CH₂-CH₂-OH)	δ ≈ 52 ppm
Methylene (-N-CH₂-CH₂-CN)	δ ≈ 48 ppm
Methylene (-N-CH₂-CH₂-CN)	δ ≈ 18 ppm
FT-IR	O-H Stretch (alcohol)	~3400 cm⁻¹ (broad)
C-H Stretch (aromatic)	~3050 cm⁻¹
C-H Stretch (aliphatic)	~2850-2950 cm⁻¹
C≡N Stretch (nitrile)	~2250 cm⁻¹ (sharp, medium intensity)
Mass Spec (EI)	Molecular Ion [M]⁺	m/z = 190
Major Fragment	m/z = 132 ([M - CH₂CH₂CN]⁺)
Major Fragment	m/z = 104 ([M - CH₂CH₂OH - C₂H₂]⁺)

Quality Control Analytical Workflow

A standardized workflow is essential for ensuring the quality and consistency of each synthesized batch before its use in downstream applications.

Caption: Standard analytical workflow for quality control of the synthesized product.

Applications in Organic Synthesis

The primary documented application of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is as a key intermediate, specifically a coupler , in the synthesis of azo dyes and reactive-disperse dyes .[6][7]

In this context, an aromatic primary amine (the diazo component) is treated with a nitrite source to form a diazonium salt. This highly reactive salt then undergoes an electrophilic aromatic substitution reaction with the electron-rich phenyl ring of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (the coupler). The reaction typically occurs at the para-position of the aniline ring.

The resulting azo compound contains a chromophore responsible for its color. The nitrile and hydroxyethyl groups can be further modified to tune the dye's properties, such as its solubility, reactivity, and affinity for specific fibers like nylon or cotton.[6][8] For instance, the hydroxyl group can be derivatized into a reactive moiety, like a sulphatoethylsulphone group, enabling the dye to form a covalent bond with the fiber for enhanced color fastness.[6]

Conclusion

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS 92-64-8) is a valuable and versatile chemical intermediate with a well-defined synthesis pathway and significant application in the dye industry. Its difunctional nature provides a platform for creating complex molecules with tailored properties. This guide has provided a detailed framework for its synthesis, characterization, and safe handling, intended to support researchers and developers in leveraging this compound for their specific applications. The provided protocols and analytical workflows offer a self-validating system for producing and qualifying this important chemical building block.

References

• Thermo Fisher Scientific. (2025, September 24). Safety Data Sheet: N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline.
• Fisher Scientific. (2013, April 15). Material Safety Data Sheet: Aniline.
• Kim, S. D., Lee, H. Y., Choi, Y. J., & Lee, J. L. (2011). Dyeing Characteristics of Nylon, Cotton and N/C Mixture Fabrics with Reactive-disperse Dyes Containing a Sulphatoethylsulphone Group. Fibers and Polymers, 12(7), 932-938.
• Irfan, M., Gao, A., & Hou, A. (2024). Nylon dyeing with reactive dyes by intermittent exposure to microwave irradiations to improve leveling. Pigment & Resin Technology, 53(5), 674-681.
• Lee, J. J., Han, N. K., Lee, W. J., & Kim, J. P. (2003). One‐bath dyeing of a polyester/cotton blend with reactive disperse dyes from 2‐hydroxypyrid‐6‐one derivatives.
• Jiang, H., et al. (2018). Synthesis and Characterization of Waterborne Polyurethane Modified by Acrylate/nano-ZnO for Dyeing of Cotton Fabrics. Fibers and Polymers, 19(4), 703-710.
• Pukngam, J., Tooptompong, P., Setthayanond, J., & Hansakulwat, P. (2020). Development of Dyeing Process for Sulphatoethylsulphone Reactive-Disperse Dye on Natural and Synthetic Fibers.
• Fisher Scientific. (2024, March 30). Safety Data Sheet: N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline.
• Echemi. (n.d.). N-(2-Hydroxyethyl)aniline SDS, 122-98-5 Safety Data Sheets.
• J&K Scientific. (n.d.). N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, 95% | 92-64-8.

• Wikipedia. (n.d.). Cyanoethylation. Retrieved from [Link]

• Marinov, M., & Stoyanov, N. (2021). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molbank, 2021(4), M1284.
• Rajasekaran, A., et al. (n.d.). Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles. Asian Journal of Chemistry.
• Gottlich, R., et al. (2009). H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy. Magnetic Resonance in Chemistry.
• Taylor & Francis. (n.d.). Cyanoethylation – Knowledge and References.

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"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" spectroscopic data (NMR, IR, MS)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Molecular Structure and Spectroscopic Correlation

A thorough understanding of the molecular structure is the foundation for interpreting its spectroscopic data. The key structural features of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- are an aromatic ring, a tertiary amine, a hydroxyl group, and a nitrile group. Each of these functional groups will give rise to characteristic signals in the NMR, IR, and MS spectra.

Diagram of the Molecular Structure of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Caption: Molecular structure of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

While specific experimental NMR data for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is not publicly available, a detailed prediction of its ¹H and ¹³C NMR spectra can be made with a high degree of confidence based on established chemical shift principles and data from analogous structures.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the protons of the two aliphatic chains. The chemical shifts are influenced by the electronegativity of the neighboring atoms (oxygen and nitrogen) and the anisotropic effects of the phenyl ring and nitrile group.

Experimental Protocol Considerations: For acquiring a high-quality ¹H NMR spectrum, the sample would be dissolved in a deuterated solvent, typically chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). A standard 400 or 500 MHz spectrometer would provide sufficient resolution to distinguish the coupling patterns described below.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Justification
~7.2-7.4	Multiplet	2H	Ar-H (meta)	The aromatic protons in the meta position are expected to be downfield due to the deshielding effect of the aromatic ring current.
~6.7-6.9	Multiplet	3H	Ar-H (ortho, para)	The ortho and para protons are shifted slightly upfield compared to the meta protons due to the electron-donating effect of the amino group.
~3.7-3.9	Triplet	2H	N-CH₂-CH₂-OH	These protons are adjacent to both a nitrogen and a hydroxyl-bearing carbon, leading to a downfield shift.
~3.5-3.7	Triplet	2H	N-CH₂-CH₂-CN	These protons are adjacent to the nitrogen and the electron-withdrawing nitrile group, resulting in a significant downfield shift.
~2.6-2.8	Triplet	2H	N-CH₂-CH₂-CN	These protons are adjacent to the cyano group, which causes a moderate downfield shift.
~2.5-3.5	Singlet (broad)	1H	-OH	The hydroxyl proton signal is often broad and its chemical shift is highly dependent on concentration and solvent.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum is a powerful tool for confirming the carbon framework of the molecule. Each unique carbon atom in the structure will produce a distinct signal.

Experimental Protocol Considerations: A standard proton-decoupled ¹³C NMR experiment would be conducted on a 100 or 125 MHz spectrometer using the same sample prepared for ¹H NMR. A sufficient number of scans would be necessary to obtain a good signal-to-noise ratio, especially for the quaternary carbons.

Predicted Chemical Shift (ppm)	Assignment	Justification
~148-150	Ar-C (quaternary)	The aromatic carbon directly attached to the nitrogen atom is expected to be the most downfield of the aromatic signals.
~129-130	Ar-C (meta)	The meta carbons of the aromatic ring.
~118-120	Ar-C (para)	The para carbon of the aromatic ring.
~117-119	-CN	The carbon of the nitrile group typically appears in this region.
~113-115	Ar-C (ortho)	The ortho carbons of the aromatic ring are shifted upfield due to the electron-donating effect of the nitrogen.
~58-60	N-CH₂-CH₂-OH	The carbon atom bonded to the hydroxyl group is significantly deshielded.
~50-52	N-CH₂-CH₂-OH	The carbon atom adjacent to the nitrogen in the hydroxyethyl group.
~45-47	N-CH₂-CH₂-CN	The carbon atom adjacent to the nitrogen in the propanenitrile group.
~18-20	N-CH₂-CH₂-CN	The carbon atom beta to the nitrile group.

Infrared (IR) Spectroscopy Analysis

The IR spectrum provides valuable information about the functional groups present in a molecule. For Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, the key characteristic absorptions would arise from the O-H, C-H, C≡N, and C-N bonds, as well as the aromatic ring.

Experimental Protocol Considerations: The IR spectrum could be obtained using either a potassium bromide (KBr) pellet for a solid sample or a thin film on a salt plate for a liquid or dissolved sample. A Fourier-transform infrared (FTIR) spectrometer would be used to collect the data, typically in the range of 4000-400 cm⁻¹.

Predicted Absorption Range (cm⁻¹)	Vibration Type	Functional Group
3200-3600 (broad)	O-H stretch	Hydroxyl (-OH)
3000-3100	C-H stretch (aromatic)	Phenyl group
2850-3000	C-H stretch (aliphatic)	-CH₂- groups
2240-2260	C≡N stretch	Nitrile (-CN)
1580-1620 & 1450-1500	C=C stretch	Aromatic ring
1250-1350	C-N stretch	Tertiary amine
1000-1100	C-O stretch	Primary alcohol
690-770	C-H bend (out-of-plane)	Monosubstituted benzene

Mass Spectrometry (MS) Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure.

Experimental Protocol Considerations: An electron ionization (EI) mass spectrum would be obtained by introducing a small amount of the sample into the mass spectrometer. The molecules would be bombarded with high-energy electrons, causing ionization and fragmentation. The resulting ions are then separated based on their mass-to-charge ratio (m/z).

The molecular ion peak (M⁺) for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (C₁₁H₁₄N₂O) would be expected at an m/z of 190. The fragmentation pattern would be dictated by the stability of the resulting carbocations and neutral losses.

Predicted Fragmentation Pathway:

Diagram of the Predicted Mass Spectrometry Fragmentation of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Caption: Predicted major fragmentation pathways for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- in EI-MS.

Table of Predicted Major Fragment Ions:

m/z	Proposed Fragment	Loss from Molecular Ion	Significance
190	[C₁₁H₁₄N₂O]⁺˙	-	Molecular ion peak.
159	[C₁₀H₁₁N₂]⁺	- •CH₂OH	Loss of the hydroxymethyl radical via alpha-cleavage.
146	[C₉H₁₀N₂]⁺˙	- C₂H₄O	Loss of ethylene oxide from the hydroxyethyl side chain.
106	[C₇H₈N]⁺	- C₄H₆N₂O	A common fragment for N-alkylated anilines, likely formed by cleavage of the N-alkyl bonds.
77	[C₆H₅]⁺	- C₅H₉N₂O	Phenyl cation, a characteristic fragment for benzene derivatives.

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic characterization of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. The detailed analysis of the expected ¹H NMR, ¹³C NMR, IR, and MS data offers a solid foundation for researchers and scientists to confirm the identity and purity of this compound. The provided interpretations and justifications, based on established scientific principles, serve as a reliable reference for those working with this and structurally related molecules in the fields of chemical synthesis and drug development. The self-validating nature of correlating data from these distinct spectroscopic techniques provides a high level of confidence in the assigned structure.

References

• Stenutz, R. 3-(2-hydroxyethyl-phenylamino)propanenitrile. [Link]

• Capot Chemical. 92-64-8 | N-Cyanoethyl-N-hydroxyethylaniline. [Link]

• NIST. Propanenitrile, 3-(phenylamino)-. NIST Chemistry WebBook. [Link]

• Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R.Introduction to Spectroscopy, 5th ed. Cengage Learning, 2015.
• Silverstein, R.M., Webster, F.X., Kiemle, D.J., & Bryce, D.L.Spectrometric Identification of Organic Compounds, 8th ed. John Wiley & Sons, 2014.

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" solubility profile

An In-depth Technical Guide to the Solubility Profile of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Introduction

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is an organic molecule featuring a nitrile group, a secondary aromatic amine, and a primary alcohol. Its chemical structure suggests a degree of polarity, which will be a key determinant of its solubility in various media. Understanding the solubility profile of this compound is a critical first step in many research and development applications, including but not limited to, reaction chemistry, formulation development, and toxicological studies. This guide provides a comprehensive overview of the predicted solubility of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, and outlines a systematic approach to its experimental determination.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₄N₂O	PubChem
Molecular Weight	190.24 g/mol	PubChem
Appearance	Not specified	-
Melting Point	Not specified	-
Boiling Point	Not specified	-
pKa (predicted)	Amine: ~4-5, Alcohol: ~16-18	-

Note: Experimental data for this specific molecule is limited. pKa values are estimated based on similar chemical structures.

Predicted Solubility Profile

The solubility of a compound is governed by the principle of "like dissolves like." The presence of both polar (hydroxyl, nitrile, amino) and non-polar (phenyl ring, ethyl backbone) groups in Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- suggests it will exhibit a nuanced solubility profile.

• Polar Solvents: The hydroxyl (-OH) and amino (-NH) groups are capable of hydrogen bonding, which should confer some solubility in polar protic solvents like water, ethanol, and methanol. The nitrile group (-C≡N) is polar and can act as a hydrogen bond acceptor.

• Non-Polar Solvents: The phenyl ring provides a significant non-polar character, suggesting potential solubility in aromatic solvents like toluene and benzene, as well as some chlorinated solvents.

• Aqueous Solubility: The aqueous solubility is expected to be pH-dependent due to the basic nature of the secondary amine. At pH values below its pKa, the amine will be protonated, forming a cation which should be significantly more water-soluble.

Table 1: Predicted Solubility in Common Solvents

Solvent	Type	Predicted Solubility	Rationale
Water	Polar Protic	Low to Moderate (pH-dependent)	Presence of H-bond donors/acceptors, but offset by non-polar phenyl ring.
Ethanol	Polar Protic	Soluble	Good balance of polarity and non-polar character.
Methanol	Polar Protic	Soluble	Similar to ethanol.
Acetone	Polar Aprotic	Soluble	Can accept H-bonds and has moderate polarity.
Dichloromethane	Chlorinated	Soluble	Effective at dissolving moderately polar organic compounds.
Toluene	Aromatic	Moderately Soluble	Phenyl ring interacts favorably with the aromatic solvent.
Hexane	Non-polar	Sparingly Soluble to Insoluble	The polar functional groups will limit solubility in highly non-polar solvents.

Experimental Determination of Solubility

A systematic approach is required to experimentally determine the solubility profile. The following workflow is recommended.

Workflow for Solubility Determination

Caption: Experimental workflow for solubility determination.

Protocol 1: Shake-Flask Method for Thermodynamic Solubility

This method is considered the gold standard for determining thermodynamic solubility.

Objective: To determine the equilibrium solubility of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- in a given solvent at a specific temperature.

Materials:

• Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (solid, pure form)

• Selected solvents (e.g., water, ethanol, etc.)

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Calibrated analytical balance

• HPLC or UV-Vis spectrophotometer

Procedure:

• Preparation: Add an excess amount of the solid compound to a vial. The excess should be visually apparent after equilibration.

• Solvent Addition: Add a known volume of the pre-equilibrated solvent to the vial.

• Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C). Agitate for a sufficient time to reach equilibrium (typically 24-72 hours).

• Phase Separation: Allow the vials to stand undisturbed for a period to let the undissolved solid settle. Centrifugation may be used to facilitate this.

• Sampling: Carefully withdraw a sample from the supernatant.

• Filtration: Immediately filter the sample using a syringe filter to remove any remaining solid particles.

• Dilution: Dilute the filtered sample with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the diluted sample using a pre-validated analytical method (e.g., HPLC-UV).

• Calculation: Calculate the solubility using the measured concentration and the dilution factor.

Protocol 2: pH-Dependent Aqueous Solubility

Objective: To determine the solubility of the compound in aqueous solutions at different pH values.

Materials:

• Same as Protocol 1

• Aqueous buffers of various pH values (e.g., pH 2, 4, 6, 7.4, 9)

Procedure:

• Follow the shake-flask method described in Protocol 1.

• Instead of pure water, use the prepared aqueous buffers as the solvents.

• After equilibration, measure the final pH of the saturated solution to ensure the buffer capacity was sufficient.

• Plot the measured solubility as a function of the final pH.

Factors Influencing Solubility

pH

The secondary amine in Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a weak base. Its protonation state, and therefore its solubility in aqueous media, is highly dependent on pH.

• Acidic pH (pH < pKa): The amine group will be protonated (-NH₂⁺-), forming a salt. This charged species will have significantly higher solubility in water due to favorable ion-dipole interactions.

• Neutral/Basic pH (pH > pKa): The amine will be in its neutral, free base form. The solubility will be lower and dominated by the overall polarity of the molecule.

The relationship can be visualized as follows:

Caption: Relationship between pH and the solubility of an amine-containing compound.

Temperature

The effect of temperature on solubility depends on the enthalpy of solution. For most solid solutes, the dissolution process is endothermic, meaning solubility increases with temperature. However, this must be determined experimentally. To assess the temperature effect, the shake-flask method (Protocol 1) can be repeated at various temperatures (e.g., 4 °C, 25 °C, 37 °C).

Conclusion

References

• Title: PubChem Compound Summary for CID 133054, Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- Source: National Center for Biotechnology Information URL: [Link]

• Title: The Shake Flask Method for Solubility Determination Source: OECD Guideline for Testing of Chemicals, No. 105 URL: [Link]

• Title: Solubility of Pharmaceutical Compounds Source: Journal of Pharmaceutical Sciences URL: [Link] (Note: This is a general link to the journal. Specific articles on solubility can be found through their search function.)

• Title: pH-dependent solubility Source: ScienceDirect URL: [Link]

An In-Depth Technical Guide to Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- and Its Potential Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, a versatile chemical intermediate, and explores the synthesis and potential applications of its derivatives. This document is intended to serve as a valuable resource for researchers and professionals in organic synthesis, medicinal chemistry, and materials science.

The Core Moiety: Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, also known as N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, with the CAS number 92-64-8, is an organic compound featuring a phenylamino group disubstituted with a 2-hydroxyethyl and a propanenitrile moiety.[1][2] Its molecular structure presents multiple reactive sites, making it an attractive starting material for the synthesis of a diverse range of derivatives.

Key Structural Features and Reactivity:

• Tertiary Aniline Nitrogen: The nitrogen atom is a nucleophilic center and can participate in further alkylation or other reactions.

• Hydroxyl Group: The primary alcohol functionality can be readily esterified, etherified, or oxidized to an aldehyde or carboxylic acid.[3]

• Nitrile Group: The cyano group can be hydrolyzed to a carboxylic acid or reduced to a primary amine, offering a pathway to a variety of functional groups.

• Aromatic Phenyl Ring: The benzene ring can undergo electrophilic substitution reactions, allowing for the introduction of various substituents to modulate the electronic and steric properties of the molecule.

This compound is a known important raw material and intermediate used in organic synthesis, particularly in the fields of pharmaceuticals, agrochemicals, and dyestuffs.[1]

Synthetic Pathways to Potential Derivatives

The strategic modification of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- can lead to a wide array of novel compounds with potentially valuable properties. The following sections outline key derivatization strategies with illustrative protocols.

Modification of the Hydroxyl Group

The primary hydroxyl group is a prime target for derivatization, offering routes to esters and ethers with diverse functionalities.

Esterification of the hydroxyl group can be achieved through reaction with carboxylic acids, acid chlorides, or acid anhydrides, typically in the presence of an acid catalyst.[3][4] This modification can be used to introduce a variety of acyl groups, potentially influencing the molecule's lipophilicity, solubility, and biological activity.

Experimental Protocol: Synthesis of an Ester Derivative (A Generic Procedure)

• To a solution of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (1 equivalent) in a suitable solvent (e.g., dichloromethane, tetrahydrofuran), add a carboxylic acid (1.1 equivalents) and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 equivalents).

• Add a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove any solid byproducts.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired ester derivative.

Ether derivatives can be synthesized via the Williamson ether synthesis, where the hydroxyl group is first deprotonated with a strong base to form an alkoxide, which then reacts with an alkyl halide.

Experimental Protocol: Synthesis of an Ether Derivative (A Generic Procedure)

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (1 equivalent) in a dry aprotic solvent such as tetrahydrofuran (THF).

• Add a strong base, such as sodium hydride (NaH) (1.1 equivalents), portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30-60 minutes.

• Add the desired alkyl halide (1.1 equivalents) dropwise to the reaction mixture.

• Heat the reaction to reflux and monitor its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and quench it by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Modification of the Nitrile Group

The nitrile functionality offers a gateway to primary amines and carboxylic acids, significantly expanding the chemical space of accessible derivatives.

The reduction of the nitrile group to a primary amine can be accomplished using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation. This transformation introduces a basic amino group, which can be crucial for biological activity and can serve as a handle for further functionalization.

Experimental Protocol: Reduction of the Nitrile Group using LiAlH₄

• In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere, suspend lithium aluminum hydride (LiAlH₄) (excess, e.g., 2-3 equivalents) in dry diethyl ether or THF.

• Dissolve Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (1 equivalent) in the same dry solvent and add it dropwise to the LiAlH₄ suspension at 0 °C.

• After the addition is complete, stir the reaction mixture at room temperature for a few hours, then heat to reflux until the reaction is complete (monitored by TLC or IR spectroscopy, looking for the disappearance of the C≡N stretch).

• Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the sequential, dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water.

• Filter the resulting granular precipitate and wash it thoroughly with ether or THF.

• Dry the combined filtrate over anhydrous potassium carbonate, filter, and concentrate under reduced pressure to yield the primary amine derivative.

Modification of the Phenyl Ring

Electrophilic aromatic substitution reactions on the phenyl ring can introduce a wide range of substituents, thereby fine-tuning the electronic and steric properties of the molecule. The N-substituted amino group is an activating, ortho-, para-directing group.

Experimental Protocol: Bromination of the Phenyl Ring (A Generic Procedure)

• Dissolve Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (1 equivalent) in a suitable solvent such as acetic acid or dichloromethane.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine (1 equivalent) in the same solvent dropwise with stirring.

• Allow the reaction to proceed at low temperature, monitoring by TLC.

• Once the starting material is consumed, pour the reaction mixture into a solution of sodium thiosulfate to quench the excess bromine.

• Neutralize the mixture with a base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over a drying agent, and concentrate.

• Purify the product by chromatography or recrystallization.

Potential Applications of Derivatives

While Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- itself is primarily an intermediate, its derivatives hold significant potential in various fields, particularly in dye chemistry and drug discovery.

Dyestuff Chemistry

The core molecule is a well-established coupling component in the synthesis of disperse dyes. Diazotization of various aromatic amines followed by coupling with Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- or its derivatives leads to the formation of azo dyes with a range of colors and fastness properties for dyeing synthetic fabrics like polyester.[5][6][7] The substituents on both the diazo component and the coupler (the aniline derivative) can be varied to fine-tune the color and properties of the resulting dye.[5]

Potential in Drug Discovery

Aniline and its derivatives are prevalent scaffolds in many drug candidates.[8] However, they can sometimes be associated with metabolic instability.[8] The strategic derivatization of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- could lead to novel compounds with interesting pharmacological profiles.

• Anticancer Activity: Many compounds containing cyano and pyridine moieties have demonstrated potent anticancer activity.[9] For instance, certain 2-amino-3-cyanopyridine derivatives have shown promising activity against various cancer cell lines.[10] The introduction of such heterocyclic systems to the core molecule could be a promising strategy. Furthermore, N,N'-disubstituted ureas are a known class of protein kinase inhibitors with applications in cancer therapy.[11]

• Analgesic and Anti-inflammatory Activity: Some aniline derivatives have been reported to possess analgesic and anti-inflammatory properties.[8][12]

• Antimicrobial Activity: The modification of the core structure could also lead to compounds with antimicrobial properties.

It is important to note that while the core structure has not been extensively explored for its pharmacological potential, the diverse biological activities of related N,N-disubstituted aniline and β-aminopropionitrile derivatives suggest that this is a promising area for future research.[13][14]

Characterization and Data

The synthesized derivatives should be thoroughly characterized using modern analytical techniques to confirm their structure and purity.

Table 1: Key Analytical Techniques for Characterization

Technique	Information Obtained
Nuclear Magnetic Resonance (NMR)	¹H and ¹³C NMR provide detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of protons and carbons.
Mass Spectrometry (MS)	Determines the molecular weight of the compound and provides information about its fragmentation pattern, aiding in structure elucidation.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups (e.g., -OH, -C≡N, C=O) based on their characteristic vibrational frequencies.
High-Performance Liquid Chromatography (HPLC)	Assesses the purity of the synthesized compounds.
Elemental Analysis	Determines the elemental composition of the compound, which should be consistent with the proposed molecular formula.

Conclusion and Future Directions

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a versatile building block with significant potential for the synthesis of a wide range of derivatives. While its primary application to date has been in the field of disperse dyes, the exploration of its derivatives for pharmacological applications is a promising and underexplored area. The synthetic strategies outlined in this guide provide a foundation for researchers to design and create novel compounds for evaluation in various biological assays. Future research should focus on the systematic synthesis of derivative libraries and their screening for anticancer, anti-inflammatory, and antimicrobial activities to unlock the full potential of this chemical scaffold.

References

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• ResearchGate. (n.d.). Synthesis and anticancer activity of (+)-nopinone-based 2-amino-3-cyanopyridines.
• ResearchGate. (n.d.). Synthesis and Dyeing Performance of N,N-Bis(2-cyanoethyl)-m-methylaniline Disperse Dyes.
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• PubMed. (1965). N,N'-DISUBSTITUTED COMPOUNDS WITH DIVERSE BIOLOGICAL ACTIVITIES. Journal of Medicinal Chemistry.
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• Organic Syntheses. (n.d.). n-2-cyanoethylaniline.
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• ResearchGate. (2018). (PDF) 4-CYANO-1,3-OXAZOLE ANTICANCER LEAD COMPOUNDS.
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Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-: A Mechanistic Exploration of Electrophilic Reactions

An In-Depth Technical Guide

Abstract

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8) is a multifunctional molecule presenting several sites of reactivity towards electrophiles.[1][2][3] Its structure, featuring a substituted aniline core, a hydroxyl group, and a nitrile moiety, makes it a versatile intermediate in the synthesis of dyes and potentially bioactive compounds. This guide provides a comprehensive analysis of the reaction mechanisms of this compound with various electrophiles. We will dissect the chemoselectivity of its key functional groups—the electron-rich aromatic ring, the nucleophilic secondary amine, the primary alcohol, and the nitrile group—and explain the underlying principles that govern reaction outcomes. This document serves as a technical resource for professionals seeking to predict and control the chemical behavior of this molecule in synthetic applications.

Molecular Architecture and Electronic Profile

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- possesses a molecular formula of C11H14N2O and a molecular weight of 190.24 g/mol .[2] The molecule's reactivity is dictated by the interplay of its three primary functional domains:

• The N-Substituted Aniline System: The nitrogen atom, directly bonded to the phenyl ring, is the most influential feature. Its lone pair of electrons engages in resonance with the aromatic π-system, significantly increasing the ring's electron density. This makes the aromatic ring highly activated towards Electrophilic Aromatic Substitution (EAS).[4][5] The nitrogen itself remains a potent nucleophilic center.

• The Hydroxyethyl Group (-CH₂CH₂OH): This primary alcohol provides a site for O-alkylation and O-acylation. Its oxygen atom possesses lone pairs, making it nucleophilic, though generally less so than the aniline nitrogen. This group also imparts hydrophilicity to the molecule.

• The Propanenitrile Group (-CH₂CH₂CN): The nitrile group is an electron-withdrawing group. While generally unreactive towards electrophiles, its π-system can be targeted under specific conditions, and it can undergo acid-catalyzed hydrolysis.[6][7]

Understanding the relative reactivity of these sites is paramount for predicting the outcome of a reaction with a given electrophile.

The Dominant Reaction Pathway: Electrophilic Aromatic Substitution (EAS)

The N-substituted amino group is a powerful activating group, directing incoming electrophiles to the ortho and para positions of the phenyl ring.[4][5] This directing effect stems from the superior resonance stabilization of the cationic intermediate (the arenium ion or σ-complex) when the electrophile adds to these positions.

Mechanism of Ortho/Para Direction

The rate-determining step in EAS is the attack of the aromatic ring on the electrophile (E⁺), which disrupts aromaticity.[8] When attack occurs at the para (or ortho) position, the nitrogen's lone pair can directly participate in stabilizing the positive charge through resonance, forming a critical fourth resonance structure (an iminium ion). This additional stabilization significantly lowers the activation energy for ortho/para attack compared to meta attack, where the nitrogen cannot provide such stabilization.[5]

Caption: General mechanism for para-electrophilic aromatic substitution.

Common EAS Reactions and Considerations

Reaction Type	Typical Electrophile/Reagent	Catalyst	Key Considerations
Halogenation	Br₂, Cl₂	None or mild Lewis Acid (e.g., FeBr₃)	The ring is highly activated, so the reaction often proceeds without a catalyst.[9]
Nitration	HNO₃/H₂SO₄	H₂SO₄	Strongly acidic and oxidizing conditions can lead to side products or degradation.
Sulfonation	Fuming H₂SO₄ (SO₃)	None	The reaction is often reversible.
Friedel-Crafts Alkylation	R-Cl, R-Br	AlCl₃, FeCl₃	Prone to polyalkylation. The nitrogen and oxygen atoms can coordinate with the Lewis acid, deactivating the catalyst and the ring.
Friedel-Crafts Acylation	RCOCl, (RCO)₂O	AlCl₃ (stoichiometric)	The product ketone is less reactive, preventing polyacylation. Requires more than one equivalent of Lewis acid due to coordination with N and O atoms.

Competing Reactions at Heteroatoms

While EAS is often the thermodynamically favored pathway, the nucleophilic nitrogen and oxygen atoms can compete for the electrophile, especially under kinetically controlled conditions.

N-Alkylation and N-Acylation

The secondary amine is a strong nucleophile and can react with alkylating (e.g., alkyl halides) and acylating (e.g., acyl chlorides) agents.

• N-Alkylation: This reaction forms a tertiary amine. It competes directly with Friedel-Crafts alkylation. Generally, in the absence of a strong Lewis acid catalyst, N-alkylation can be a significant pathway.[10][11]

• N-Acylation: Reaction with an acyl chloride or anhydride forms an amide. This is a very rapid reaction. The resulting amide group is much less activating for the aromatic ring, a property that can be used strategically to control reactivity in subsequent steps.

O-Alkylation and O-Acylation

The primary hydroxyl group can be converted into an ether or an ester.

• O-Acylation: The reaction with an acyl chloride or anhydride, often in the presence of a base like pyridine, yields an ester. A related compound where this has occurred is Propanenitrile, 3-[[2-(acetyloxy)ethyl]phenylamino]-.[12] This reaction is typically straightforward.

• O-Alkylation (Williamson Ether Synthesis): This requires deprotonation of the alcohol with a strong base (e.g., NaH) to form an alkoxide, followed by reaction with an alkyl halide.

Caption: Decision pathway for predicting chemoselectivity.

Reactivity of the Nitrile Group

The β-aminonitrile structural motif is a valuable synthon in medicinal chemistry.[13][14] While the nitrile carbon is electrophilic, the group as a whole is generally unreactive to electrophiles. However, the nitrogen of the nitrile can be protonated under strong acid conditions, which activates the carbon towards nucleophilic attack by water, leading to hydrolysis.

• Acid-Catalyzed Hydrolysis: In the presence of strong aqueous acid (e.g., H₂SO₄, HCl) and heat, the nitrile group will hydrolyze first to a primary amide and then to a carboxylic acid. This is a common transformation for nitriles.[7]

Experimental Protocol: Para-Bromination of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

This protocol describes a representative EAS reaction. Due to the high activation of the ring, a Lewis acid catalyst is not required.

Objective: To selectively introduce a bromine atom at the para position of the aromatic ring.

Materials:

• Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (1.0 eq)

• Bromine (1.0 eq)

• Acetic Acid (as solvent)

• Sodium thiosulfate solution (for quenching)

• Dichloromethane (for extraction)

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• Dissolution: Dissolve Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and an addition funnel. Cool the flask to 0-5 °C in an ice bath.

• Bromine Addition: Prepare a solution of bromine (1.0 eq) in a small amount of acetic acid. Add this solution dropwise to the stirred reaction mixture over 30 minutes, ensuring the temperature remains below 10 °C.

• Reaction: Allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, slowly pour the reaction mixture into a beaker containing an aqueous solution of sodium thiosulfate to quench any unreacted bromine.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3x volumes).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure para-brominated product.

Caption: Experimental workflow for para-bromination.

Conclusion

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a molecule whose reactivity is dominated by the electron-donating N-substituted aniline moiety. Electrophilic attack will overwhelmingly favor the ortho and para positions of the aromatic ring. However, the presence of nucleophilic nitrogen and oxygen centers introduces competitive reaction pathways. By carefully selecting the electrophile and controlling the reaction conditions—particularly the type of catalysis (Lewis acid, Brønsted acid, or base)—chemists can selectively target a specific functional group. This control is essential for leveraging this compound as a versatile building block in the development of new materials and pharmaceutical agents.

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A Senior Application Scientist's In-depth Technical Guide to the Theoretical Calculations of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Abstract

This technical guide provides a comprehensive walkthrough for performing and interpreting theoretical calculations on the molecule Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8). This document is intended for researchers, scientists, and drug development professionals with an interest in computational chemistry and its application in understanding the structural, electronic, and spectroscopic properties of organic molecules. We will delve into the rationale behind the selection of computational methods, provide step-by-step protocols for key calculations, and offer insights into the interpretation of the resulting data. The methodologies described herein are designed to be self-validating, grounded in established scientific principles, and supported by authoritative references.

Introduction: The Significance of Theoretical Calculations in Molecular Characterization

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is an organic molecule featuring a nitrile group, a tertiary amine, a phenyl ring, and a hydroxyl group.[1] This combination of functional groups suggests a range of potential applications, from a building block in organic synthesis to a candidate for biological activity.[2][3] Understanding the molecule's three-dimensional structure, electronic properties, and vibrational modes is crucial for predicting its reactivity, intermolecular interactions, and spectroscopic signature.

Theoretical calculations, particularly those based on quantum mechanics, have become indispensable tools for chemists.[4] Methods like Density Functional Theory (DFT) allow us to model molecular systems with a high degree of accuracy, providing insights that can be difficult or impossible to obtain through experimental means alone.[5][6] This guide will focus on a practical and robust computational workflow for characterizing Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Foundational Concepts: Selecting the Right Computational Tools

The accuracy of any theoretical calculation is contingent on the chosen methodology. For a molecule of this size and complexity, a balance must be struck between computational cost and accuracy.

Density Functional Theory (DFT): A Pragmatic Choice

DFT has emerged as the workhorse of computational chemistry for medium-sized organic molecules.[4][5] It offers a favorable compromise between the high accuracy of post-Hartree-Fock methods and the speed of semi-empirical methods.[7] The core idea of DFT is that the energy of a system can be determined from its electron density.[6]

For our study of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, we will employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional. B3LYP is a hybrid functional that has consistently demonstrated excellent performance for a wide range of organic molecules and is a popular choice in many computational studies.[6][8]

Basis Sets: The Building Blocks of Molecular Orbitals

The basis set is a set of mathematical functions used to construct the molecular orbitals. The choice of basis set directly impacts the quality of the calculation. A larger, more flexible basis set will provide a more accurate description of the electron distribution but at a higher computational cost.

We will utilize the 6-311++G(d,p) Pople-style basis set. This basis set is a good choice for this system for the following reasons:

• Triple-zeta valence: It uses three functions to describe each valence atomic orbital, providing a high degree of flexibility.

• Diffuse functions (++): The "++" indicates the inclusion of diffuse functions on both heavy atoms and hydrogen atoms. These are crucial for accurately describing the electron density far from the nucleus, which is important for systems with lone pairs and for calculating properties like electron affinity and proton affinity.

• Polarization functions (d,p): The "(d,p)" signifies the addition of d-type polarization functions on heavy atoms and p-type polarization functions on hydrogen atoms. These functions allow for the distortion of atomic orbitals, which is essential for describing chemical bonding accurately.

The Computational Workflow: A Step-by-Step Guide

The following sections outline a detailed protocol for the theoretical investigation of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Molecular Structure and Input File Generation

The first step is to generate an initial 3D structure of the molecule. This can be done using any molecular building software. The chemical structure of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is presented below.

Caption: 2D representation of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Geometry Optimization

The initial structure is a mere guess. We must find the lowest energy conformation, which corresponds to the most stable structure of the molecule. This is achieved through geometry optimization.

Protocol:

• Software: Gaussian 16 or a similar quantum chemistry package.

• Method: B3LYP/6-311++G(d,p).

• Keywords: Opt Freq. The Opt keyword requests a geometry optimization, and Freq requests a frequency calculation to be performed on the optimized structure.

• Convergence Criteria: Use the default, tight convergence criteria to ensure a true minimum is found.

The output of this calculation will provide the optimized Cartesian coordinates of each atom, from which we can determine bond lengths, bond angles, and dihedral angles.

Vibrational Frequency Analysis

The frequency calculation serves two critical purposes:

• Confirmation of a True Minimum: A true energy minimum on the potential energy surface will have no imaginary frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point.

• Prediction of the Infrared (IR) Spectrum: The calculated vibrational frequencies and their corresponding intensities can be used to generate a theoretical IR spectrum. This spectrum can then be compared to experimental data for validation.

Protocol:

• This calculation is performed concurrently with the geometry optimization by using the Freq keyword.

The output will list the vibrational modes and their frequencies (typically in cm⁻¹). It is common practice to scale the calculated frequencies by a factor (e.g., ~0.967 for B3LYP/6-311++G(d,p)) to account for anharmonicity and other systematic errors in the calculation.

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions.

• HOMO: Represents the ability to donate an electron.

• LUMO: Represents the ability to accept an electron. The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is an important indicator of molecular stability and reactivity. A large gap suggests high stability and low reactivity, while a small gap indicates the opposite.

Protocol:

• The HOMO and LUMO energies are part of the standard output from the geometry optimization calculation.

• These energies can be used to calculate the HOMO-LUMO gap: ΔE = ELUMO - EHOMO

Molecular Electrostatic Potential (MEP)

The MEP is a visualization of the electrostatic potential on the electron density surface of a molecule. It is a powerful tool for predicting the sites of electrophilic and nucleophilic attack.

• Red regions (negative potential): Indicate electron-rich areas, prone to electrophilic attack.

• Blue regions (positive potential): Indicate electron-poor areas, prone to nucleophilic attack.

Protocol:

• Use the optimized geometry from the previous step.

• Perform a single-point energy calculation using the same level of theory (B3LYP/6-311++G(d,p)).

• Use a visualization software (e.g., GaussView, Avogadro) to generate the MEP surface.

Visualization of the Computational Workflow

The following diagram illustrates the logical flow of the theoretical calculations described.

Caption: Workflow for the theoretical characterization of a molecule.

Expected Results and Interpretation

While we do not have experimental data for direct comparison for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, we can make predictions based on the known properties of its functional groups and by comparing with data for analogous molecules.

Optimized Geometry

The geometry optimization will provide the most stable 3D arrangement of the atoms. Key parameters to analyze include:

• Bond lengths: The C≡N bond of the nitrile group is expected to be around 1.15 Å. The C-N and C-C bond lengths in the aniline and ethyl fragments will be typical single bond lengths.

• Bond angles: The C-C≡N moiety will be nearly linear (around 180°). The geometry around the tertiary nitrogen will be trigonal pyramidal.

• Dihedral angles: The orientation of the phenyl ring relative to the side chains will be of particular interest, as this can influence intermolecular interactions.

Table 1: Predicted Key Geometric Parameters for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Parameter	Predicted Value (Å or °)
C≡N Bond Length	~1.15 Å
C-C≡N Bond Angle	~178-180°
C-N-C Bond Angles (amine)	~110-115°

Vibrational Spectrum

The calculated IR spectrum will show characteristic peaks for the functional groups present. For validation, we can compare this to the experimental IR spectrum of the closely related "Propanenitrile, 3-(phenylamino)-".[7]

Table 2: Predicted Characteristic Vibrational Frequencies

Functional Group	Vibrational Mode	Predicted Frequency (cm⁻¹)
O-H	Stretching	~3400-3600
C-H (aromatic)	Stretching	~3000-3100
C-H (aliphatic)	Stretching	~2850-2960
C≡N	Stretching	~2240-2260
C=C (aromatic)	Stretching	~1450-1600
C-N	Stretching	~1250-1350
C-O	Stretching	~1000-1250

Electronic Properties

The HOMO and LUMO analysis will provide insights into the molecule's electronic behavior.

• HOMO: Likely to be localized on the electron-rich aniline moiety, specifically the nitrogen atom and the phenyl ring.

• LUMO: Likely to be localized on the electron-withdrawing nitrile group and the phenyl ring.

• HOMO-LUMO Gap: The magnitude of the gap will indicate the molecule's kinetic stability.

The MEP map will visually confirm these findings, with the most negative potential (red) expected around the nitrile nitrogen and the hydroxyl oxygen, and the most positive potential (blue) around the hydroxyl hydrogen and the hydrogens of the phenyl ring.

Conclusion: A Framework for In Silico Molecular Design

This guide has provided a robust and scientifically grounded framework for the theoretical characterization of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. By following the detailed protocols, researchers can obtain valuable insights into the structural, spectroscopic, and electronic properties of this molecule. The principles and methodologies outlined here are broadly applicable to a wide range of organic molecules and serve as a foundation for more advanced computational studies, such as reaction mechanism elucidation and in silico drug design. The synergy between theoretical calculations and experimental work is a powerful paradigm in modern chemical research, and this guide serves as a practical entry point into the computational aspect of this synergy.

References

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Protocols & Analytical Methods

Synthesis of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" from N-(2-hydroxyethyl)aniline

An Application Note for the Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Abstract

This technical guide provides a comprehensive protocol for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, also known as N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, from N-(2-hydroxyethyl)aniline. The synthesis is achieved via a cyanoethylation reaction, a crucial transformation in organic chemistry for introducing a cyanoethyl group into a molecule. This document details the underlying reaction mechanism, a step-by-step experimental protocol, critical safety considerations, and methods for product characterization. It is intended for researchers and professionals in organic synthesis, medicinal chemistry, and materials science, where this compound serves as a valuable intermediate.[1][2][3]

Introduction and Scientific Background

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8) is a versatile chemical intermediate. Its bifunctional nature, containing both a hydroxyl and a nitrile group, makes it a valuable precursor in the synthesis of a wide range of products, including pharmaceuticals, agrochemicals, and azo dyes.[1][3] The synthesis route detailed herein involves the cyanoethylation of N-(2-hydroxyethyl)aniline.

Cyanoethylation is a specific type of Michael addition reaction where a nucleophile adds across the carbon-carbon double bond of acrylonitrile.[4] The powerful electron-withdrawing nature of the nitrile group polarizes the double bond, rendering the β-carbon atom electrophilic and susceptible to nucleophilic attack.[5]

Reaction Principle: YH + H₂C=CH−CN ⟶ Y−CH₂−CH₂−CN[4]

In this specific application, N-(2-hydroxyethyl)aniline serves as the nucleophile (YH), attacking the acrylonitrile molecule to form the desired product. While many aliphatic amines undergo cyanoethylation readily, aromatic amines are less reactive and often require a catalyst to achieve satisfactory yields.[5] Both acidic and basic catalysts can be employed, with the choice depending on the specific substrate.[5][6] For aromatic amines like aniline derivatives, catalysts such as cupric acetate or acetic acid have proven effective.[7]

Reaction Mechanism: The Cyanoethylation of an Aromatic Amine

The synthesis proceeds via a nucleophilic addition mechanism. The key steps are:

• Nucleophilic Attack: The lone pair of electrons on the secondary amine nitrogen of N-(2-hydroxyethyl)aniline attacks the electrophilic β-carbon of the acrylonitrile molecule.

• Intermediate Formation: This attack breaks the π-bond of the acrylonitrile, forming a transient zwitterionic intermediate or a carbanion.

• Proton Transfer: A proton is transferred from the amine nitrogen (or a solvent molecule) to the α-carbon of the former acrylonitrile unit, neutralizing the charge and yielding the final, stable product, Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Caption: The cyanoethylation mechanism.

Experimental Protocol

This protocol is a representative procedure and may require optimization based on laboratory conditions and desired scale.

Materials and Equipment

Chemicals	Equipment
N-(2-hydroxyethyl)aniline (CAS: 122-98-5)	250 mL Three-neck round-bottom flask
Acrylonitrile (CAS: 107-13-1)	Reflux condenser
Cupric Acetate (Catalyst, CAS: 6046-93-1)	Dropping funnel
Dichloromethane (DCM)	Magnetic stirrer and stir bar
Anhydrous Sodium Sulfate (Na₂SO₄)	Heating mantle with temperature control
Deionized Water	Rotary evaporator
10% Aqueous Sodium Hydroxide (NaOH)	Vacuum distillation apparatus
Standard laboratory glassware

Critical Safety Precautions

This procedure must be performed in a certified chemical fume hood by trained personnel.

• N-(2-hydroxyethyl)aniline: Toxic if it comes into contact with skin or is swallowed.[8][9] It is known to cause serious eye damage and may lead to skin sensitization.[8][10]

• Acrylonitrile: Highly flammable liquid and vapor.[11][12] It is toxic if swallowed, inhaled, or in contact with skin.[11][12] Acrylonitrile is also a suspected carcinogen and causes severe skin and eye damage.[11][12]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or neoprene), a flame-retardant lab coat, and chemical splash goggles with a face shield.

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. Ensure all glassware is dry.

• Reagent Charging: To the flask, add N-(2-hydroxyethyl)aniline (e.g., 27.4 g, 0.2 mol) and cupric acetate (e.g., 0.4 g, ~1 mol%).

• Acrylonitrile Addition: Begin stirring the mixture. Slowly add acrylonitrile (e.g., 11.7 g, 13.9 mL, 0.22 mol) from the dropping funnel over 30 minutes. The reaction may be exothermic; maintain the temperature below 40°C during the addition, using a water bath if necessary.[6]

• Reaction: After the addition is complete, heat the mixture to a gentle reflux (approximately 80-90°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add 50 mL of 10% aqueous sodium hydroxide solution to the flask and stir for 15 minutes.[7]

  • Transfer the mixture to a separatory funnel. Extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with deionized water (2 x 25 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the dichloromethane using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation. Collect the fraction boiling at 107-110 °C / 15 mmHg.[13] The expected product is a light yellow liquid.[14]

Data Summary and Product Characterization

Quantitative Reaction Data

Reagent	Molar Mass ( g/mol )	Amount Used	Moles	Equivalents
N-(2-hydroxyethyl)aniline	137.18	27.4 g	0.20	1.0
Acrylonitrile	53.06	11.7 g	0.22	1.1
Cupric Acetate	181.63	0.4 g	0.0022	0.011
Product (Expected)	190.24	~28.5 g	(0.15)	(75% Yield)

Recommended Characterization Techniques

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and purity of the final product.

• Infrared (IR) Spectroscopy: To identify key functional groups, particularly the nitrile (C≡N stretch, ~2245 cm⁻¹) and hydroxyl (O-H stretch, broad, ~3400 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the product (M/z = 190.24).

• Refractive Index: The reported refractive index is n20/D 1.57.[13]

Synthesis Workflow Diagram

Caption: Overall workflow for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

References

• EvitaChem. Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (EVT-304096).
• Rajasekaran, et al. Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles. Asian Journal of Chemistry.
• Santa Cruz Biotechnology. N-(2-Hydroxyethyl)aniline Material Safety Data Sheet.
• Bruson, Herman L. Cyanoethylation. Organic Reactions.
• Sigma-Aldrich. Acrylonitrile SAFETY DATA SHEET.
• Morrill, L. C., et al. N-Cyanation of Secondary Amines using Trichloroacetonitrile. ORCA – Online Research @ Cardiff.
• ECHEMI. N-(2-Hydroxyethyl)aniline SDS, 122-98-5 Safety Data Sheets.
• Fisher Scientific. N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline SAFETY DATA SHEET.

• Wikipedia. Cyanoethylation. Available from: [Link]

• Odin, E.M., Onoja, P.K., Ochala, A.U. Structure- Activity Relationship (Sar) Of Cyanoethylated Aromatic Amines. International Journal of Scientific & Technology Research.

• Morrill, L. C., et al. N-Cyanation of Secondary Amines Using Trichloroacetonitrile | Request PDF. ResearchGate. Available from: [Link]

• Thermo Fisher Scientific. Acrylonitrile SAFETY DATA SHEET.
• MySkinRecipes. 3-((2-Hydroxyethyl)amino)propanenitrile.
• Methylamine Supplier. 3-[(2-Hydroxyethyl)(Phenyl)Amino]Propanenitrile.

• SIELC Technologies. Propanenitrile, 3-[(2-hydroxyethyl)(3-methylphenyl)amino]-. Available from: [Link]

• LookChem. Cas 92-64-8,N-Cyanoethyl-hydroxyethyl aniline.

• PubChem. 3-[(2-Phenylethyl)amino]propanenitrile. Available from: [Link]

• Percino, J., et al. A low molecular weight OLED material: 2-(4-((2-hydroxyethyl)(methyl)amino)benzylidene)malononitrile. Synthesis, crystal structure, thin film morphology, spectroscopic characterization and DFT calculations. RSC Publishing. Available from: [Link]

• Organic Syntheses Procedure. n-2-cyanoethylaniline. Available from: [Link]

• CymitQuimica. CAS 122-98-5: N-(2-Hydroxyethyl)aniline.
• American Cyanamid Company. THE Chemistry - OF Acrylonitrile. IGTPAN.
• Merck Millipore. N-(2-Hydroxyethyl)aniline 98 122-98-5.

Sources

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• 3. N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, 98%, Thermo Scientific 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
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• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. datasheets.scbt.com [datasheets.scbt.com]
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HPLC analysis of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-"

An Application Note for the HPLC Analysis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Title: A Validated Reversed-Phase HPLC Method for the Assay and Impurity Profiling of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Abstract: This application note details the development and validation of a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis and purity assessment of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. This compound, a key intermediate in various chemical syntheses, requires a precise analytical method to ensure quality and consistency in research and development settings.[1][2][3] The developed method utilizes a C18 stationary phase with a gradient elution of a buffered aqueous mobile phase and acetonitrile, coupled with UV detection. The protocol is designed to be specific, accurate, and precise, making it suitable for routine quality control and stability testing. All validation parameters, including linearity, accuracy, precision, and limits of detection and quantitation, are presented.

Introduction and Method Rationale

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is an aromatic amine derivative with the molecular formula C₁₁H₁₄N₂O.[4][5] Its structure, incorporating a phenyl ring, a tertiary amine, a nitrile group, and a primary alcohol, presents specific characteristics that inform the chromatographic strategy. The phenyl group acts as a strong chromophore, making UV-based detection highly effective. The tertiary amine's basic nature (pKa can be estimated) means its ionization state is dependent on pH.[6] Uncontrolled pH can lead to poor peak shape (tailing) and shifting retention times.

Therefore, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) was selected as the analytical mode of choice due to its prevalence in the pharmaceutical industry for analyzing moderately polar small molecules.[1][7]

Causality behind Experimental Choices:

• Stationary Phase: A C18 (octadecylsilane) column was chosen as the primary stationary phase. Its hydrophobic nature provides effective retention for the aromatic ring of the analyte, while being versatile enough to separate impurities of varying polarities.

• Mobile Phase: A buffered mobile phase is critical. An acidic pH (e.g., using formic or phosphoric acid) is employed to protonate the tertiary amine group. This consistent positive charge prevents interactions with residual acidic silanols on the silica backbone of the stationary phase, resulting in improved peak symmetry and stable retention. Acetonitrile is selected as the organic modifier due to its low UV cutoff and favorable elution strength for this class of compounds.

• Detection: A Photodiode Array (PDA) or Diode Array Detector (DAD) is specified. This not only allows for sensitive detection at the wavelength of maximum absorbance (λ-max) but also enables peak purity analysis by comparing UV spectra across the peak, a crucial feature for impurity profiling.[1]

• Elution: A gradient elution method is developed to ensure the separation of early-eluting polar impurities and late-eluting non-polar impurities within a reasonable runtime.[8]

Materials and Methods

2.1 Reagents and Standards

• Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- Reference Standard (>99.5% purity)

• Acetonitrile (ACN), HPLC Gradient Grade

• Methanol (MeOH), HPLC Grade

• Water, HPLC/MS Grade or Milli-Q equivalent

• Formic Acid (≥98%), ACS Grade

2.2 Instrumentation and Chromatographic Column

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with:

  • Quaternary Pump

  • Vial Sampler/Autosampler

  • Multicolumn Thermostat/Column Oven

  • Diode Array Detector (DAD)

• Chromatographic Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm particle size, or equivalent.

Detailed Experimental Protocols

Protocol 3.1: Preparation of Solutions

Mobile Phase A (Aqueous):

• Measure 1000 mL of HPLC-grade water into a clean glass media bottle.

• Carefully add 1.0 mL of formic acid to achieve a concentration of 0.1% (v/v), resulting in a pH of approximately 2.7.

• Mix thoroughly and degas for 15 minutes using sonication or vacuum filtration.

Mobile Phase B (Organic):

• Use HPLC-grade Acetonitrile directly. Degas if necessary.

Diluent:

• Prepare a mixture of Mobile Phase A and Mobile Phase B in a 80:20 (v/v) ratio.

• Mix well and allow it to come to room temperature before use. This composition ensures that the sample solvent is chromatographically "weaker" than the mobile phase at the point of elution, preventing peak distortion.

Standard Stock Solution (1.0 mg/mL):

• Accurately weigh approximately 25 mg of the Reference Standard into a 25 mL volumetric flask.

• Add approximately 15 mL of diluent and sonicate for 5 minutes to dissolve.

• Allow the solution to return to room temperature and dilute to the mark with diluent. Mix thoroughly.

Working Standard Solution (0.1 mg/mL for Assay):

• Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask.

• Dilute to the mark with diluent and mix thoroughly.

Sample Solution (0.1 mg/mL):

• Accurately weigh a sample amount equivalent to 25 mg of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- into a 25 mL volumetric flask.

• Prepare the sample in the same manner as the Standard Stock Solution.

• Perform a subsequent 1-in-10 dilution (as for the working standard) to achieve a final nominal concentration of 0.1 mg/mL. Sample solutions should be filtered through a 0.45 µm PTFE syringe filter prior to injection to remove particulates.[9]

Protocol 3.2: HPLC System Configuration and Conditions

The optimized chromatographic parameters are summarized in the table below.

Parameter	Condition
Column	Waters XBridge C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Column Temp.	35 °C
Injection Vol.	10 µL
Detector	DAD/PDA, Monitoring Wavelength: 254 nm (Bandwidth: 4 nm), Reference: 360 nm (Bandwidth: 10 nm)
Run Time	30 minutes
Gradient	Time (min)
0.00
20.00
25.00
25.01
30.00

Experimental Workflow Diagram

Caption: A flowchart of the complete analytical workflow.

Method Validation and Performance Data

A robust HPLC method requires validation to ensure it is fit for its intended purpose.[6] The following validation parameters were assessed according to standard guidelines.

Specificity

Specificity was demonstrated by injecting the diluent (blank) and a sample solution. The blank chromatogram showed no interfering peaks at the retention time of the main analyte or any known impurities. Peak purity analysis using the DAD confirmed that the analyte peak was spectrally pure and free from co-eluting impurities.

Linearity and Range

Linearity was evaluated by preparing five solutions of the reference standard over a concentration range of 0.05 mg/mL to 0.15 mg/mL (50% to 150% of the assay concentration).

Parameter	Result
Range	0.05 - 0.15 mg/mL
Correlation Coeff. (r²)	> 0.999
Y-Intercept	< 2% of response at 100% level

Accuracy (Recovery)

Accuracy was determined by spiking a known amount of analyte into a placebo matrix at three concentration levels (80%, 100%, and 120% of the assay concentration). Each level was prepared in triplicate.

Spike Level	Mean Recovery (%)	% RSD
80%	99.8%	0.4%
100%	100.5%	0.3%
120%	100.1%	0.5%

Precision

Repeatability (System Precision): Six replicate injections of the 0.1 mg/mL working standard solution were performed.

• Result: %RSD of the peak areas was ≤ 0.5%.

Intermediate Precision (Ruggedness): The assay was repeated on a different day by a different analyst using a different HPLC system. The results were compared to the initial precision study.

• Result: The cumulative %RSD for both sets of data was ≤ 2.0%.

Limits of Detection (LOD) and Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: 0.0003 mg/mL (0.3% of assay concentration)

• LOQ: 0.001 mg/mL (1.0% of assay concentration)

Discussion and Troubleshooting

• Critical Parameter - Mobile Phase pH: The use of 0.1% formic acid is crucial for obtaining symmetrical peaks. If peak tailing is observed, ensure the mobile phase is freshly prepared and the pH is consistently acidic. A shift in pH can deprotonate the amine, leading to undesirable interactions with the column.

• Retention Time Drift: A gradual shift in retention time may indicate column aging or a change in mobile phase composition. Ensure consistent mobile phase preparation and adequate column equilibration (at least 10 column volumes) between runs.

• Extraneous Peaks: Ghost peaks may arise from contaminated solvents or carryover from the autosampler. Running a blank gradient can help diagnose the source. A robust autosampler wash protocol (using a strong solvent like ACN/MeOH) is recommended.

Conclusion

The RP-HPLC method described provides a reliable, specific, and robust tool for the quantitative determination and impurity analysis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. The comprehensive validation data demonstrates that the method is fit-for-purpose in a regulated research or quality control environment, ensuring the integrity of data for drug development professionals.

References

• Onyx Scientific. (n.d.). An Effective Approach to HPLC Method Development. Retrieved from [Link]

• Hu, L., & Wang, T. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. European Pharmaceutical Review. Retrieved from [Link]

• Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. Retrieved from [Link]

• Evidentic. (n.d.). Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. Retrieved from [Link]

• PharmaGuru. (2023, June 9). Learn HPLC Method Development With Expert Tips, 4 Case Studies and 7 FAQs. Retrieved from [Link]

• Roy, A. (2022, November 16). HPLC Method Development Steps For Pharmaceuticals: How To Make. Chromatography Forum. Retrieved from [Link]

• Stenutz, R. (n.d.). 3-(2-hydroxyethyl-phenylamino)propanenitrile. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20977458, 3-[(2-Hydroxy-2-phenylbutyl)amino]propanenitrile. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3155309, 3-[(2-Phenylethyl)amino]propanenitrile. PubChem. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• Separation Methods Technologies Inc. (1996, March). HPLC Separation Guide: Analysis of Priority Pollutant: Polycyclic Aromatic Hydrocarbons. Retrieved from [Link]

• Guillarme, D., & Veuthey, J. L. (2021). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Molecules, 26(11), 3183. MDPI. Retrieved from [Link]

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The Versatile Intermediate: A Guide to Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- in Organic Synthesis

Introduction: Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, also known as N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline (CAS No. 92-64-8), is a valuable bifunctional intermediate in the landscape of organic synthesis. Its molecular structure, featuring a nucleophilic secondary amine, a reactive nitrile group, and a hydroxyl functionality, makes it a versatile building block for the construction of a variety of more complex molecules. This guide provides an in-depth exploration of its synthesis, properties, and key applications, with a focus on its role in the preparation of dyes and as a potential precursor for pharmaceutical compounds.[1][2][3] This document is intended for researchers, scientists, and professionals in the field of drug development and materials science.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is essential for its effective use in synthesis.

Property	Value	Source
CAS Number	92-64-8	[4]
Molecular Formula	C₁₁H₁₄N₂O	[3][4]
Molecular Weight	190.24 g/mol	[4][5]
Melting Point	68 °C	[3][6]
Boiling Point	315 °C (lit.)	[3][6]
Density	1.120 g/mL at 25 °C (lit.)	[5][7]
Refractive Index (n20/D)	1.57 (lit.)	[3][6]
Solubility	Not miscible or difficult to mix with water.	[2][3]

Note: Spectroscopic data for this compound is not widely available in public databases. Researchers should perform their own analyses (NMR, IR, MS) to confirm identity and purity.

Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

The primary and most efficient method for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is the cyanoethylation of N-(2-hydroxyethyl)aniline. This reaction is a classic example of a Michael addition, where the secondary amine acts as a nucleophile, attacking the electron-deficient β-carbon of acrylonitrile.[8]

Caption: Synthesis via Cyanoethylation

Causality Behind Experimental Choices:

The choice of a base catalyst is crucial for this reaction. While the reaction can proceed without a catalyst, the use of a base deprotonates the amine to a small extent, increasing its nucleophilicity and accelerating the reaction rate. Cupric acetate has been reported as a particularly effective catalyst for the cyanoethylation of anilines, leading to higher yields.[8] The reaction is typically heated to overcome the activation energy barrier and drive the reaction to completion.

Detailed Experimental Protocol: Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

This protocol is adapted from a similar, well-established procedure for the cyanoethylation of aniline and should be optimized for specific laboratory conditions.[8]

Materials:

• N-(2-hydroxyethyl)aniline

• Acrylonitrile

• Cupric acetate (catalyst)

• Chloroform (or other suitable organic solvent for extraction)

• 10% Aqueous Sodium Hydroxide

• Anhydrous Sodium Sulfate

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine N-(2-hydroxyethyl)aniline (1.0 equivalent), acrylonitrile (1.1 equivalents), and a catalytic amount of cupric acetate (e.g., 0.02 equivalents).

• Reaction: Heat the mixture to reflux with stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), cool the reaction mixture to room temperature.

• Extraction: Add 10% aqueous sodium hydroxide solution to the cooled mixture. Extract the product into chloroform (or another suitable organic solvent) using a separatory funnel. Repeat the extraction process on the aqueous layer to maximize product recovery.

• Washing and Drying: Combine the organic extracts and wash them with water. Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain the pure Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Safety Precautions:

• Acrylonitrile is a toxic and flammable compound. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Chloroform is a suspected carcinogen. All handling should be done in a fume hood.

• The reaction should be performed with appropriate engineering controls in place.

Applications in Organic Synthesis

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a key intermediate in the synthesis of various organic compounds, particularly in the dye industry.[2][3]

Application as a Coupling Component in Azo Dye Synthesis

Azo dyes are a major class of synthetic colorants characterized by the presence of an azo group (-N=N-).[1][9] The synthesis of azo dyes involves two main steps: diazotization of a primary aromatic amine and subsequent coupling with an electron-rich coupling component.[9] The tertiary amine in Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- strongly activates the aromatic ring, making it an excellent coupling partner for diazonium salts.

Caption: Azo Dye Synthesis Workflow

Detailed Experimental Protocol: Synthesis of a Disperse Azo Dye

This protocol provides a general method for the synthesis of an azo dye using Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- as the coupling component.[1]

Materials:

• A primary aromatic amine (e.g., 4-nitroaniline)

• Concentrated Hydrochloric Acid

• Sodium Nitrite

• Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

• Sodium Acetate

• Ethanol (for recrystallization)

• Ice bath

• Beakers and magnetic stirrer

• Büchner funnel and vacuum flask

Procedure:

• Diazotization:

  • In a beaker, dissolve the primary aromatic amine (1.0 equivalent) in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice bath with continuous stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C.

  • Stir the mixture for an additional 15-20 minutes at 0-5 °C to complete the formation of the diazonium salt solution.

• Azo Coupling:

  • In a separate beaker, dissolve Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (1.0 equivalent) in a suitable solvent (e.g., acetic acid or an alcohol/water mixture).

  • Cool this solution to 0-5 °C in an ice bath.

  • Slowly add the cold diazonium salt solution to the solution of the coupling component with vigorous stirring.

  • Add a solution of sodium acetate to adjust the pH and facilitate the coupling reaction. A colored precipitate of the azo dye will form.

  • Continue stirring the mixture in the ice bath for 1-2 hours.

• Isolation and Purification:

  • Collect the precipitated dye by vacuum filtration using a Büchner funnel.

  • Wash the dye with cold water until the filtrate is neutral.

  • Purify the crude dye by recrystallization from a suitable solvent, such as ethanol.

  • Dry the purified dye in a desiccator or a vacuum oven.

Potential Pharmaceutical Applications

While specific examples are not extensively documented in readily available literature, the structural motifs within Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- suggest its potential as an intermediate in the synthesis of pharmaceutically active compounds. The phenothiazine scaffold, for instance, is a core structure in many antipsychotic drugs.[5][6][10] The aniline portion of the intermediate could potentially be a precursor to a phenothiazine ring system through appropriate cyclization strategies. Further research in this area could unveil novel synthetic routes to valuable pharmaceutical agents.

Conclusion

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a readily accessible and highly versatile intermediate. Its synthesis via the cyanoethylation of N-(2-hydroxyethyl)aniline is a robust and scalable process. The presence of multiple reactive sites allows for its application in diverse synthetic pathways, most notably as a coupling component in the production of azo dyes. While its full potential in pharmaceutical synthesis is yet to be fully explored, its structural features suggest it as a promising starting material for the development of novel therapeutic agents. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers and scientists working in the field of organic synthesis.

References

• YouTube. (2021, May 12). Synthesis of an azo dye. Retrieved from [Link]

• El-harrad, I., et al. (2020). Classifications, properties, recent synthesis and applications of azo dyes. PMC. Retrieved from [Link]

• Organic Syntheses. (n.d.). n-2-cyanoethylaniline. Retrieved from [Link]

• Stenutz. (n.d.). 3-(2-hydroxyethyl-phenylamino)propanenitrile. Retrieved from [Link]

• NIST. (n.d.). Propanenitrile, 3-(phenylamino)-. Retrieved from [Link]

• ResearchGate. (2020, September 7). Synthesis and Evaluation of Phenothiazine Derivatives. Retrieved from [Link]

• IOSR Journal of Pharmacy. (2020, September). Synthesis and Evaluation of Phenothiazine Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Available online through. Retrieved from [Link]

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Application Notes and Protocols: Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- in Medicinal Chemistry

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the potential applications of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" (CAS No. 92-64-8) in the field of medicinal chemistry. While direct and extensive research on the specific medicinal applications of this molecule is not widely documented in publicly available literature, its structural motifs are present in various biologically active compounds. This guide, therefore, explores its potential by examining the activities of structurally related chemical classes and provides generalized protocols for synthesis and biological evaluation.

Introduction to Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, also known as N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, is an organic compound with the chemical formula C₁₁H₁₄N₂O.[1][2] It possesses a versatile structure featuring a phenylamino core, a flexible hydroxyethyl chain, and a reactive nitrile group. This combination of functional groups makes it an interesting scaffold for chemical modification and exploration in drug discovery.

Chemical and Physical Properties:

Property	Value	Reference
CAS Number	92-64-8	[1][3]
Molecular Formula	C₁₁H₁₄N₂O	[1][2][4]
Molecular Weight	190.24 g/mol	[4]
Appearance	Powder/Crystalline Solid	[1]
Boiling Point	315 °C (lit.)	[1]
Density	1.06 g/mL at 25 °C (lit.)	[1]
Water Solubility	Not miscible or difficult to mix with water	[1]

While its primary documented applications are as an intermediate in the synthesis of azo dyes and in biological research for potential antimicrobial properties, its structural components suggest a broader potential in medicinal chemistry.[4] The N-aryl-β-alaninenitrile core and the N-(2-hydroxyethyl)aniline moiety are found in various compounds with diverse biological activities.

Potential Therapeutic Applications: A Scaffold-Based Perspective

The medicinal chemistry value of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- can be inferred from the biological activities of its constituent chemical classes.

N-Aryl-β-Alanine and N-Aryl-β-Alaninenitrile Derivatives: Anticancer and Antimicrobial Potential

N-aryl-β-alanine derivatives have been investigated for their selective cytotoxicity against cancer cells.[3] These compounds can interfere with the metabolic roles of alanine, thereby disrupting cancer cell survival and growth.[3] Specifically, N-substituted β-amino acid derivatives with phenolic groups are considered promising pharmacophores due to their ability to form strong hydrogen bonds with cellular targets, leading to antimicrobial activity.[3]

Although some studies on N-aryl-β-alanine derivatives did not show significant antibacterial or antifungal activity in vitro, the broader class of N-substituted β-amino acids is known to exhibit a variety of biological activities, including antibacterial, antiviral, and anti-inflammatory effects.[4]

N-(2-Hydroxyethyl)aniline Derivatives: Diverse Pharmacological Activities

The N-(2-hydroxyethyl)aniline moiety is a key structural component in a range of pharmacologically active molecules. For instance, novel N-(2-hydroxyethyl)amide derivatives have demonstrated significant anticonvulsant activity with a better safety profile than some existing drugs.[5] Furthermore, 2-(2-Nitroanilino)ethanol, a related compound, is used in the preparation of (phenylamino)quinoxalinone derivatives, which have been identified as a new class of glycogen phosphorylase inhibitors.[6]

The versatility of the N-(2-hydroxyethyl)aniline scaffold is further highlighted by its use as an intermediate in the synthesis of various pharmaceuticals.[2]

The Nitrile Group: A Key Pharmacophore

The nitrile group is a prevalent functional group in many approved drugs and clinical candidates, contributing to their biological activity through various mechanisms.[7][8] It can act as a bioisostere for a carbonyl group, enhance binding to target proteins through dipole-dipole interactions or hydrogen bonding, and modulate the physicochemical properties of a molecule to improve its pharmacokinetic profile.[7][8] The presence of the nitrile group in "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" offers a valuable handle for both chemical modification and potential interaction with biological targets.

Synthetic Protocols

The synthesis of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" and its derivatives typically involves the cyanoethylation of an appropriately substituted aniline.

General Synthesis of N-Substituted Propanenitriles via Cyanoethylation

This protocol describes a general method for the synthesis of N-substituted propanenitriles, which can be adapted for the synthesis of the title compound and its analogs.

Reaction Scheme:

Sources

• 1. nbinno.com [nbinno.com]
• 2. CAS 122-98-5: N-(2-Hydroxyethyl)aniline | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and anticonvulsant activity of N-(2-hydroxy-ethyl)amide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Nitro-N-hydroxyethyl aniline | 4926-55-0 [chemicalbook.com]
• 7. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Protocol for the cyanoethylation of N-(2-hydroxyethyl)aniline

Application Note & Protocol

Protocol for the Selective N-Cyanoethylation of N-(2-hydroxyethyl)aniline

Abstract & Introduction

The cyanoethylation of amines is a fundamental and versatile C-N bond-forming reaction in organic synthesis.[1] This application note provides a comprehensive protocol for the selective cyanoethylation of the secondary amine in N-(2-hydroxyethyl)aniline using acrylonitrile. The reaction proceeds via an aza-Michael addition, a class of conjugate additions that are crucial for synthesizing β-aminonitrile compounds.[2][3] The target product, N-(2-cyanoethyl)-N-(2-hydroxyethyl)aniline (CAS 92-64-8), is a valuable intermediate in the manufacturing of dyestuffs, pharmaceuticals, and other specialty organic chemicals.[4][5]

This guide is designed for chemical researchers and process development scientists. It moves beyond a simple recitation of steps to explain the causality behind the procedural choices, ensuring both reproducibility and a deeper understanding of the reaction dynamics. We will address the critical aspects of catalyst selection for aromatic amines, reaction control, and rigorous safety measures necessitated by the hazardous nature of the reagents.

Reaction Principle and Mechanism

The core of this synthesis is the Michael addition of the secondary amine of N-(2-hydroxyethyl)aniline to the electron-deficient alkene of acrylonitrile.[2] The powerful electron-withdrawing nature of the nitrile (-CN) group polarizes the carbon-carbon double bond in acrylonitrile, rendering the β-carbon electrophilic and susceptible to nucleophilic attack.

While aliphatic amines are often basic enough to react with acrylonitrile without a catalyst, the reduced nucleophilicity of aromatic amines like N-(2-hydroxyethyl)aniline necessitates the use of a catalyst to achieve reasonable yields and reaction rates.[6] Acid catalysts, such as cupric acetate, are particularly effective. The catalyst likely coordinates with the nitrile group, further enhancing the electrophilicity of the β-carbon and facilitating the nucleophilic attack by the amine.[7]

The reaction selectively occurs at the secondary amine rather than the primary alcohol due to the greater nucleophilicity of nitrogen compared to oxygen under these conditions.

Caption: Aza-Michael addition mechanism for cyanoethylation.

Materials, Reagents, and Equipment

Reagents

Reagent	CAS No.	Molecular Formula	Molecular Weight ( g/mol )	Properties
N-(2-hydroxyethyl)aniline	122-98-5	C₈H₁₁NO	137.18	Liquid, d=1.094 g/mL
Acrylonitrile (stabilized)	107-13-1	C₃H₃N	53.06	Liquid, d=0.806 g/mL
Cupric Acetate (monohydrate)	6046-93-1	Cu(C₂H₃O₂)₂·H₂O	199.65	Solid
Toluene	108-88-3	C₇H₈	92.14	Solvent, d=0.867 g/mL
Sodium Bicarbonate (NaHCO₃)	144-55-8	NaHCO₃	84.01	Solid
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	Solvent, d=1.33 g/mL
Anhydrous Magnesium Sulfate	7487-88-9	MgSO₄	120.37	Drying agent

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Dropping funnel

• Nitrogen or Argon inlet

• Separatory funnel (500 mL)

• Rotary evaporator

• Vacuum distillation apparatus

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

Critical Safety Precautions

THIS PROCEDURE MUST BE PERFORMED IN A CERTIFIED AND PROPERLY FUNCTIONING CHEMICAL FUME HOOD.

• Acrylonitrile: Acrylonitrile is a highly flammable, acutely toxic, and carcinogenic liquid.[8][9] It is readily absorbed through the skin and can be fatal if inhaled, swallowed, or in contact with skin.[10] Vapors can form explosive mixtures with air.[11] It must be handled with extreme caution, using appropriate personal protective equipment (PPE). Acrylonitrile can polymerize violently, especially in the presence of strong bases or acids; always use a stabilized grade.[12]

• N-(2-hydroxyethyl)aniline: This compound is toxic if it comes into contact with skin and can cause serious eye damage.[13][14][15] Avoid all direct contact.

• Toluene/DCM: These are volatile organic solvents. Avoid inhalation and skin contact.

• Personal Protective Equipment (PPE):

  • Gloves: Butyl rubber or laminate film gloves are required when handling acrylonitrile.[10] Standard nitrile gloves are NOT sufficient.

  • Eye Protection: Splash-proof chemical safety goggles and a face shield are mandatory.[11]

  • Lab Coat: A flame-resistant lab coat must be worn.

• Waste Disposal: All waste containing acrylonitrile must be collected in a designated, sealed hazardous waste container. Do not mix with other waste streams.

Detailed Experimental Protocol

This protocol describes the synthesis on a 0.1 mole scale.

Reaction Setup

• Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a nitrogen inlet at the top, and a dropping funnel. Ensure all glassware is dry.

• Place the entire setup in a heating mantle on a magnetic stirrer within a chemical fume hood.

Procedure

• Charge the Flask: To the flask, add N-(2-hydroxyethyl)aniline (13.72 g, 0.1 mol) and cupric acetate monohydrate (0.40 g, 2 mol%).

• Add Solvent: Add 75 mL of toluene to the flask to dissolve the reactants.

• Initiate Heating: Begin stirring and gently heat the mixture to 80 °C under a slow stream of nitrogen.

• Add Acrylonitrile: In the dropping funnel, place acrylonitrile (5.31 g, 6.6 mL, 0.1 mol). Add the acrylonitrile dropwise to the heated reaction mixture over a period of 30 minutes. The reaction is exothermic; maintain the internal temperature below 95 °C.[16]

• Reaction: After the addition is complete, continue to stir the mixture at 90-95 °C. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 8-12 hours.

• Cooling: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

Work-up and Purification

• Neutralization: Add 50 mL of a saturated aqueous sodium bicarbonate solution to the cooled reaction mixture and stir for 15 minutes to quench the catalyst.

• Extraction: Transfer the mixture to a 500 mL separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash them with brine (2 x 50 mL).

• Drying: Dry the combined organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Solvent Removal: Remove the solvent (DCM and toluene) using a rotary evaporator.

• Purification: The resulting crude oil is purified by vacuum distillation. The product, N-(2-cyanoethyl)-N-(2-hydroxyethyl)aniline, is a light yellow liquid.[17]

Product Characterization

The identity and purity of the final product should be confirmed by standard analytical methods:

• ¹H and ¹³C NMR: To confirm the chemical structure.

• FT-IR Spectroscopy: To identify characteristic functional groups, notably the nitrile stretch (~2245 cm⁻¹) and the O-H stretch (~3400 cm⁻¹).

• GC-MS: To confirm the molecular weight and assess purity.

Parameter	Expected Value
Appearance	Colorless to light yellow liquid[17]
Molecular Weight	190.25 g/mol [4]
Boiling Point	~107-110 °C at reduced pressure[17]
Refractive Index (n20/D)	~1.57[4]

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow diagram.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Reaction temperature too low. 3. Insufficient reaction time.	1. Use fresh cupric acetate. 2. Ensure the internal temperature reaches 90-95 °C. 3. Extend the reaction time and monitor by TLC/GC.
Formation of Byproducts	1. Reaction temperature too high. 2. Presence of water in reactants. 3. Polymerization of acrylonitrile.	1. Maintain strict temperature control. 2. Use anhydrous solvents and dry glassware. 3. Ensure stabilized acrylonitrile is used; avoid exposure to bases or high heat during addition.
Acrylonitrile Polymerization	1. Addition rate too fast. 2. Localized overheating. 3. Contamination with base.	1. Add acrylonitrile slowly and dropwise. 2. Ensure vigorous stirring. 3. Ensure all glassware is clean and free of basic residues.
Difficult Purification	1. Incomplete reaction leading to close-boiling impurities. 2. Thermal decomposition during distillation.	1. Drive the reaction to completion before work-up. 2. Use a high-vacuum system to lower the distillation temperature.

References

• 1. researchgate.net [researchgate.net]
• 2. Cyanoethylation - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. N-Cyanoethyl-hydroxyethyl aniline | 92-64-8 [chemicalbook.com]
• 5. N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline, 98%, Thermo Scientific 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 6. US3943162A - Cyanoethylation of aromatic amines - Google Patents [patents.google.com]
• 7. asianpubs.org [asianpubs.org]
• 8. ICSC 0092 - ACRYLONITRILE [chemicalsafety.ilo.org]
• 9. nj.gov [nj.gov]
• 10. Acrylonitrile | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 11. 1910.1045 App A - Substance Safety Data Sheet for Acrylonitrile | Occupational Safety and Health Administration [osha.gov]
• 12. ineos.com [ineos.com]
• 13. echemi.com [echemi.com]
• 14. datasheets.scbt.com [datasheets.scbt.com]
• 15. N-(2-Hydroxyethyl)aniline | C8H11NO | CID 31235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. organicreactions.org [organicreactions.org]
• 17. fishersci.com [fishersci.com]

Analytical methods for the quantification of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-"

Abstract

Introduction: The Analytical Challenge

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is an aromatic amine derivative containing nitrile and hydroxyl functional groups. This unique combination of functionalities presents specific challenges and opportunities for its quantification. The aromatic phenylamino group provides a strong chromophore suitable for UV detection, while the polar hydroxyl and nitrile groups influence its chromatographic behavior. The presence of a tertiary amine also makes the compound susceptible to pH-dependent ionization. An effective analytical strategy must account for these properties to ensure specificity, accuracy, and precision.

The objective of this guide is to provide a comprehensive suite of analytical protocols that are not only technically sound but also validated according to internationally recognized standards, such as the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] The choice of method will depend on the specific requirements of the analysis, including matrix complexity, required sensitivity, and available instrumentation.

Method Selection Rationale

The selection of an appropriate analytical technique is paramount for achieving reliable quantification. The following diagram illustrates the decision-making process based on key analytical requirements.

Caption: Decision tree for selecting the appropriate analytical method.

• HPLC-UV: Ideal for routine analysis in simple matrices (e.g., drug substance, simple formulations) where moderate sensitivity is sufficient. It is a robust and widely available technique.

• GC-MS: Suitable for volatile and thermally stable compounds. While the target analyte's polarity may pose a challenge, derivatization can be employed to improve its chromatographic properties. GC-MS offers excellent specificity.[4][5][6]

• LC-MS/MS: The method of choice for complex matrices (e.g., biological fluids, environmental samples) and when high sensitivity and specificity are required.[7][8][9][10]

Method 1: Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

This method is recommended for the quantification of the analyte in bulk material or simple formulations. It leverages the UV absorbance of the phenylamino group for detection.

Scientific Rationale

Reversed-phase chromatography is selected due to the analyte's moderate polarity.[11][12] A C18 column provides a hydrophobic stationary phase that interacts with the aromatic ring of the analyte. The mobile phase, a mixture of an aqueous buffer and an organic solvent, is optimized to achieve adequate retention and resolution. The use of a buffer is critical to control the ionization state of the tertiary amine, thereby ensuring consistent retention times and peak shapes.[13]

Experimental Protocol

Chromatographic Conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	20% B to 80% B over 10 minutes, hold for 2 minutes, return to initial conditions over 1 minute, and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	254 nm
Run Time	18 minutes

Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" reference standard and dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the initial mobile phase composition (80:20 Mobile Phase A:B).

• Sample Preparation: Dissolve the sample in the diluent to achieve a final concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Method Validation Workflow

The validation of this method should be performed in accordance with ICH Q2(R1) guidelines.[1][2][14]

Caption: Key parameters for HPLC method validation according to ICH Q2(R1).

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the identification and quantification of the analyte, particularly when higher specificity than HPLC-UV is required. Due to the analyte's polarity and potential for thermal degradation, a derivatization step is included to improve its volatility and chromatographic performance.

Scientific Rationale

The hydroxyl group of the analyte can cause peak tailing on standard non-polar GC columns. Silylation is a common derivatization technique that replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group, creating a less polar and more volatile derivative. Electron Ionization (EI) is used to generate characteristic fragment ions, which are then detected by the mass spectrometer, providing a high degree of specificity.

Experimental Protocol

Derivatization:

• Evaporate 1 mL of the sample extract or standard solution to dryness under a gentle stream of nitrogen.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 100 µL of pyridine.

• Cap the vial and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

GC-MS Conditions:

Parameter	Condition
GC-MS System	Agilent 7890B GC with 5977B MSD or equivalent
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injector	Splitless, 280 °C
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold for 5 min
Transfer Line	280 °C
Ion Source	Electron Ionization (EI), 70 eV, 230 °C
Quadrupole Temp	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) - Quantifier and qualifier ions to be determined from the mass spectrum of the derivatized standard.

Data Analysis: Quantification is performed by integrating the peak area of the selected quantifier ion and comparing it to a calibration curve generated from derivatized standards.

Method 3: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This is the most sensitive and selective method, ideal for trace-level quantification in complex matrices.

Scientific Rationale

LC-MS/MS combines the separation power of HPLC with the high specificity and sensitivity of tandem mass spectrometry.[10][15] Electrospray Ionization (ESI) in positive mode is chosen to efficiently ionize the tertiary amine of the analyte. Multiple Reaction Monitoring (MRM) is used for quantification, where a specific precursor ion is selected, fragmented, and a specific product ion is monitored. This process significantly reduces matrix interference and enhances selectivity.[8][9]

Experimental Protocol

LC Conditions:

• LC System: Waters ACQUITY UPLC I-Class or equivalent.

• Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

MS/MS Conditions:

• MS System: Sciex Triple Quad 6500+ or equivalent.

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• IonSpray Voltage: 5500 V.

• Temperature: 500 °C.

• Curtain Gas: 35 psi.

• MRM Transitions: To be determined by infusing a standard solution of the analyte. A primary (quantifier) and a secondary (qualifier) transition should be established.

Method Validation: All methods must be validated according to the principles outlined by the FDA and ICH.[16][17][18][19] This includes demonstrating specificity, linearity, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.[20]

Conclusion

The analytical methods presented provide a comprehensive framework for the robust quantification of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-". The choice of method—HPLC-UV for routine analysis, GC-MS for enhanced specificity, or LC-MS/MS for high-sensitivity applications in complex matrices—should be guided by the specific analytical requirements. Proper method validation is crucial to ensure the reliability and accuracy of the generated data, supporting confident decision-making in research and drug development.

References

• FDA. (2024). Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. Quality Guidelines. ICH. [Link]

• FDA. (2024). FDA Releases Guidance on Analytical Procedures. BioPharm International. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• FDA. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Slideshare. ICH Q2 Analytical Method Validation. [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• Altabrisa Group. (2025). 3 Key Regulatory Guidelines for Method Validation. [Link]

• Journal of Gas Chromatography. (1965). Separation of Alkylated and Chlorinated Anilines by Gas Chromatography. [Link]

• Journal of Chromatography A. (2007). LC-MS ion maps for the characterization of aniline derivatives in rapeseed oil. [Link]

• PubMed. (1996). High-performance liquid chromatographic study of the aromatic nitrile metabolism in soil bacteria. [Link]

• Taylor & Francis Online. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. [Link]

• ResearchGate. (2016). Liquid chromatography–mass spectrometry analysis of cationic aniline dyes from the Technical University of Dresden Historical Collection of Dyes. [Link]

• ResearchGate. (2021). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• Hichrom. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

• EPA. Method 8131: Aniline and selected derivatives by gas chromatography. [Link]

• IJARSCT. (2024). Advancements in RP-HPLC Method Development and Validation: A Comprehensive Review. [Link]

• IJRPR. (2023). Analytical Method Development and Validation by RP-HPLC technique: a Review. [Link]

• Semantic Scholar. Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. [Link]

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. fda.gov [fda.gov]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 4. academic.oup.com [academic.oup.com]
• 5. epa.gov [epa.gov]
• 6. benchchem.com [benchchem.com]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. Rapid Determination of Trace Amounts of Aniline and Its Derivatives by Direct Injection UHPLC/MS/MS [perkinelmer.com]
• 9. d-nb.info [d-nb.info]
• 10. researchgate.net [researchgate.net]
• 11. ijarsct.co.in [ijarsct.co.in]
• 12. ijprajournal.com [ijprajournal.com]
• 13. phx.phenomenex.com [phx.phenomenex.com]
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• 20. altabrisagroup.com [altabrisagroup.com]

Application Notes and Protocols: The Strategic Role of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- in the Synthesis of Advanced Dye Precursors

Introduction: Unveiling the Potential of a Versatile Coupling Component

In the vast landscape of synthetic colorants, azo dyes represent the most extensive and commercially significant class, renowned for their vibrant colors, excellent fastness properties, and adaptability to a wide range of substrates. The synthesis of these dyes hinges on a cornerstone reaction: the coupling of a diazonium salt with an electron-rich aromatic compound. The choice of this "coupling component" is paramount, as it profoundly influences the final hue, solubility, and performance of the dye. "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-", also known as N-(2-hydroxyethyl)-N-(2-cyanoethyl)aniline, has emerged as a particularly valuable coupling component in the synthesis of disperse dyes, which are crucial for coloring hydrophobic fibers like polyester.

The unique molecular architecture of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- offers a trifecta of desirable features for dye synthesis. The tertiary amino group, being a potent electron-donating group, strongly activates the aromatic ring, facilitating a regioselective electrophilic substitution by the diazonium ion, typically at the para-position. The presence of the hydroxyethyl (-CH₂CH₂OH) and cyanoethyl (-CH₂CH₂CN) substituents provides several advantages. The hydroxyethyl group can enhance the dye's affinity for polyester fibers and provides a potential site for further chemical modification. The cyanoethyl group, an electron-withdrawing moiety, can modulate the electronic properties of the resulting dye, influencing its color and lightfastness. This application note provides a comprehensive guide for researchers and scientists on the utilization of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- in the synthesis of high-performance azo dye precursors, complete with detailed protocols, characterization data, and safety considerations.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is fundamental to its effective application in synthesis.

Property	Value	Source
Molecular Formula	C₁₁H₁₄N₂O	[1]
Molecular Weight	190.24 g/mol	[1]
Appearance	Liquid	[1]
Purity	Typically ≥98%	[1]

Synthetic Strategy: The Azo Coupling Reaction

The synthesis of azo dyes is a well-established, two-step process that offers a high degree of versatility.[2] The overall workflow is depicted below:

Caption: General workflow for azo dye synthesis.

PART 1: Diazotization of a Primary Aromatic Amine

The first critical step is the conversion of a primary aromatic amine into a highly reactive diazonium salt. This reaction is conducted at low temperatures (typically 0-5 °C) to prevent the decomposition of the unstable diazonium salt.[2] The choice of the aromatic amine will determine a significant portion of the final dye's structure and properties. For this protocol, we will use 2-amino-6-nitrobenzothiazole as an exemplary diazo component, which is used in the synthesis of C.I. Disperse Red 177.[1]

Protocol 1: Diazotization of 2-Amino-6-nitrobenzothiazole

Materials:

• 2-Amino-6-nitrobenzothiazole

• Concentrated Sulfuric Acid (98%)

• Nitrosylsulfuric Acid (40%)

• Urea or Sulfamic Acid

• Ice

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel

• Ice-salt bath

Procedure:

• Dissolution of the Amine: In the three-necked flask, carefully add 19.6 g (0.1 mol) of concentrated sulfuric acid. While stirring, slowly heat the acid to 60 °C.

• Gradually add 2.0 g (0.01 mol) of 2-amino-6-nitrobenzothiazole to the warm acid. Stir until complete dissolution is achieved.

• Cooling: Cool the solution to 40 °C and then slowly add 12.6 g of water, ensuring the temperature does not rise excessively.

• Diazotization: Immerse the flask in an ice-salt bath and cool the solution to 0-5 °C.

• Slowly add 4.2 g of 40% nitrosylsulfuric acid dropwise from the dropping funnel over a period of 1 hour, maintaining the temperature between 0-5 °C.

• Reaction Monitoring: After the addition is complete, continue stirring at 0-5 °C for an additional 3 hours. Monitor the reaction by spotting a drop of the reaction mixture onto starch-iodide paper; a persistent blue-black color indicates the presence of excess nitrous acid and thus complete diazotization.

• Quenching Excess Nitrous Acid: Once the diazotization is complete, cautiously add a small amount of urea or sulfamic acid to the reaction mixture to decompose any remaining nitrous acid. The disappearance of the blue-black color on the starch-iodide paper confirms the quenching.

• The resulting diazonium salt solution is highly unstable and should be used immediately in the subsequent coupling reaction.

PART 2: Azo Coupling with Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

The second stage of the synthesis involves the electrophilic substitution reaction between the freshly prepared diazonium salt and the coupling component, Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. The electron-donating amino group of the coupling component directs the substitution to the para-position of the phenyl ring.

Protocol 2: Azo Coupling Reaction

Materials:

• Diazonium salt solution from Protocol 1

• Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

• Distilled Water

• Hydrochloric Acid

• Dispersing agent (e.g., a lignosulfonate-based dispersant)

• Ice

• Sodium Hydroxide solution (for pH adjustment)

Equipment:

• Large beaker (2000 mL) with a mechanical stirrer

• Ice bath

Procedure:

• Preparation of the Coupling Solution: In the large beaker, add 200 mL of distilled water, 24.0 g of concentrated hydrochloric acid, and 0.2 g of a suitable dispersing agent.

• While stirring, add 5.0 g (0.026 mol) of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. Ensure the compound is well dispersed.

• Cooling: Cool the suspension to 0 °C using an ice bath.

• Coupling Reaction: Slowly add the cold diazonium salt solution from Protocol 1 to the stirred coupling solution over 1-1.5 hours. Maintain the temperature at 0-5 °C throughout the addition. A colored precipitate will form.

• Completion of Reaction: Continue stirring the reaction mixture at 0-5 °C for 10 hours to ensure the coupling reaction goes to completion. The endpoint can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: Adjust the pH of the mixture to approximately 1.0 using a sodium hydroxide solution.

• Heat the suspension to 60 °C and then filter the solid product.

• Wash the filter cake with water until the filtrate is neutral (pH 7-8).

• Dry the product in an oven at a moderate temperature (e.g., 60-70 °C) to obtain the crude azo dye.

Characterization of the Synthesized Azo Dye

The synthesized dye precursor should be thoroughly characterized to confirm its structure and purity. The following techniques are typically employed:

• UV-Visible Spectroscopy: The UV-Vis spectrum of the dye, dissolved in a suitable solvent (e.g., acetone or DMF), will show a characteristic absorption maximum (λmax) in the visible region, which is responsible for its color. For azo dyes derived from N,N-disubstituted anilines, these values are often in the range of 400-600 nm.[3]

• Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum will provide information about the functional groups present in the molecule. Key vibrational bands to look for include:

  • C≡N stretching (for the nitrile group) around 2240 cm⁻¹

  • N=N stretching (for the azo group) around 1400-1450 cm⁻¹

  • O-H stretching (for the hydroxyl group) as a broad band around 3400 cm⁻¹

  • Aromatic C-H and C=C stretching vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed structure of the synthesized dye. The chemical shifts and coupling patterns of the protons and carbons in the aromatic rings and the aliphatic side chains will confirm the expected structure.

• Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight of the dye and to provide information about its fragmentation pattern, further confirming its identity.

Safety Precautions

As a senior application scientist, ensuring the safety of all laboratory personnel is of utmost importance. The following safety precautions must be strictly adhered to during the synthesis of azo dyes:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All procedures should be performed in a well-ventilated fume hood to avoid inhalation of volatile or hazardous reagents.

• Handling of Reagents:

  • Acids: Concentrated sulfuric and hydrochloric acids are highly corrosive. Handle with extreme care and add them slowly to water when diluting, never the other way around.

  • Sodium Nitrite and Nitrosylsulfuric Acid: These are strong oxidizing agents and are toxic. Avoid contact with skin and eyes.

  • Aromatic Amines: Many aromatic amines are toxic and can be absorbed through the skin. Handle with caution.

  • Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-: While specific toxicity data for this compound is limited, it should be handled with care, assuming it may be harmful. Avoid inhalation, ingestion, and skin contact.

• Temperature Control: The diazotization reaction is exothermic and must be carefully controlled at low temperatures. A runaway reaction can lead to the rapid decomposition of the diazonium salt, which can be explosive.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion and Future Perspectives

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is a highly effective and versatile coupling component for the synthesis of disperse azo dyes. Its unique combination of activating and functional groups allows for the creation of a wide palette of colors with desirable properties for dyeing synthetic fibers. The protocols outlined in this application note provide a solid foundation for researchers to explore the synthesis of novel dye structures based on this valuable intermediate. Further research can focus on leveraging the hydroxyethyl group for post-synthetic modifications, such as esterification or etherification, to further tune the dye's properties, including its solubility, affinity for different substrates, and fastness. The continued exploration of such well-designed dye precursors is crucial for the development of next-generation colorants with enhanced performance and improved environmental profiles.

References

• Clark, J. (2015). The Synthesis of Azo Dyes. Chemguide. [Link]

• World Dye Variety. Disperse Red 177. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. N-Cyanoethyl-N-hydroxyethylaniline CAS 92-64-8: A Key Intermediate for Dyes and Organic Synthesis. [Link]

• Liu, W., Zhao, Y., Yu, Z., Wan, X., & Li, W. (2015). Synthesis and Dyeing Performance of N,N-Bis(2-cyanoethyl)-m-methylaniline Disperse Dyes.
• Mali, P. B., & Patel, N. K. (2012). FORMATION OF SOME NOVEL DISPERSE AZO DYES: SYNTHESIS, CHARACTERISATION AND PRINTING PROPERTIES. Trade Science Inc.
• Elgemeie, G. H., Ali, H. A., & El-Ezbawy, S. R. (2014). Synthesis and Spectroscopic Properties of New Azo Dyes Derived from 3-Ethylthio-5-cyanomethyl-4-phenyl-1,2,4-triazole. Molecules, 19(12), 20993-21004.
• Al-Rubaie, A. Z., & Al-Ahmady, Z. A. (2019). Synthesis, Characterization and Analytical Study of New Azo Dye. Iraqi National Journal of Chemistry, 19(2), 1-10.
• Christie, R. M. (2014). Colour Chemistry. Royal Society of Chemistry.

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• 3. researchgate.net [researchgate.net]

Application Note &amp; Protocol: A Streamlined Approach to the Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Abstract

This document provides a comprehensive guide for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8), a valuable intermediate in the fields of dye chemistry, biological research, and pharmaceutical development.[1] The protocol herein details a robust and efficient method centered on the aza-Michael addition of N-(2-hydroxyethyl)aniline to acrylonitrile. Emphasis is placed on the rationale behind procedural steps, stringent safety measures, and methods for ensuring the synthesis of a high-purity final product. This guide is intended for researchers and professionals in chemical synthesis and drug development.

Introduction and Scientific Background

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a versatile bifunctional molecule incorporating a nitrile group, a secondary amine, and a primary alcohol. This unique combination of functional groups makes it a sought-after precursor for a variety of more complex molecules, including azo dyes and compounds with potential biological activities.[1]

The core of this synthetic protocol lies in the aza-Michael addition, a powerful and widely-used carbon-nitrogen bond-forming reaction.[2][3] This reaction involves the conjugate addition of a nucleophilic amine, in this case, the secondary amine of N-(2-hydroxyethyl)aniline, to an α,β-unsaturated nitrile, acrylonitrile.[2][4][5] While this reaction can proceed uncatalyzed, the efficiency and reaction kinetics can be significantly influenced by the choice of catalysts and reaction conditions.[1][4] This guide will present a well-established, non-catalyzed method that provides a balance of simplicity, efficiency, and high yield.

Reaction Scheme:

N-(2-hydroxyethyl)aniline + Acrylonitrile → Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

The mechanism is initiated by the nucleophilic attack of the nitrogen atom of N-(2-hydroxyethyl)aniline on the β-carbon of acrylonitrile, which is electron-deficient due to the electron-withdrawing nature of the nitrile group. This is followed by proton transfer to the α-carbon to yield the final product.

Materials and Methods

Reagents and Materials

Reagent/Material	CAS Number	Molecular Formula	M.W. ( g/mol )	Supplier	Notes
N-(2-hydroxyethyl)aniline	122-98-5	C₈H₁₁NO	137.18	Sigma-Aldrich	Purity ≥ 98%
Acrylonitrile	107-13-1	C₃H₃N	53.06	Sigma-Aldrich	Stabilized, Purity ≥ 99%
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	Fisher Scientific	Anhydrous, ACS Grade
Magnesium Sulfate (MgSO₄)	7487-88-9	MgSO₄	120.37	VWR	Anhydrous
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	Sigma-Aldrich	ACS Grade for Chromatography
Hexanes	110-54-3	C₆H₁₄	86.18	Sigma-Aldrich	ACS Grade for Chromatography
Silica Gel	7631-86-9	SiO₂	60.08	MilliporeSigma	60 Å, 230-400 mesh

Equipment

• Round-bottom flasks (100 mL and 250 mL)

• Magnetic stirrer with heating plate

• Dropping funnel

• Condenser

• Thermometer

• Separatory funnel

• Rotary evaporator

• Glass chromatography column

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Fume hood

Experimental Protocol

Critical Safety Precautions

Acrylonitrile is a highly toxic, flammable, and carcinogenic compound. [6][7] All handling of acrylonitrile must be performed in a certified chemical fume hood.[7]

• Personal Protective Equipment (PPE): Wear a lab coat, splash-proof safety goggles, and appropriate chemical-resistant gloves (butyl rubber is recommended).[6][8] Do not wear contact lenses.[8]

• Handling: Acrylonitrile is absorbed through the skin and can cause severe burns.[6] Avoid inhalation of vapors.[6] Use non-sparking tools and ensure all equipment is properly grounded to prevent static discharge.[9][10]

• Storage: Store acrylonitrile in a tightly closed container in a cool, well-ventilated area, away from heat, sparks, strong acids, bases, and amines.[8][10]

• Spills and Waste: Have an appropriate spill kit ready. Dispose of all chemical waste in accordance with institutional and local regulations.

Synthesis Workflow Diagram

Caption: Experimental workflow for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add N-(2-hydroxyethyl)aniline (5.0 g, 36.45 mmol).

  • Place the flask in an ice-water bath to control the initial exotherm of the reaction.

• Addition of Acrylonitrile:

  • In a dropping funnel, place acrylonitrile (2.12 g, 2.68 mL, 40.10 mmol, 1.1 eq).

  • Add the acrylonitrile dropwise to the stirring N-(2-hydroxyethyl)aniline over a period of 20-30 minutes. Causality Note: A slow, controlled addition is crucial to dissipate the heat generated during this exothermic Michael addition, preventing unwanted polymerization of acrylonitrile and ensuring a safer reaction.

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Let the reaction stir at room temperature for 2-3 hours.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase) until the starting material (N-(2-hydroxyethyl)aniline) is no longer visible.

• Work-up and Extraction:

  • Upon completion, dilute the reaction mixture with dichloromethane (DCM, 50 mL).

  • Transfer the mixture to a separatory funnel and wash with water (2 x 30 mL) to remove any unreacted water-soluble starting materials or byproducts.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator. This will yield the crude product as an oil.

• Purification:

  • Purify the crude oil via silica gel column chromatography.

  • Prepare a slurry of silica gel in hexanes and pack the column.

  • Load the crude product onto the column.

  • Elute the product using a gradient of ethyl acetate in hexanes (starting from 10% ethyl acetate and gradually increasing to 40%).

  • Collect the fractions containing the desired product (as determined by TLC analysis).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- as a pure oil.

Results and Characterization

The protocol described is expected to yield the target compound in good purity.

Parameter	Value
Starting Material (N-(2-hydroxyethyl)aniline)	5.0 g (36.45 mmol)
Reagent (Acrylonitrile)	2.12 g (40.10 mmol)
Reaction Time	2-3 hours
Reaction Temperature	Room Temperature
Expected Yield	75-85%
Appearance	Colorless to pale yellow oil
Molecular Formula	C₁₁H₁₄N₂O
Molecular Weight	190.24 g/mol

Characterization: The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and purity.

• FT-IR Spectroscopy: To identify characteristic functional groups (e.g., -OH stretch, -C≡N stretch, N-H stretch).

• Mass Spectrometry: To confirm the molecular weight.

Conclusion

This application note details a reliable and straightforward protocol for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- via an aza-Michael addition. By adhering to the outlined steps and, most importantly, the stringent safety precautions for handling acrylonitrile, researchers can confidently produce this valuable chemical intermediate. The provided workflow and rationale for key experimental choices aim to empower scientists to achieve high yields and purity in their synthetic endeavors.

References

• Guo, H., Hao, J., Sun, T., Wang, Z., Cao, J., & Zhang, G. (2020). Green synthesis of N-(2-hydroxyethyl)anilines by the selective alkylation reaction in H2O. Synthetic Communications, 50(20). Available at: [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Substance Safety Data Sheet for Acrylonitrile. U.S. Department of Labor. Available at: [Link]

• de Souza, R. O. M. A., et al. (2009). Michael additions of primary and secondary amines to acrylonitrile catalyzed by lipases. Tetrahedron Letters. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Acrylonitrile Medical Management Guidelines. Centers for Disease Control and Prevention. Available at: [Link]

• ResearchGate. (2009). Michael additions of primary and secondary amines to acrylonitrile catalyzed by lipases. Available at: [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acrylonitrile. Available at: [Link]

• INEOS Group. (n.d.). Acrylonitrile Product Stewardship Summary. Available at: [Link]

• ResearchGate. (n.d.). Reaction between primary and secondary amines and acrylonitrile without the use of lipase catalyst. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Synthesis of 2-Nitro-N-hydroxyethyl Aniline: A Focus on Efficiency and Safety. Available at: [Link]

• Odriozola, I., et al. (2017). Understanding the regioselectivity of Michael addition reactions to asymmetric divinylic compounds. RSC Publishing. Available at: [Link]

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Application Notes and Protocols for the Purification of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Abstract

This technical guide provides a comprehensive overview of purification strategies for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8), a key intermediate in various chemical syntheses, including the preparation of azo dyes and compounds with potential biological activity.[1] Recognizing the critical role of purity in research, drug development, and manufacturing, this document outlines detailed protocols for recrystallization, vacuum distillation, and column chromatography. The methodologies are grounded in the physicochemical properties of the target molecule and related structural analogs, offering researchers and scientists a robust framework for obtaining high-purity material.

Introduction and Physicochemical Profile

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a substituted aminonitrile characterized by a phenylamino group, a hydroxyethyl substituent, and a propanenitrile tail. These functional groups impart a unique combination of polarity, basicity, and hydrogen bonding capabilities that dictate its behavior during purification.

Table 1: Physicochemical Properties of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Property	Value	Source
Molecular Formula	C₁₁H₁₄N₂O	[2]
Molecular Weight	190.24 g/mol	[2]
Appearance	Typically a crystalline solid	[1]
Density	1.120 g/cm³	[2]
Solubility	Soluble in polar solvents	[1]
Boiling Point	Estimated to be high (>200 °C at atmospheric pressure)	Inferred from structurally similar compounds
Melting Point	Not definitively reported; requires experimental determination

The presence of a hydroxyl group and a secondary amine suggests a high boiling point, making atmospheric distillation challenging due to the potential for thermal decomposition.[3][4] The compound's likely crystalline nature at room temperature makes recrystallization a primary and highly effective purification technique.[5][6]

Strategic Approach to Purification

The selection of an appropriate purification technique is contingent on the physical state of the crude material (solid, oil, or waxy solid) and the nature of the impurities. The following decision tree provides a logical workflow for selecting the optimal purification strategy.

Caption: Figure 1. Purification Strategy Decision Tree.

Recrystallization: The Primary Purification Protocol

Recrystallization is the most effective method for purifying solid organic compounds, leveraging differences in solubility between the target compound and its impurities in a given solvent at varying temperatures.[5][7][8]

Principle of Recrystallization

The core principle is to dissolve the impure compound in a hot solvent and then allow it to cool slowly. As the solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals. Soluble impurities remain in the "mother liquor," while insoluble impurities can be removed by hot filtration.[7][8]

Solvent Selection

The ideal recrystallization solvent should exhibit the following characteristics:

• High solubility for the target compound at elevated temperatures.

• Low solubility for the target compound at low temperatures.

• Impurities should either be highly soluble at all temperatures or insoluble in the hot solvent.

• The solvent should not react with the target compound.

• The solvent should have a relatively low boiling point for easy removal from the purified crystals. [8]

Table 2: Suggested Solvents for Recrystallization Screening

Solvent	Polarity	Rationale
Water	High	The hydroxyl group may impart some water solubility, especially when hot.
Ethanol/Methanol	High	"Like dissolves like"; polar protic solvents should be effective.[5][6]
Isopropanol	Medium-High	A good alternative to ethanol with a slightly higher boiling point.
Ethyl Acetate	Medium	May provide a good balance of solubility characteristics.
Toluene	Low	Less likely to be a primary solvent but could be useful in a solvent pair.
Acetone	High	A polar aprotic solvent that can be effective.

A solvent pair, such as ethanol/water or ethyl acetate/hexane, can also be employed if a single solvent is not ideal.

Step-by-Step Recrystallization Protocol

• Solvent Screening: In small test tubes, test the solubility of a small amount of the crude product in the candidate solvents at room temperature and upon heating.

• Dissolution: In an Erlenmeyer flask, add the crude solid and the chosen solvent. Heat the mixture to boiling with stirring, adding the minimum amount of hot solvent required to fully dissolve the solid.[5]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Decolorization (if necessary): If colored impurities are present, allow the solution to cool slightly below its boiling point and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes, and then perform a hot gravity filtration to remove the charcoal.[6][7]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[7] Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.[6]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[5]

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the melting point to remove residual solvent.

Vacuum Distillation for High-Boiling Liquids and Oils

If the crude product is an oil or a low-melting solid, or if recrystallization fails to yield a pure product, vacuum distillation is a suitable alternative. Distilling at reduced pressure lowers the boiling point of the compound, mitigating the risk of thermal decomposition.[3][9][10]

Principle of Vacuum Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding pressure. By reducing the pressure inside the distillation apparatus, the liquid will boil at a lower temperature.[9] This technique is essential for purifying high-boiling or heat-sensitive compounds.[4]

Step-by-Step Vacuum Distillation Protocol

• Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all glassware joints are properly sealed with vacuum grease. A short-path distillation head is recommended to minimize product loss.

• Drying: If water is a potential contaminant, consider drying the crude material with a suitable drying agent like anhydrous magnesium sulfate or sodium sulfate, followed by filtration.

• Addition of Boiling Chips/Stir Bar: Add boiling chips or a magnetic stir bar to the distilling flask to ensure smooth boiling.

• Evacuation: Gradually apply vacuum to the system.

• Heating: Begin heating the distilling flask using a heating mantle. The heating bath temperature should be set approximately 20-30 °C higher than the expected boiling point of the liquid at the applied pressure.[4]

• Fraction Collection: Collect the distilled product in a receiving flask. It is advisable to collect an initial small fraction (forerun) that may contain more volatile impurities before collecting the main fraction.

• Completion: Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Column Chromatography for Complex Mixtures

Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase. It is particularly useful when dealing with multiple impurities or when other methods are ineffective.

Principle of Column Chromatography

A solution of the crude mixture (mobile phase) is passed through a column packed with a solid adsorbent (stationary phase), typically silica gel. Compounds with a higher affinity for the stationary phase will move down the column more slowly than compounds with a lower affinity, thus achieving separation.

Caption: Figure 2. Column Chromatography Workflow.

Stationary and Mobile Phase Selection

• Stationary Phase: Silica gel is the standard choice. Due to the basic nature of the phenylamino group, which can cause streaking on acidic silica, it is highly recommended to add a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent.[11] Alternatively, alumina can be used as the stationary phase.

• Mobile Phase (Eluent): A solvent system of ethyl acetate and hexane is a good starting point. The polarity of the eluent can be gradually increased by increasing the proportion of ethyl acetate to facilitate the elution of the polar target compound. Thin-Layer Chromatography (TLC) should be used to determine the optimal eluent composition.

Step-by-Step Column Chromatography Protocol

• TLC Analysis: Develop a TLC method to determine the appropriate solvent system that gives a good separation of the target compound from impurities, with an Rf value for the target compound of approximately 0.2-0.4.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, less polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent and adsorb it onto a small amount of silica gel. After evaporating the solvent, the dried silica with the adsorbed sample is carefully added to the top of the column.

• Elution: Begin eluting the column with the mobile phase, starting with a lower polarity and gradually increasing it if necessary (gradient elution).

• Fraction Collection: Collect the eluate in a series of fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Management of Common Impurities

The synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- may result in several types of impurities:

• Unreacted Starting Materials: Such as N-(2-hydroxyethyl)aniline and acrylonitrile.

• Side-Products: From hydrolysis of the nitrile group or other side reactions.

• Colored Impurities: Often arise from oxidation of the aniline moiety.[12]

Table 3: Strategies for Impurity Removal

Impurity Type	Removal Strategy
Basic Impurities (e.g., unreacted aniline)	Acid wash (e.g., with dilute HCl) during workup can remove basic impurities by forming water-soluble salts.[13]
Acidic Impurities	Base wash (e.g., with dilute NaHCO₃) during workup.
Neutral Impurities	Recrystallization or column chromatography.
Colored Impurities	Treatment with activated charcoal during recrystallization.[6][7]

Conclusion

The purification of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- can be effectively achieved through a systematic application of standard laboratory techniques. For crystalline crude products, recrystallization is the preferred method, offering high efficiency and scalability. For oily or intractable crude materials, vacuum distillation or column chromatography are robust alternatives. A thorough understanding of the compound's physicochemical properties, coupled with careful execution of the protocols detailed in this guide, will enable researchers to obtain this valuable chemical intermediate in high purity, ensuring the reliability and success of subsequent applications.

References

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• Doubtnut. (n.d.). Liquids with high boiling points and those which decompose below their boiling point are purifies using ______. Retrieved from [Link]

• Wired Chemist. (n.d.). Recrystallization. Retrieved from [Link]

• Wikipedia. (2024). Distillation. Retrieved from [Link]

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• Baumann, J. B. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment. Retrieved from [Link]

• Guerrero, A. (n.d.). Simple and fractional distillations. Khan Academy. Retrieved from [Link]

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• PubChem. (n.d.). 3-[(2-Hydroxy-2-phenylbutyl)amino]propanenitrile. Retrieved from [Link]

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• Unknown. (2022, November 6). Distillation of High Boiling Liquids and Boiling Point Determination. YouTube. Retrieved from [Link]

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• Reddit. (2014). Purify and dry aniline? Retrieved from [Link]

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• MDPI. (n.d.). Organocatalytic Synthesis of α-Aminonitriles: A Review. Retrieved from [Link]

• PubMed. (1972). Biochemical transformations of herbicide-derived anilines: purification and characterization of causative enzymes. Retrieved from [Link]

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• PubChem. (n.d.). Propanenitrile, 3-(methylamino)-. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Welcome to the technical support center for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific cyanoethylation reaction. Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and enhance your synthesis for higher purity and yield.

Synthesis Overview: The Aza-Michael Addition

The synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (also known as N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline) is achieved through the cyanoethylation of N-(2-hydroxyethyl)aniline. This reaction is a classic example of an aza-Michael addition, where the secondary amine nitrogen of N-(2-hydroxyethyl)aniline acts as a nucleophile, attacking the electron-deficient β-carbon of acrylonitrile.[1] Due to the reduced nucleophilicity of aromatic amines compared to their aliphatic counterparts, a catalyst is generally required to facilitate this reaction effectively.[2][3]

The selection of the catalyst and careful control of reaction conditions are paramount to achieving a high yield and minimizing the formation of common by-products. This guide will address the critical parameters and troubleshooting steps to navigate this synthesis successfully.

Caption: General reaction scheme for the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of this reaction?

The reaction proceeds via a conjugate addition mechanism. The nitrile group (-C≡N) of acrylonitrile is a powerful electron-withdrawing group, which polarizes the molecule and makes the β-carbon atom electrophilic (electron-poor).[1] The nitrogen atom of N-(2-hydroxyethyl)aniline, possessing a lone pair of electrons, acts as a nucleophile and attacks this β-carbon. A catalyst is typically used to enhance the electrophilicity of acrylonitrile or the nucleophilicity of the amine, leading to the formation of the desired C-N bond.

Q2: Why is a catalyst often required for the cyanoethylation of aromatic amines?

Aromatic amines, like N-(2-hydroxyethyl)aniline, are less basic and therefore less nucleophilic than aliphatic amines because the nitrogen's lone pair of electrons is partially delocalized into the aromatic ring. Consequently, they react sluggishly with acrylonitrile in the absence of a catalyst.[2][3] Catalysts are employed to accelerate the reaction, enabling it to proceed at practical rates and temperatures.

Q3: What are the primary safety concerns when handling the reactants?

Acrylonitrile is the main hazard. It is a flammable, volatile, and toxic liquid that is harmful if inhaled, absorbed through the skin, or ingested.[4] It is also a potential carcinogen.[4] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles. N-(2-hydroxyethyl)aniline is also a skin and eye irritant. Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.

Troubleshooting Guide: Common Experimental Issues

Problem Area 1: Low or No Product Yield

Q: My reaction shows low conversion to the desired product. What are the most probable causes and how can I fix them?

A: Low yield is the most common issue and can typically be traced back to catalysis, reaction temperature, or reactant integrity.

• Ineffective Catalysis: This is the leading cause. While various catalysts can be used, their effectiveness differs significantly for aromatic amines.

  • Acetic Acid: Often used, but can lead to the formation of acetanilide by-products and may require higher temperatures.[1]

  • Cuprous Chloride/Acetic Acid: An improvement over acetic acid alone, but can sometimes promote the formation of the di-cyanoethylated product.[1]

  • Cupric Acetate: This is a highly effective catalyst for the monocyanoethylation of aromatic amines.[1][5] It offers several advantages, including rapid reaction times, high yields, and a significant reduction in the formation of di-cyanoethylated impurities, even with ortho-substituted amines.[1][5]

  • Yttrium Nitrate: A more specialized catalyst noted for its high selectivity for mono-cyanoethylation at ambient temperatures in protic solvents.[6]

  Recommendation: If you are using acetic acid and getting poor yields, switching to cupric acetate monohydrate is a highly recommended first step.

Catalyst	Typical Conditions	Advantages	Disadvantages
Glacial Acetic Acid	Reflux	Inexpensive	Lower yields, potential for acetanilide by-product.[1]
Cupric Acetate	80-100°C	High yields (60-70%+), fast, selective for mono-alkylation.[1][5]	Higher cost than acetic acid.
Yttrium Nitrate	Ambient Temp.	High selectivity, mild conditions, water-soluble (easy removal).[6]	May not be as widely available.
Silica-Alumina	80-300°C	Heterogeneous (easy to remove).[2]	Requires high temperatures.

• Sub-optimal Temperature: The reaction often requires heating. A temperature range of 60-100°C is typical. However, excessively high temperatures (>120°C) can promote the polymerization of acrylonitrile.[7] If the reaction is sluggish, a modest increase in temperature (e.g., from 70°C to 90°C) can significantly improve the rate.

• Reactant Purity:

  • Acrylonitrile: Should be fresh and free of polymer. Commercial acrylonitrile contains inhibitors to prevent polymerization during storage. Using old or improperly stored acrylonitrile can lead to failure.

  • N-(2-hydroxyethyl)aniline: Ensure it is pure and dry. Moisture can interfere with certain catalysts.

Caption: Troubleshooting flowchart for low yield issues.

Problem Area 2: Formation of Impurities

Q: My product is contaminated with a significant side product. How do I identify and prevent it?

A: Side reactions are common if conditions are not optimized. The main culprits are di-cyanoethylation and acrylonitrile polymerization.

• Di-cyanoethylation: While the starting amine is secondary, the hydroxyl group's hydrogen is also labile and can react with a second molecule of acrylonitrile, particularly under harsh conditions or with certain catalysts. This forms an O-cyanoethylated impurity.

  • Prevention: The most effective way to prevent this is by using a catalyst that favors mono-addition. Cupric acetate is reported to be highly effective at preventing dicyanoethylation, in contrast to cuprous chloride which can favor it.[1] Using a stoichiometric amount or only a slight excess of acrylonitrile can also help.

• Acrylonitrile Polymerization: Acrylonitrile can readily polymerize, especially in the presence of strong bases, high heat, or UV light, resulting in a solid polymer that complicates workup.[8]

  • Prevention: Avoid strong basic catalysts unless specifically required for the substrate (which is not the case for N-(2-hydroxyethyl)aniline).[1] Maintain a controlled reaction temperature and ensure the reaction is shielded from direct, strong light.

• Nitrile Hydrolysis: During aqueous workup, especially under strongly acidic or basic conditions, the nitrile group (-C≡N) in the product can hydrolyze to a primary amide (-CONH₂) or further to a carboxylic acid (-COOH).[9]

  • Prevention: Perform the aqueous workup under neutral or mildly basic/acidic conditions. Avoid prolonged heating during extraction or purification steps if strong acids or bases are present.

Caption: Visualization of desired vs. side reaction pathways.

Recommended Experimental Protocol

This protocol is based on methods utilizing cupric acetate, which is shown to provide high yields and selectivity for the desired mono-cyanoethylated product.[1][5]

Reagents & Equipment:

• N-(2-hydroxyethyl)aniline (1.0 eq)

• Acrylonitrile (1.1 eq)

• Cupric Acetate Monohydrate (0.05 eq)

• Toluene or Xylene (as solvent)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle with temperature controller

• Standard glassware for workup and purification

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add N-(2-hydroxyethyl)aniline, toluene (approx. 2-3 mL per gram of amine), and cupric acetate monohydrate.

• Initiation: Begin stirring and heat the mixture to 80°C.

• Acrylonitrile Addition: Once the temperature has stabilized, add acrylonitrile dropwise over 15-20 minutes. The reaction is exothermic, so control the addition rate to maintain the temperature below 100°C.

• Reaction: After the addition is complete, maintain the reaction mixture at 90-95°C for 2-4 hours. Monitor the reaction progress by TLC or GC-MS if possible. The disappearance of the starting amine indicates completion.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with a dilute aqueous solution of ammonia (to remove the copper catalyst as a complex) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude oil can be purified by vacuum distillation or column chromatography on silica gel to yield the pure Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

References

• Rajasekaran, A. et al. Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles. Asian Journal of Chemistry. [Link]

• Heininger, S. A. (1957). Cyanoethylation Gets Easier. Chemical & Engineering News, 35(42), 80. [Link]

• Barman, J., et al. (2020). Yttrium nitrate promoted selective cyanoethylation of amines. Journal of Chemical Sciences, 132(1). [Link]

• Milligan, B. (1976). U.S. Patent No. 3,943,162. Washington, DC: U.S.

• Odin, E.M., Onoja, P.K., & Ochala, A.U. (2016). Structure- Activity Relationship (Sar) Of Cyanoethylated Aromatic Amines. International Journal of Scientific & Technology Research, 5(5). [Link]

• Stenutz. 3-(2-hydroxyethyl-phenylamino)propanenitrile. Stenutz Website. [Link]

• Taylor & Francis Online. Cyanoethylation – Knowledge and References. Taylor & Francis Website. [Link]

• Wikipedia. Acrylonitrile. Wikipedia, The Free Encyclopedia. [Link]

• The Organic Chemistry Tutor. (2022, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions) [Video]. YouTube. [Link]

• MacWilliams, D. C. (1950). U.S. Patent No. 2,579,580. Washington, DC: U.S.

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• 7. US2579580A - Cyanoethylation - Google Patents [patents.google.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Welcome to the technical support guide for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8). This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to assist researchers, scientists, and process chemists in overcoming common challenges associated with this reaction. Our guidance is grounded in established chemical principles to ensure you can optimize your synthesis for yield, purity, and reproducibility.

The synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is achieved via the cyanoethylation of N-phenylethanolamine with acrylonitrile. This reaction is a classic example of an aza-Michael addition, where the secondary amine acts as a nucleophile attacking the β-carbon of the acrylonitrile.[1][2] While straightforward in principle, the reaction is often plagued by side reactions that can significantly impact the outcome. This guide will address these issues systematically.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yield in this synthesis?

A1: The most prevalent issue leading to low yields is the uncontrolled polymerization of acrylonitrile.[3] Acrylonitrile is highly susceptible to anionic or free-radical polymerization, which can be initiated by bases (including the amine reactant itself), heat, or trace impurities.[4] This process competes directly with the desired Michael addition, consuming the reagent and often resulting in a viscous, unworkable reaction mixture or solid polymer precipitate.[3]

Q2: I'm observing a significant byproduct with a similar polarity to my desired product. What could it be?

A2: This is likely the O-cyanoethylated isomer, Propanenitrile, 3-[phenyl(2-cyanoethoxy)amino]-. N-phenylethanolamine possesses two nucleophilic sites: the secondary amine (N-H) and the primary alcohol (O-H). While the amine is generally more nucleophilic, under certain conditions (particularly with strong bases or specific catalysts), the hydroxyl group can be deprotonated and will also attack acrylonitrile.[5] This leads to the formation of the undesired O-addition product, which can be challenging to separate from the N-addition product due to similar physical properties.

Q3: Can the product react further with acrylonitrile?

A3: This is a possibility, but it is generally a minor pathway. The product, Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, still contains a hydroxyl group that could theoretically undergo cyanoethylation. However, the primary side reaction of concern is typically the polymerization of acrylonitrile or the initial O-cyanoethylation of the starting material. A large excess of acrylonitrile could favor the formation of such byproducts.

Troubleshooting Guide

This section addresses specific experimental problems in a cause-and-solution format.

Problem 1: The reaction mixture becomes viscous, cloudy, or solidifies.

• Primary Cause: Uncontrolled, rapid polymerization of acrylonitrile.[3] This is an exothermic process that can self-accelerate, especially at elevated temperatures or high concentrations of base.[4]

• Solutions:

  • Temperature Control: The cyanoethylation reaction is often exothermic. It is critical to maintain a low temperature (e.g., 0-10 °C) during the addition of acrylonitrile. Pre-cool the reaction vessel and add the acrylonitrile dropwise with vigorous stirring to effectively dissipate heat.[3]

  • Slow Reagent Addition: Add acrylonitrile slowly over an extended period (e.g., 30-60 minutes) to avoid localized high concentrations and heat buildup.[3]

  • Use of a Polymerization Inhibitor: Commercial acrylonitrile contains inhibitors like hydroquinone (HQ) or its monomethyl ether (MEHQ). For sensitive reactions, it may be beneficial to add a small amount of an inhibitor (100-500 ppm relative to acrylonitrile) to the reaction mixture.[3][4] Be aware that excess inhibitor can slow or stop the desired reaction.

  • Minimize Base Catalyst: If using a base catalyst, reduce its concentration to the minimum effective amount. The amine reactant itself is basic and can often catalyze the reaction without additional base.[6]

Problem 2: Low product yield with significant recovery of unreacted N-phenylethanolamine.

• Primary Cause: Insufficient reaction time, low temperature, or inadequate mixing. The nucleophilicity of the aromatic amine may be lower than aliphatic amines, requiring more forcing conditions or longer reaction times.

• Solutions:

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Liquid Chromatography (LC) to monitor the consumption of the starting material. Do not proceed with work-up until the starting amine is fully consumed or the reaction has stalled.

  • Optimize Temperature: After the controlled addition of acrylonitrile at low temperature, you may need to allow the reaction to warm to room temperature or even heat it gently (e.g., 40-50 °C) to drive it to completion. This must be balanced against the risk of polymerization.

  • Catalyst Consideration: While often self-catalyzed, a mild acid catalyst (like glacial acetic acid) or a weak base can sometimes promote the desired reaction without aggressively initiating polymerization.[6]

Problem 3: Product is contaminated with the O-cyanoethylated isomer.

• Primary Cause: Reaction conditions favoring the deprotonation and reaction of the hydroxyl group. This is more common when strong bases (e.g., sodium hydroxide, potassium tert-butoxide) are used as catalysts.

• Solutions:

  • Avoid Strong Bases: Perform the reaction without a catalyst or with a mild acid catalyst. The inherent basicity of the amine is usually sufficient.

  • Solvent Choice: Using a protic solvent like ethanol or isopropanol can help to solvate the hydroxyl group and disfavor its deprotonation, thereby promoting N-alkylation.

  • Purification: If the isomer has already formed, careful column chromatography is the most effective method for separation. A gradient elution with a solvent system like hexane/ethyl acetate or dichloromethane/methanol may be required.

Visualizing Reaction Pathways

The following diagram illustrates the desired reaction and the primary competing side reactions.

Caption: Main and side reaction pathways in the synthesis.

Experimental Protocol & Data

This section provides a representative laboratory procedure and a table summarizing the influence of key parameters.

Optimized Laboratory Synthesis Protocol

• Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add N-phenylethanolamine (13.7 g, 0.1 mol) and ethanol (50 mL).

• Cooling: Cool the stirred solution to 0-5 °C using an ice-water bath.

• Reagent Addition: Add acrylonitrile (6.4 g, 0.12 mol, containing ~50 ppm MEHQ inhibitor) to the dropping funnel. Add the acrylonitrile dropwise to the reaction mixture over 45-60 minutes, ensuring the internal temperature does not exceed 10 °C.[3]

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for 1 hour. Then, remove the ice bath and let the reaction warm to room temperature. Monitor the reaction by TLC (e.g., 3:1 Hexane:Ethyl Acetate) until the N-phenylethanolamine spot is no longer visible (typically 4-8 hours).

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the ethanol. Dissolve the resulting oil in dichloromethane (100 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) followed by brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 10% to 40%) to afford the pure product as a pale yellow oil.

Table 1: Influence of Reaction Parameters on Synthesis Outcome

Parameter	Condition A (Suboptimal)	Condition B (Optimized)	Expected Outcome
Catalyst	0.1 eq NaOH	None (Self-catalyzed)	Condition A risks O-alkylation and polymerization. Condition B favors clean N-alkylation.[6]
Temperature	Acrylonitrile added at RT	Acrylonitrile added at 0-5 °C	Condition A has a high risk of runaway polymerization. Condition B controls the exotherm.[3]
Solvent	Toluene (Aprotic)	Ethanol (Protic)	A protic solvent can disfavor O-alkylation by hydrogen bonding with the hydroxyl group.
Inhibitor	None added	100-200 ppm MEHQ	The inhibitor in Condition B provides a crucial safety margin against polymerization.[4]

Troubleshooting Workflow

Use this flowchart to diagnose and resolve common experimental issues.

Caption: A logical workflow for troubleshooting synthesis outcomes.

References

• Gotor, V., et al. (2009). Michael additions of primary and secondary amines to acrylonitrile catalyzed by lipases. Tetrahedron Letters. Available at: [Link]

• Wikipedia. (n.d.). Michael addition. Retrieved from [Link]

• Wikipedia. (n.d.). Cyanoethylation. Retrieved from [Link]

• Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. Retrieved from [Link]

• Rajasekaran, A., et al. (n.d.). Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles. Asian Journal of Chemistry.
• Feit, B. A., & Zilkha, A. (1963). Kinetics and Mechanism of the Cyanoethylation of Alcohols. Journal of Organic Chemistry.

• ResearchGate. (n.d.). Mechanism of amine-acrylate aza-Michael addition for curing polymer networks. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Cyanoethylation – Knowledge and References. Retrieved from [Link]

• ResearchGate. (n.d.). Cyanoethyl and aminopropyl ethers of polyvinyl alcohol. Retrieved from [Link]

• PubChem. (n.d.). 3-[2-(2-Hydroxyethylamino)phenyl]propanenitrile. Retrieved from [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. cris.tau.ac.il [cris.tau.ac.il]
• 6. asianpubs.org [asianpubs.org]

Technical Support Center: Purification of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Welcome to the technical support center for "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-". This guide is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges associated with this compound. The following troubleshooting guides and FAQs are structured to provide direct, actionable solutions to issues you may encounter during your experiments.

I. Understanding the Molecule: Key Physicochemical Properties

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" (CAS No. 92-64-8) is a polar aromatic compound containing a tertiary amine, a hydroxyl group, and a nitrile functional group.[1] Its unique structure contributes to its purification challenges, including its high polarity and potential for multiple side reactions during synthesis.

Property	Value	Source
Molecular Formula	C₁₁H₁₄N₂O	[1]
Molecular Weight	190.24 g/mol	[1]
Appearance	Viscous liquid or solid	[2]
Density	1.120 g/cm³	[1]

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude sample?

A1: The impurities in your crude "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" will largely depend on the synthetic route. A common synthesis involves the reaction of N-phenyl-2-aminoethanol with acrylonitrile. Potential impurities include:

• Unreacted starting materials: N-phenyl-2-aminoethanol and acrylonitrile.

• Byproducts of side reactions: Dimerization or polymerization of acrylonitrile, and bis-alkylation of the amine.

• Degradation products: Hydrolysis of the nitrile group to the corresponding carboxylic acid or amide, especially if exposed to acidic or basic conditions at elevated temperatures.

Q2: My purified compound is a yellow to brown oil, but I've seen it reported as a solid. Why is this?

A2: "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" can exist as a viscous liquid or a low-melting solid.[2] The physical state at room temperature can be influenced by residual solvents or minor impurities that depress the melting point. A yellowish or brownish color often indicates the presence of oxidized impurities.

Q3: I'm observing poor separation during column chromatography. What can I do?

A3: The high polarity of this compound can lead to tailing and poor resolution on standard silica gel chromatography.[3] Several strategies can improve separation:

• Solvent System Optimization: A gradient elution is often necessary. Start with a less polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity by adding a more polar solvent like methanol or isopropanol.

• Use of Additives: Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can help to deactivate the acidic silanol groups on the silica surface, reducing tailing of the amine-containing product.

• Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded-phase silica (e.g., diol or amino-functionalized).[4]

• Reverse-Phase Chromatography: For highly polar impurities, reverse-phase chromatography (e.g., C18 silica) with a polar mobile phase (e.g., water/acetonitrile or water/methanol) can be an effective alternative.[5]

Q4: Can I purify "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" by distillation?

A4: While distillation is a common purification technique, it may not be suitable for this compound due to its high boiling point and potential for thermal degradation. The presence of the nitrile and hydroxyl groups can lead to decomposition at elevated temperatures. If distillation is attempted, it should be performed under high vacuum to lower the boiling point.

Q5: What are the best practices for handling and storing the purified compound?

A5: "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is a cyano compound and should be handled with appropriate safety precautions.[6][7][8]

• Handling: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[7][8] Avoid contact with acids, as this can liberate toxic hydrogen cyanide gas.[6]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place.[6] It is generally stable under ambient conditions but can be sensitive to strong oxidizing agents.[9]

III. Troubleshooting Guide

This section provides a systematic approach to resolving common purification issues.

Problem 1: Low Yield After Column Chromatography

Potential Cause	Troubleshooting Step	Scientific Rationale
Compound is too polar and is not eluting from the column.	1. Increase the polarity of the eluent. 2. Add a polar co-solvent like methanol or isopropanol.	More polar solvents are required to displace highly polar compounds from the polar stationary phase.[10]
Compound is irreversibly adsorbing to the silica gel.	1. Add a small amount of triethylamine or ammonia to the eluent. 2. Use a different stationary phase like alumina or a bonded-phase silica.	The basic amine group can interact strongly with the acidic silanol groups on silica. A basic modifier will compete for these sites, reducing adsorption.[4]
Compound is degrading on the column.	1. Run the column quickly. 2. Use a less acidic stationary phase.	Prolonged exposure to acidic silica gel can cause degradation of sensitive functional groups.

Problem 2: Persistent Impurities in the Final Product

Potential Cause	Troubleshooting Step	Scientific Rationale
Co-eluting impurities with similar polarity.	1. Optimize the solvent system for thin-layer chromatography (TLC) to achieve better separation before scaling up to a column. 2. Try a different chromatographic technique, such as reverse-phase chromatography.	Different stationary and mobile phase combinations can alter the selectivity of the separation, allowing for the resolution of closely related compounds.[3][5][11]
Impurity is a structural isomer.	1. Consider preparative HPLC for high-purity isolation. 2. Recrystallization may be effective if a suitable solvent system can be found.	Isomers often have very similar polarities, making chromatographic separation challenging. Preparative HPLC offers higher resolution. Recrystallization separates based on differences in solubility.[12]
The "impurity" is actually a different form of the product (e.g., a salt).	1. Analyze the sample by NMR or mass spectrometry to confirm the identity of the "impurity". 2. If it is a salt, a simple aqueous workup with a mild base may be sufficient to convert it back to the free base.	The tertiary amine can form salts with acidic species, altering its chromatographic behavior.

Problem 3: Product Decomposes During Purification

Potential Cause	Troubleshooting Step	Scientific Rationale
Thermal decomposition during solvent removal.	1. Use a rotary evaporator at a lower temperature and higher vacuum. 2. Avoid heating the compound for extended periods.	Many organic compounds, especially those with multiple functional groups, can be thermally labile.[13]
Acid- or base-catalyzed degradation.	1. Neutralize the crude reaction mixture before purification. 2. Avoid strongly acidic or basic conditions during chromatography and workup.	The nitrile group can be susceptible to hydrolysis under harsh pH conditions.

IV. Experimental Protocols & Workflows

Protocol 1: Flash Column Chromatography on Silica Gel

This protocol is a starting point for the purification of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-".

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel. Carefully add the dried silica with the adsorbed product to the top of the column.

• Elution: Begin elution with a low-polarity solvent system (e.g., 9:1 hexane:ethyl acetate). Gradually increase the polarity of the eluent (e.g., to 1:1 hexane:ethyl acetate, then pure ethyl acetate, and finally ethyl acetate with 1-5% methanol).

• Fraction Collection: Collect fractions and monitor the elution by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Workflow: Troubleshooting Poor Chromatographic Separation

Caption: Troubleshooting workflow for poor chromatographic separation.

V. References

• Guinchard, C., Baud, M., Panouse, J. J., & Porthault, M. (1981). Chromatographic Separation on Silica of Polar Aromatic Compounds. Journal of Liquid Chromatography, 5(6), 1123-1140. [Link]

• University of Windsor. (n.d.). Cyanides Storage, Handling and General Use Information. Retrieved from [Link]

• University of California, Berkeley. (2018). Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of cyanide compounds. Retrieved from [Link]

• Stanford University. (n.d.). Information on Cyanide Compounds. Retrieved from [Link]

• Gail, E., Gos, S., & Rupprich, N. (2000). Cyano Compounds, Inorganic. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.

• International Labour Organization. (2011). Cyano Compounds. In ILO Encyclopaedia of Occupational Health and Safety. Retrieved from [Link]

• SIELC Technologies. (2018). Propanenitrile, 3-[(2-hydroxyethyl)(3-methylphenyl)amino]-. Retrieved from [Link]

• Farcasiu, M. (1977). Separation of aromatic and polar compounds in fossil fuel liquids by liquid chromatography. Analytical Chemistry, 49(4), 549-551.

• Reddit. (2022). Chromatography to separate polar molecules? r/OrganicChemistry. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. Organic Chemistry at CU Boulder. Retrieved from [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Stenutz. (n.d.). 3-(2-hydroxyethyl-phenylamino)propanenitrile. Retrieved from [Link]

• ChemTalk. (n.d.). Lab Procedure: Recrystallization. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Data. Retrieved from [Link]

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• 13. Cyano Compounds [iloencyclopaedia.org]

Technical Support Center: Degradation Pathways of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-"

Welcome to the technical support center for "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-". This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this molecule's stability and degradation. Here, we provide in-depth troubleshooting advice and frequently asked questions to support your experimental work. Our approach is grounded in the established chemistry of the compound's core functional groups: the nitrile, the secondary aromatic amine, and the primary alcohol.

Troubleshooting Experimental Instability

This section addresses common issues you may encounter during your research, providing explanations and actionable solutions based on potential degradation mechanisms.

Question 1: I'm observing a new, more polar peak in my reverse-phase HPLC analysis after storing my compound in an aqueous buffer. What could this be?

Answer:

The appearance of a more polar species upon storage in an aqueous medium strongly suggests hydrolysis of the nitrile group. The nitrile moiety (-C≡N) can undergo hydrolysis under both acidic and alkaline conditions to initially form an amide intermediate, which is subsequently hydrolyzed to a carboxylic acid.[1][2] This transformation introduces a highly polar carboxyl group, leading to a significantly shorter retention time in reverse-phase chromatography.

Causality and Experimental Choices:

• Mechanism: The hydrolysis is catalyzed by the presence of H⁺ or OH⁻ ions. The carbon atom of the nitrile group is electrophilic and susceptible to nucleophilic attack by water.[2]

• Troubleshooting Steps:

  • pH Analysis: Immediately measure the pH of your buffered solution. Deviations from a neutral pH can accelerate hydrolysis.

  • Control Experiment: Prepare a fresh solution of your compound in the same buffer and analyze it immediately. Compare this to the chromatogram of the stored sample to confirm the degradation.

  • Structural Confirmation: If possible, isolate the new peak and perform mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the presence of a carboxylic acid group. The expected mass would be that of the parent compound plus the mass of one water molecule, with the loss of a nitrogen atom and the gain of two oxygen atoms.

  • Preventative Measures: For storage, consider using a non-aqueous solvent if your experimental design allows. If an aqueous buffer is necessary, ensure it is maintained at a neutral pH and stored at low temperatures (2-8°C or -20°C) to minimize the rate of hydrolysis.

Workflow for Investigating Hydrolysis:

Caption: Simplified proposed oxidative degradation pathway.

Frequently Asked Questions (FAQs)

What are the primary degradation pathways for "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-"?

Based on its functional groups, the primary degradation pathways are:

• Hydrolysis: The nitrile group can be hydrolyzed to a carboxylic acid and ammonia under acidic or alkaline conditions. [3]2. Oxidation: The secondary aromatic amine is prone to oxidation, leading to colored byproducts such as nitroso and nitro compounds, and can also result in polymerization. [4][5]3. Photodegradation: Exposure to light, particularly UV radiation, can accelerate the oxidation of the phenylamino moiety. [6]4. Thermal Degradation: At elevated temperatures, the molecule may undergo complex degradation reactions, including decomposition of the nitrile group and the side chain. [7]

How can I design a forced degradation study for this compound?

A forced degradation (or stress testing) study is crucial for identifying potential degradation products and understanding the stability of your compound. Here is a recommended protocol:

Stress Condition	Recommended Protocol	Potential Degradation Pathway
Acidic Hydrolysis	0.1 M HCl at 60°C for 24-48 hours	Nitrile hydrolysis to carboxylic acid.
Alkaline Hydrolysis	0.1 M NaOH at 60°C for 24-48 hours	Nitrile hydrolysis to carboxylate salt. [8]
Oxidation	3% H₂O₂ at room temperature for 24 hours	Oxidation of the phenylamino group.
Photostability	Expose solid and solution to UV/Vis light (ICH Q1B guidelines)	Photodegradation of the phenylamino group. [9]
Thermal Stress	Heat solid at 80°C for 48 hours	General decomposition. [10]

Experimental Protocol: Forced Degradation Study

• Stock Solution Preparation: Prepare a stock solution of your compound in a suitable solvent (e.g., acetonitrile/water).

• Stress Sample Preparation: For each stress condition, mix your stock solution with the stressor (e.g., HCl, NaOH, H₂O₂) in a vial. For thermal and photostability, use the compound in both solid and solution forms.

• Control Samples: Prepare control samples stored at optimal conditions (e.g., refrigerated, protected from light).

• Incubation: Incubate the stress samples for the specified time and temperature.

• Sample Analysis: At designated time points, withdraw an aliquot of each sample, neutralize if necessary, and analyze by a stability-indicating method, such as reverse-phase HPLC with UV and MS detection.

• Data Analysis: Compare the chromatograms of the stressed samples to the control to identify and quantify degradation products.

What analytical techniques are best for monitoring the degradation of this compound?

A combination of chromatographic and spectroscopic techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection is the workhorse for separating the parent compound from its degradation products and quantifying them. A photodiode array (PDA) detector can provide spectral information about the peaks.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is essential for identifying the molecular weights of the degradation products, which is crucial for elucidating the degradation pathways.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation of major degradation products, isolation followed by 1H and 13C NMR is invaluable.

• UV-Vis Spectroscopy: Useful for detecting the formation of colored oxidation products.

By understanding the inherent reactivity of its functional groups, you can proactively design your experiments to mitigate degradation and accurately interpret your results.

References

• MDPI. (n.d.). Synthesis of Nitroarenes by Oxidation of Aryl Amines. Retrieved from [Link]

• ScienceMadness. (n.d.). OXIDATION OF AROMATIC AMINES TO NITRO COMPOUNDS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Surfactant-Assisted Selective Oxidation of Aromatic Amines to Nitro Compounds by in Situ-Formed Performic Acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro compound synthesis by oxidation. Retrieved from [Link]

• MDPI. (2023). Studies on the Oxidation of Aromatic Amines Catalyzed by Trametes versicolor Laccase. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of acrylonitrile content on the thermooxidative aging of nitrile rubber. Retrieved from [Link]

• IOPscience. (n.d.). Study of Thermal Stability of Nitrile Rubber/Polyimide Compounds. Retrieved from [Link]

• Save My Exams. (n.d.). Nitriles & Hydroxynitriles (Cambridge (CIE) AS Chemistry): Revision Note. Retrieved from [Link]

• OUCI. (2021). Thermal degradation behaviors of poly (arylene ether nitrile) bearing pendant carboxyl groups. Retrieved from [Link]

• ResearchGate. (n.d.). Thermooxidative degradation of some nitrile-butadiene rubbers. Retrieved from [Link]

• YouTube. (2018). Nitriles: base hydrolysis. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetic of adsorption and of photocatalytic degradation of phenylalanine effect of pH and light intensity. Retrieved from [Link]

• ResearchGate. (2017). PHOTOCATALYTIC DEGRADATION OF 2-, 4-AMINO AND CHLORO PHENOLS USING H2O2 SENSITIZED Cu2O AND VISIBLE LIGHT. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of nitriles with aqueous acid to give carboxylic acids. Retrieved from [Link]

• Chemguide. (n.d.). Hydrolysing nitriles. Retrieved from [Link]

• Lumen Learning. (n.d.). Hydrolysis of nitriles. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Photo-Degradation of Therapeutic Proteins: Mechanistic Aspects. Retrieved from [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 3. savemyexams.com [savemyexams.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. Nitro compound synthesis by oxidation [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. Study of Thermal Stability of Nitrile Rubber/Polyimide Compounds [article.sapub.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Photo-Degradation of Therapeutic Proteins: Mechanistic Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" stability and storage conditions

Welcome to the Technical Support Center for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8). This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and proper handling of this chemical throughout your experiments. As Senior Application Scientists, we have compiled this information to address common questions and troubleshooting scenarios.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the storage and handling of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Q1: What are the ideal storage conditions for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-?

A1: To ensure the long-term stability of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, it should be stored in a tightly sealed container in a dry, cool, and well-ventilated area[1][2]. The compound is a light yellow liquid, and any significant color change may indicate degradation.

Q2: Is this compound sensitive to air or light?

A2: While the Safety Data Sheet (SDS) does not specify light sensitivity, good laboratory practice for nitrogen-containing organic compounds, especially anilines, includes protection from light to prevent potential photo-degradation. The primary recommendation is to keep the container tightly closed to protect it from moisture and air[1][2]. The tertiary amine group could be susceptible to slow oxidation on prolonged exposure to air.

Q3: What materials are incompatible with Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-?

A3: Direct compatibility data for this specific compound is limited. However, based on the reactivity of its functional groups (tertiary amine, nitrile, alcohol) and data from related compounds like propionitrile, it is prudent to avoid contact with the following[3][4]:

• Strong Oxidizing Agents: These can react with the aniline and hydroxyl functional groups, leading to degradation.

• Strong Acids: The tertiary amine group is basic and will react with strong acids. The nitrile group can also undergo acid-catalyzed hydrolysis[4].

• Strong Bases: Strong bases can promote the hydrolysis of the nitrile group[4].

• Strong Reducing Agents: These may react with the nitrile group.

Q4: What are the potential degradation pathways for this molecule?

• Hydrolysis of the Nitrile Group: Similar to other nitriles, the propanenitrile moiety can hydrolyze under acidic or basic conditions, first to a propanamide and then to a propanoic acid derivative[4].

• Oxidation of the Aniline Moiety: The N-phenylamino group can be susceptible to oxidation, which could lead to the formation of colored impurities. This is a common degradation pathway for anilines.

• Reactions of the Hydroxyethyl Group: The primary alcohol can undergo oxidation to an aldehyde or carboxylic acid in the presence of strong oxidizing agents.

Q5: What is the expected appearance of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-?

A5: The compound should appear as a light yellow liquid[1][2].

Section 2: Storage and Stability Summary

For quick reference, the key storage and stability parameters are summarized in the table below.

Parameter	Recommendation	Rationale & Cited Evidence
Storage Temperature	Cool, ambient temperature.	Recommended in the Safety Data Sheet to maintain chemical stability[1][2].
Atmosphere	Store under an inert atmosphere (e.g., Nitrogen, Argon) for long-term storage.	To minimize potential oxidation of the tertiary amine and protect from atmospheric moisture.
Container	Tightly closed, light-protecting container (e.g., amber glass bottle).	Prevents exposure to air, moisture, and light, which can accelerate degradation[1][2].
Incompatible Materials	Strong acids, strong bases, strong oxidizing agents, strong reducing agents.	Avoids potential hazardous reactions and degradation of the compound, such as hydrolysis of the nitrile or oxidation of the amine[3][4].

Section 3: Troubleshooting Guide

Unexpected experimental results can sometimes be traced back to the stability and handling of reagents. This section provides a logical approach to troubleshooting common issues.

Issue 1: My sample has changed color from light yellow to a darker yellow/brown.

• Potential Cause: This is a common indicator of degradation, likely due to oxidation of the aniline component of the molecule. This can be accelerated by exposure to air, light, or incompatible substances.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the container was tightly sealed and stored away from light and heat sources.

  • Check for Contamination: Review handling procedures to identify any potential cross-contamination with oxidizing agents.

  • Purity Analysis: If the experiment is sensitive to impurities, consider running a purity check (e.g., via HPLC or NMR) on the material before use.

  • Solution: If degradation is suspected, it is recommended to use a fresh, unopened sample for critical applications.

Issue 2: My reaction yield is lower than expected, or I'm seeing unexpected byproducts.

• Potential Cause: If Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a reactant, its degradation could lead to lower yields. The degradation products could also interfere with the reaction. For example, if the nitrile group has hydrolyzed to a carboxylic acid, this will alter the reactivity.

• Troubleshooting Steps:

  • Confirm Reagent Purity: As with color change, verify the purity of the starting material.

  • Review Reaction Conditions: Ensure that the reaction conditions (pH, temperature, other reagents) are compatible with all functional groups on the molecule. Avoid strongly acidic or basic conditions unless the goal is to modify the nitrile group.

  • Inert Atmosphere: If the reaction is sensitive to oxidation, running it under an inert atmosphere (Nitrogen or Argon) may improve the outcome.

Troubleshooting Workflow Diagram

The following diagram outlines a decision-making process for troubleshooting issues related to the stability of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Caption: Troubleshooting workflow for stability issues.

References

• Thermo Fisher Scientific. Safety Data Sheet: N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: HPLC Separation of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" Isomers

Welcome to the technical support center for troubleshooting the HPLC separation of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" and its related isomers. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in resolving these structurally similar compounds. Here, we will delve into the science behind the separation, offering logical, field-tested solutions to common chromatographic problems.

Part 1: Foundational Concepts & Initial Strategy

Q1: What are the likely isomers of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" and why are they difficult to separate?

The core structure is 3-((2-hydroxyethyl)(phenyl)amino)propanenitrile. In drug development and chemical synthesis, isomerism typically arises from different substitution patterns on the phenyl ring. For instance, if a methyl group were present, you would have ortho-, meta-, and para- isomers (3-((2-hydroxyethyl)(2-tolyl)amino)propanenitrile, ...-(3-tolyl)amino..., and ...-(4-tolyl)amino...).

These positional isomers are notoriously difficult to separate for two key reasons:

• Identical Molecular Weight: They have the same mass, making them indistinguishable by mass spectrometry alone without prior separation.

• Similar Physicochemical Properties: They often have very close polarities, solubilities, and pKa values, leading to nearly identical interactions with the HPLC stationary and mobile phases. This results in co-elution or poor resolution.

Q2: What is the general HPLC strategy for separating positional isomers of this nature?

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard approach. The separation strategy hinges on exploiting the subtle differences in hydrophobicity and electronic properties among the isomers. Success depends on the careful selection and optimization of three key parameters:

• Stationary Phase (Column): While a standard C18 column is a good starting point, stationary phases that offer alternative selectivities, such as π-π interactions, are often superior for aromatic isomers.[1][2]

• Mobile Phase Composition: The choice of organic solvent (acetonitrile vs. methanol), its concentration, and the use of additives are critical.

• Mobile Phase pH: Your molecule contains a tertiary amine (an aniline derivative), making pH a powerful tool to manipulate retention and peak shape.[3][4]

Q3: What are the key chemical properties of my target molecule that I need to consider?

The structure (C6H5)-N(CH2CH2OH)-(CH2CH2CN) has several functional groups that dictate its chromatographic behavior:

• Tertiary Aniline Group: This is a weak base. Its pKa will be a critical parameter. The pKa of N,N-disubstituted anilines can vary, but is often in the 4-5 range.[5][6] At a mobile phase pH below its pKa, the nitrogen will be protonated (positively charged), making the molecule more polar and reducing its retention in reversed-phase HPLC.[4][7]

• Hydroxyl (-OH) Group: This adds polarity to the molecule and provides a site for hydrogen bonding.

• Nitrile (-CN) Group: A polar group that can engage in dipole-dipole interactions.

• Phenyl (Aromatic) Ring: This non-polar group is the primary site for hydrophobic interactions with a C18 column. It is also capable of π-π interactions with specialized stationary phases (e.g., Phenyl-Hexyl).[8][9]

Part 2: Troubleshooting Guide - Common Issues & Solutions

Problem 1: Poor Resolution or Complete Co-elution of Isomers

Q: My isomers are eluting as a single peak or are poorly resolved (Resolution < 1.5). What is my first step?

When baseline separation isn't achieved, a systematic optimization of selectivity is required. Do not randomly change parameters. Follow a logical workflow.

Workflow for Improving Isomer Resolution

Caption: A logical workflow for troubleshooting poor HPLC resolution.

Detailed Solutions:

• Optimize Mobile Phase Strength: Your first action should be to adjust the isocratic hold percentage or the gradient slope. A shallower gradient or lower percentage of organic solvent increases retention time and allows more time for the column to differentiate between the isomers.

• Change the Organic Modifier: Acetonitrile and methanol offer different selectivities. Methanol is a protic solvent and a better hydrogen bond donor/acceptor, which can alter interactions with the hydroxyl group on your molecule. Phenyl-based columns, in particular, can exhibit significant changes in selectivity when switching between these two solvents.[10]

• Change the Stationary Phase: If optimizing the mobile phase on a C18 column fails, you must change the primary separation mechanism.

  • Phenyl-Hexyl or Biphenyl Columns: These are often the best choice for positional isomers.[2] They provide hydrophobic interactions like a C18, but add crucial π-π interactions between the phenyl rings of the stationary phase and your analyte.[8][9] This interaction is highly sensitive to the electron density of the aromatic ring, which varies between ortho, meta, and para isomers.[1]

  • Pentafluorophenyl (PFP) Columns: These offer alternative dipole-dipole and ion-exchange interactions, which can be effective for separating isomers.[2]

Table 1: Comparison of HPLC Columns for Aromatic Isomer Separation

Column Type	Primary Interaction	Secondary Interaction	Best For...
C18 (ODS)	Hydrophobic	Shape Selectivity	General purpose, initial screening.
Phenyl-Hexyl	Hydrophobic, π-π	Dipole-dipole	Positional aromatic isomers , unsaturated compounds.[8]
Pentafluorophenyl (PFP)	Hydrophobic, π-π , Dipole-dipole, Ion-Exchange	Hydrogen Bonding	Isomers with differing electron density, halogenated compounds.[2]
Cyano (CN)	Dipole-dipole, Weak Hydrophobic	Normal-phase or Reversed-phase	Polar compounds, structural isomers.

• Adjust Temperature: Lowering the column temperature can sometimes enhance the subtle energetic differences between how isomers interact with the stationary phase, improving resolution. Conversely, increasing temperature can improve efficiency but may reduce selectivity. Test temperatures in a range of 25°C to 50°C.

Problem 2: Poor Peak Shape (Tailing or Fronting)

Q: My peaks are tailing badly. What are the common causes for an amine-containing compound?

Peak tailing for basic compounds like your aniline derivative is almost always caused by secondary ionic interactions with the HPLC column packing.[11]

Mechanism of Peak Tailing

Caption: Silanol interactions with basic analytes cause peak tailing.

Solutions:

• Lower the Mobile Phase pH: This is the most effective solution. By adding an acidifier like trifluoroacetic acid (TFA) or formic acid to a concentration of 0.1%, you lower the mobile phase pH to around 2-3.[12] At this low pH:

  • Your basic analyte is fully protonated (R₃N⁺-H), ensuring a single ionic state and consistent retention.[4][7]

  • The problematic residual silanol groups on the silica surface (Si-OH) are also protonated and thus neutral, eliminating the strong ionic interaction that causes tailing.[11][13]

• Use a High-Purity, End-Capped Column: Modern columns are manufactured with high-purity silica and are "end-capped" to minimize the number of free silanol groups, significantly reducing the potential for peak tailing.[11]

• Add a Competing Base (Use with Caution): In some cases, adding a small amount (e.g., 0.1%) of a competing base like triethylamine (TEA) to the mobile phase can improve peak shape. The TEA will preferentially interact with the active silanol sites, shielding your analyte from them. This is generally a less preferred method than pH control.

Q: My peaks are fronting. What does this indicate?

Peak fronting, where the peak has a leading shoulder, is typically a symptom of mass overload or sample solvent issues .[11]

• Solution for Overload: Reduce your injection volume by 50-80% or dilute your sample concentration by a factor of 5-10. If the peak shape improves and becomes symmetrical, overload was the cause.[11]

• Solution for Solvent Mismatch: The solvent you dissolve your sample in should be as close in composition to the initial mobile phase as possible. Injecting a sample dissolved in a much stronger solvent (e.g., 100% Acetonitrile) than the mobile phase (e.g., 20% Acetonitrile) will cause peak distortion.

Part 3: Experimental Protocols & Data

Protocol 1: A Systematic Approach to Method Development for Isomer Separation

• Column Selection: Begin with a Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 3.5 µm). Have a high-quality C18 column available for comparison.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Formic Acid in HPLC-grade Water.

  • Solvent B: 0.1% Formic Acid in HPLC-grade Acetonitrile.

  • Note: Formic acid is generally preferred over TFA for LC-MS applications due to reduced ion suppression.[12]

• Initial Scouting Gradient:

  • Flow Rate: 1.0 mL/min

  • Temperature: 30°C

  • Detection: UV, monitor at a wavelength appropriate for your molecule (e.g., 254 nm or a local maximum).

  • Gradient: Start with a broad gradient to determine the approximate elution conditions.

Table 2: Example Scouting Gradient

Time (min)	% Solvent A	% Solvent B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

• Analysis and Optimization:

  • From the scouting run, determine the approximate %B at which your isomers elute.

  • Design a new, shallower gradient around this point. For example, if elution occurs around 40% B (at 10 minutes in the above gradient), try a new gradient of 30-50% B over 20 minutes.

  • If resolution is still poor, switch your Solvent B to 0.1% Formic Acid in Methanol and repeat the scouting gradient.

  • If both solvents fail to provide resolution, switch to the C18 column and repeat the process.

References

Sources

• 1. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 2. welch-us.com [welch-us.com]
• 3. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. fm.ehcc.kyoto-u.ac.jp [fm.ehcc.kyoto-u.ac.jp]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. phenomenex.com [phenomenex.com]
• 11. benchchem.com [benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

A Guide to By-product Analysis and Troubleshooting

Welcome to the technical support guide for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during this synthesis. We will delve into the mechanistic origins of by-products, provide robust troubleshooting strategies in a direct question-and-answer format, and offer validated protocols to enhance reaction efficiency and product purity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis and its common challenges.

Q1: What is the primary synthetic route for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-?

The most common and direct method is the cyanoethylation of N-phenyl-2-aminoethanol (also known as N-(2-hydroxyethyl)aniline). This reaction is a specific type of Michael addition, where the nucleophilic secondary amine of N-phenyl-2-aminoethanol attacks the electron-deficient β-carbon of acrylonitrile.[1] The reaction is typically performed under base catalysis to enhance the nucleophilicity of the amine.[1][2]

Q2: Can you illustrate the reaction mechanism?

Certainly. The reaction proceeds via a base-catalyzed conjugate addition. The base abstracts a proton from the secondary amine, generating a more potent nucleophile which then attacks the acrylonitrile. A subsequent proton transfer yields the final product.

Caption: Base-catalyzed Michael addition mechanism.

Q3: What are the most common by-products I should expect?

The most prevalent by-products stem from the reactivity of the starting materials and the product itself. The key impurities to monitor are:

• Bis-cyanoethylation Product: The secondary amine on the desired product can react with a second molecule of acrylonitrile.

• Polyacrylonitrile: Acrylonitrile can undergo base-catalyzed polymerization, especially at elevated temperatures.

• Unreacted Starting Materials: N-phenyl-2-aminoethanol and acrylonitrile.

• O-cyanoethylation Product: While less common due to the higher nucleophilicity of the amine, reaction at the hydroxyl group is possible.

Q4: Why is by-product control so critical in this synthesis?

For professionals in drug development and fine chemical synthesis, purity is paramount. By-products can:

• Complicate Purification: Similar polarities between the desired product and by-products can make separation by chromatography or crystallization challenging and costly.

• Reduce Yield: Every molecule of by-product formed is a molecule of desired product lost, directly impacting process efficiency.

• Impact Downstream Reactions: Impurities can interfere with subsequent synthetic steps, poison catalysts, or lead to the formation of new, undesired compounds.

• Introduce Toxicity: In pharmaceutical applications, even trace impurities must be identified and controlled to meet stringent regulatory standards.

Part 2: Troubleshooting Guide

This section provides solutions to specific experimental problems.

Problem: My reaction yield is low, and the crude product is a viscous, intractable oil.

Likely Cause: This is a classic symptom of acrylonitrile polymerization. The base catalyst, especially in high concentrations or at elevated temperatures, can initiate the anionic polymerization of acrylonitrile, resulting in a thick, oily, or solid polymeric mass that traps the desired product.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low yield.

Preventative Protocol:

• Set up the reaction vessel with N-phenyl-2-aminoethanol and the solvent (if any) in a water/ice bath.

• Begin stirring and add the base catalyst.

• Prepare a solution of acrylonitrile in an addition funnel.

• Add the acrylonitrile solution dropwise to the reaction mixture over 1-2 hours, ensuring the internal temperature does not exceed 40°C.

• Monitor the reaction to completion using TLC or HPLC.

Problem: Mass spectrometry of my purified product shows a significant peak at M+53.

Likely Cause: This peak corresponds to the addition of another acrylonitrile unit (mass ≈ 53.03 g/mol ) to your desired product. This is the bis-cyanoethylation by-product, Propanenitrile, 3,3'-[phenyl(2-hydroxyethyl)imino]bis-.

By-product Formation Pathway:

Sources

• 1. Cyanoethylation - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Scaling Up the Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-

Welcome to the technical support center for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8).[1][2] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for scaling up this important chemical intermediate. Our focus is on anticipating and resolving challenges to ensure a safe, efficient, and high-yield synthesis process.

Synthesis Overview: The Cyanoethylation of N-(2-hydroxyethyl)aniline

The synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is primarily achieved through the cyanoethylation of N-(2-hydroxyethyl)aniline with acrylonitrile.[1] This reaction is a Michael-type addition where the amine acts as a nucleophile, attacking the electron-deficient β-carbon of acrylonitrile. The reaction is typically base-catalyzed and is known to be exothermic.[3]

Reaction Scheme

Caption: General reaction scheme for the synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Problem 1: Low or No Product Yield

Q: My reaction has gone to completion according to TLC, but after workup, the yield of the desired product is significantly lower than expected. What are the potential causes and solutions?

A: Low product yield despite apparent completion on TLC can be attributed to several factors, often related to side reactions or workup procedures.

• Side Reactions: The primary competing reaction is the polymerization of acrylonitrile, which can be initiated by the base catalyst or even the basicity of the amine reactant itself.[4] This is especially problematic at higher temperatures. Another potential side reaction is the bis-cyanoethylation of the starting amine, leading to a dialkylated impurity.

• Workup Issues: The product, containing both a hydroxyl group and a tertiary amine, has a degree of water solubility. Aggressive or repeated aqueous washes can lead to significant product loss into the aqueous phase.

Troubleshooting Steps & Solutions:

Potential Cause	Diagnostic Check	Recommended Solution
Acrylonitrile Polymerization	The reaction mixture becomes viscous, or a white precipitate forms.[4]	1. Temperature Control: Maintain a low reaction temperature (e.g., 0-10°C) during the dropwise addition of acrylonitrile.[4] 2. Inhibitor: Use acrylonitrile containing a polymerization inhibitor like hydroquinone (HQ) or 4-methoxyphenol (MEHQ).[4] 3. Catalyst Concentration: Reduce the concentration of the base catalyst to the minimum effective amount.[4]
Bis-Cyanoethylation	Isolate and characterize byproducts using NMR and Mass Spectrometry. Look for a mass corresponding to the addition of two acrylonitrile units.	1. Stoichiometry Control: Use a slight excess of N-(2-hydroxyethyl)aniline relative to acrylonitrile to favor mono-alkylation. 2. Slow Addition: Add acrylonitrile slowly to maintain a low concentration relative to the starting amine throughout the reaction.
Product Loss During Workup	Analyze the aqueous layers by HPLC or LC-MS to quantify product loss.	1. Minimize Aqueous Washes: Reduce the number and volume of aqueous washes. 2. Brine Wash: Use a saturated brine solution for the final wash to "salt out" the organic product from the aqueous phase. 3. Back-Extraction: Extract the combined aqueous layers with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to recover dissolved product.

Problem 2: Reaction Stalls or Proceeds Slowly

Q: The reaction is proceeding very slowly, even after several hours. How can I increase the reaction rate without promoting side reactions?

A: A sluggish reaction rate is typically due to insufficient activation of the reactants or poor mixing, especially during scale-up.

Troubleshooting Steps & Solutions:

• Catalyst Activity: The choice and concentration of the base catalyst are crucial. While strong bases can accelerate the reaction, they also significantly increase the risk of acrylonitrile polymerization.[3][4]

• Solvent Choice: The solvent must be able to dissolve the reactants and facilitate the reaction. While inert solvents are often used, greener alternatives like Cyclopentyl Methyl Ether (CPME) have been shown to improve reaction rates due to better substrate solubility.[1]

• Mass Transfer (Scale-Up): In larger reactors, inefficient stirring can lead to localized "hot spots" and concentration gradients, slowing the overall reaction rate.

Caption: Decision tree for addressing a slow reaction rate.

Problem 3: Product Purification Challenges

Q: I am having difficulty purifying the final product. Column chromatography is not ideal for a large-scale process. What are some alternative purification strategies?

A: For large-scale synthesis, purification methods that are more amenable to scale are preferred over traditional column chromatography.

• Distillation: If the product is thermally stable and has a significantly different boiling point from the starting materials and major impurities, vacuum distillation can be a highly effective purification method.

• Crystallization: If a suitable solvent system can be identified, crystallization can provide a highly pure product. This may involve screening various solvents and solvent mixtures.

• Acid-Base Extraction: The tertiary amine functionality of the product allows for purification via acid-base extraction. The crude product can be dissolved in an organic solvent and washed with a dilute acid solution. The product will move into the aqueous layer as its ammonium salt. The aqueous layer can then be separated, basified, and the purified product extracted back into an organic solvent.

Frequently Asked Questions (FAQs)

Q1: What is the role of the base catalyst in this reaction?

The base catalyst deprotonates the N-(2-hydroxyethyl)aniline, increasing its nucleophilicity and facilitating the attack on the acrylonitrile. While strong inorganic bases like hydroxides can be used, they also aggressively promote acrylonitrile polymerization.[3] Milder organic bases or certain metal-free organocatalysts can offer a better balance between reaction rate and side reaction control.[1]

Q2: How can I effectively monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is a common method for monitoring the disappearance of the starting materials. A more quantitative approach, especially for scale-up, would be to use Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). These techniques can provide accurate information on the consumption of reactants and the formation of the product and any byproducts.

Q3: What are the key safety considerations when working with acrylonitrile?

Acrylonitrile is a toxic and flammable substance.[5] It is also prone to uncontrolled polymerization, which can be violent.[4][6]

• Handling: Always handle acrylonitrile in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including nitrile gloves and safety glasses.[6][7]

• Storage: Store acrylonitrile with a polymerization inhibitor in a cool, dark place, away from bases, acids, and oxidizing agents.[7]

• Exothermic Reaction: The cyanoethylation reaction is exothermic.[3] Ensure adequate cooling is available, especially during the addition of acrylonitrile, to prevent a thermal runaway.[4]

Q4: Can this reaction be performed without a solvent?

While it is possible to run the reaction neat, using a solvent is generally recommended for better temperature control and to avoid issues with viscosity, especially if polymerization occurs.[3][4] A solvent helps to dissipate the heat generated during the reaction.[4]

Q5: What are some suitable "green" solvents for this synthesis?

Recent efforts in green chemistry have identified solvents like Cyclopentyl Methyl Ether (CPME) as effective and more environmentally friendly alternatives to traditional aprotic solvents like DMF or DMSO.[1] CPME offers advantages such as a high boiling point, low toxicity, and easy product recovery.[1]

References

• EvitaChem. (n.d.). Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.
• Bruson, H. L. (1949). Cyanoethylation. Organic Reactions, 5, 79-135.
• BenchChem. (2025). Technical Support Center: Preventing Polymerization During Cyanoethylation Reactions.
• Sigma-Aldrich. (2024). Safety Data Sheet.
• Stenutz. (n.d.). 3-(2-hydroxyethyl-phenylamino)propanenitrile.
• Farnell. (2017). Safety Data Sheet.
• Taylor & Francis. (n.d.). Cyanoethylation – Knowledge and References.
• CymitQuimica. (n.d.). Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Sources

• 1. Buy Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (EVT-304096) | 92-64-8 [evitachem.com]
• 2. Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- [cymitquimica.com]
• 3. organicreactions.org [organicreactions.org]
• 4. benchchem.com [benchchem.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. farnell.com [farnell.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" vs. "Propanenitrile, 3-(phenylamino)-" reactivity

Introduction

In the landscape of synthetic chemistry, aniline derivatives serve as foundational building blocks for a vast array of functional molecules, from pharmaceuticals to industrial dyes.[1] Understanding how subtle structural modifications influence their chemical behavior is paramount for designing efficient synthetic routes and predicting product outcomes. This guide provides an in-depth comparative analysis of two closely related aniline derivatives: Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (a tertiary amine, CAS 92-64-8) and Propanenitrile, 3-(phenylamino)- (a secondary amine, CAS 1075-76-9).[2][3]

While both molecules share a core N-phenyl-3-propanenitrile framework, the substitution on the amino nitrogen—a 2-hydroxyethyl group versus a hydrogen atom—imparts significant and predictable differences in their reactivity. We will dissect these differences through the lens of electronic effects, steric hindrance, and the introduction of an additional functional group. This analysis is supported by established principles of organic chemistry and a proposed experimental protocol designed to validate the theoretical predictions.

Structural and Electronic Analysis: The Decisive Role of the N-Substituent

The fundamental difference between the two compounds lies in the nature of the amino group. Propanenitrile, 3-(phenylamino)- is a secondary aniline, whereas Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a tertiary aniline. This distinction is the primary determinant of their divergent reactivity profiles.

Caption: Structural comparison of the two aniline derivatives.

Electronic Effects

The reactivity of the aniline moiety is governed by the interplay of inductive and resonance effects.[4]

• Resonance Effect (+M): In both molecules, the nitrogen atom's lone pair of electrons delocalizes into the π-system of the benzene ring. This mesomeric effect increases the electron density on the ring, particularly at the ortho and para positions, thereby activating it towards electrophilic aromatic substitution (EAS).

• Inductive Effect (+I): Alkyl groups are electron-donating relative to hydrogen.

  • In Propanenitrile, 3-(phenylamino)- , the nitrogen is attached to one electron-donating alkyl group (the cyanoethyl chain) and one hydrogen atom.

  • In Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- , the nitrogen is attached to two electron-donating alkyl groups (cyanoethyl and hydroxyethyl). The cumulative +I effect of these two groups is significantly greater. This pushes more electron density onto the nitrogen atom, which is then further relayed to the aromatic ring via resonance.

This enhanced electron-donating character makes the phenyl ring of the tertiary amine derivative substantially more electron-rich and thus more activated towards electrophiles.

Caption: Experimental workflow for comparative bromination.

• Preparation: In two separate round-bottom flasks, dissolve 1.0 mmol of each respective aniline derivative in 10 mL of glacial acetic acid.

• Cooling: Place both flasks in an ice-water bath and stir for 15 minutes to equilibrate the temperature to 0-5 °C.

• Reagent Addition: Prepare a 0.5 M solution of bromine in glacial acetic acid. Add 2.0 mL (1.0 mmol) of this solution dropwise and simultaneously to each flask over 5 minutes.

• Reaction Monitoring (Self-Validation): Every 15 minutes, withdraw a small aliquot from each reaction mixture and spot on a silica gel TLC plate, eluting with a 3:1 hexanes:ethyl acetate system. Monitor the disappearance of the starting material spot. The causality between the electron-donating groups and reaction rate is directly observed; the more activated compound's starting material spot will disappear faster.

• Work-up: Once the reaction is complete (as determined by TLC, or after a set time like 2 hours), pour the mixture into a beaker containing 50 mL of ice water and 10 mL of saturated sodium thiosulfate solution to quench excess bromine.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution (20 mL) and brine (20 mL), then dry over anhydrous sodium sulfate.

• Analysis (Self-Validation): Remove the solvent under reduced pressure. Analyze the crude product mixture directly using Gas Chromatography-Mass Spectrometry (GC-MS) to determine the relative percentage of unreacted starting material and all brominated products. Further analysis by ¹H NMR will allow for the unambiguous determination of the para to ortho isomer ratio by integrating the distinct signals in the aromatic region.

Anticipated Results and Discussion

The experimental data is expected to align with the theoretical predictions, providing a clear illustration of the structure-reactivity relationship.

Table 2: Hypothetical Experimental Data for Comparative Bromination

Compound	Reaction Time for >95% Conversion	Total Yield of Monobrominated Products	para:ortho Isomer Ratio
Propanenitrile, 3-(phenylamino)-	~ 90 minutes	~ 85%	~ 90:10

| Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- | < 30 minutes | ~ 92% | > 98:2 |

The significantly shorter reaction time for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- would confirm its higher degree of aromatic ring activation. The dramatic increase in the para:ortho ratio would provide compelling evidence for the powerful steric directing effect of the bulky N-substituent.

Conclusion

The comparison between Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- and Propanenitrile, 3-(phenylamino)- serves as an excellent case study in physical organic chemistry. The substitution of a single hydrogen atom on the aniline nitrogen with a 2-hydroxyethyl group instigates a cascade of electronic and steric consequences.

• Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (Tertiary Amine) is the more reactive of the two in electrophilic aromatic substitution due to superior electronic activation from its two N-alkyl groups. However, it exhibits a strong steric bias for para-substitution. Its nucleophilicity at the nitrogen center is tempered by steric hindrance, and it possesses a secondary reactive site at its hydroxyl group.

• Propanenitrile, 3-(phenylamino)- (Secondary Amine) is a less activated system that reacts more slowly in EAS and provides a greater mixture of ortho and para products. Its nitrogen center is more sterically accessible for reactions where it acts as a nucleophile.

For researchers and drug development professionals, this understanding is crucial. The choice between these two building blocks will depend entirely on the desired reaction outcome—whether the goal is rapid, highly regioselective aromatic substitution, or a reaction centered on a more accessible nitrogen atom.

References

• National Institute of Standards and Technology. (n.d.). Propanenitrile, 3-(phenylamino)-. NIST Chemistry WebBook. Retrieved from [Link]

• Krygowski, T. M., & Cyranski, M. K. (2009). How the Shape of the NH2 Group Depends on the Substituent Effect and H-Bond Formation in Derivatives of Aniline. Structural Chemistry, 20(4), 679-687.

• Wikipedia. (n.d.). Propionitrile. Retrieved from [Link]

• PubChem. (n.d.). N-(2-Hydroxyethyl)aniline. Retrieved from [Link]

Sources

• 1. Buy Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (EVT-304096) | 92-64-8 [evitachem.com]
• 2. chemscene.com [chemscene.com]
• 3. Propanenitrile, 3-(phenylamino)- [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- Derivatives: Exploring Structure-Activity Relationships for Therapeutic Potential

This guide offers a comprehensive comparative analysis of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" and its derivatives for researchers, scientists, and drug development professionals. We will delve into the synthesis, potential biological activities, and structure-activity relationships of this chemical scaffold. While direct comparative studies on a homologous series of these specific derivatives are limited in publicly available literature, this guide will extrapolate from research on structurally related compounds to provide insights into their therapeutic potential and offer a framework for future investigations.

Introduction: The "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" Scaffold

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is a molecule of interest due to its versatile structure, which combines a phenylamino group, a flexible hydroxyethyl chain, and a reactive nitrile moiety. This combination of functional groups presents multiple opportunities for chemical modification, making it an attractive scaffold for developing novel therapeutic agents. The core structure is known to be an intermediate in the synthesis of azo dyes, but its potential in medicinal chemistry is an emerging area of exploration.[1]

The presence of the N-phenylamino group is a common feature in many biologically active compounds, including kinase inhibitors and anticancer agents. The nitrile group can participate in various chemical reactions and may contribute to interactions with biological targets. Furthermore, the hydroxyethyl group can be modified to alter the compound's solubility, polarity, and pharmacokinetic properties.

Synthetic Strategies and Derivatization Potential

The synthesis of the parent compound, "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-", typically involves the cyanoethylation of N-phenyl-ethanolamine. This reaction provides a straightforward route to the core scaffold, which can then be further modified to generate a library of derivatives.

General Synthetic Pathway:

Caption: Putative mechanism of action via kinase inhibition.

Antimicrobial Potential

Nitrile-containing compounds and various aromatic amines have demonstrated antimicrobial properties. The overall lipophilicity and electronic properties of the molecule, which can be tuned by substitution, are critical for antimicrobial efficacy.

Hypothetical Structure-Activity Relationship (SAR) for Antimicrobial Activity:

Derivative ID	Phenyl Ring Substitution	Hydroxyethyl Modification	Expected Antimicrobial Activity (MIC)	Rationale based on related compounds
B-1	Unsubstituted	-OH	Moderate	Parent compound as baseline.
B-2	4-NO2	-OH	Increased	Electron-withdrawing groups can enhance antimicrobial activity.
B-3	4-Br	-OH	Increased	Halogenation often improves antimicrobial potency.
B-4	Unsubstituted	-OCH3	Variable	Changes in polarity can affect bacterial cell wall penetration.
B-5	2,4-di-Cl	-OH	Potentially High	Dihalogenation can lead to a significant increase in activity.

Experimental Protocols

To validate the therapeutic potential of novel "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" derivatives, rigorous and standardized experimental protocols are essential.

In Vitro Kinase Inhibition Assay (Example: Src Kinase)

This protocol outlines a common method to assess the inhibitory activity of a compound against a specific kinase.

Workflow Diagram:

Caption: Workflow for an in vitro kinase inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test derivative in DMSO.

  • Dilute the kinase (e.g., recombinant human Src) to the working concentration in kinase assay buffer.

  • Prepare a solution of the substrate peptide and ATP in kinase assay buffer.

• Assay Plate Preparation:

  • Add the kinase assay buffer to all wells of a 384-well plate.

  • Perform a serial dilution of the test derivative across the plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Kinase Reaction:

  • Add the diluted kinase to each well (except the negative control).

  • Incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding the substrate/ATP mixture to all wells.

  • Incubate for 60 minutes at 30°C.

• Signal Detection:

  • Stop the reaction and detect the remaining ATP using a commercially available kit (e.g., ADP-Glo™).

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data to the controls.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

Step-by-Step Protocol:

• Inoculum Preparation:

  • Culture the test microorganism (e.g., Staphylococcus aureus or Escherichia coli) in an appropriate broth medium overnight.

  • Dilute the culture to achieve a standardized inoculum concentration (e.g., 5 x 10^5 CFU/mL).

• Compound Dilution:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the test derivative in the broth medium.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Inoculation and Incubation:

  • Add the standardized inoculum to each well (except the negative control).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Conclusion and Future Directions

The "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" scaffold represents a promising starting point for the development of novel therapeutic agents. By leveraging established synthetic methodologies and a systematic approach to derivatization, it is possible to generate a library of compounds with potentially valuable biological activities. The insights from related chemical series suggest that strategic modifications of the phenyl ring and the hydroxyethyl side chain could lead to potent and selective anticancer and antimicrobial agents.

Future research should focus on the synthesis and systematic biological evaluation of a diverse library of these derivatives. Comprehensive structure-activity relationship studies will be crucial for identifying lead compounds for further preclinical development. The experimental protocols provided in this guide offer a robust framework for such investigations.

References

• Synthesis and Anti-cancer Activity of 3-substituted Benzoyl-4-substituted Phenyl-1H-pyrrole Derivatives. PubMed. [Link]

• Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. RSC Publishing. [Link]

• Antimicrobial Activity of Some Schiff Bases Derived from Benzoin, Salicylaldehyde, Aminophenol and 2,4 Dinitrophenyl Hydrazine. National Institutes of Health. [Link]

• Discovery of New 2-Phenylamino-3-acyl-1,4-naphthoquinones as Inhibitors of Cancer Cells Proliferation. MDPI. [Link]

• Exploring the Antibacterial and Antiparasitic Activity of Phenylaminonaphthoquinones—Green Synthesis, Biological Evaluation and Computational Study. MDPI. [Link]

• Optimization of 4-phenylamino-3-quinolinecarbonitriles as potent inhibitors of Src kinase activity. PubMed. [Link]

• Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors. National Institutes of Health. [Link]

Sources

• 1. Buy Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (EVT-304096) | 92-64-8 [evitachem.com]

A Senior Application Scientist's Guide to the Characterization of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" Impurities

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the meticulous identification and characterization of impurities are not merely a regulatory formality but a cornerstone of drug safety and efficacy. For an active pharmaceutical ingredient (API) intermediate like "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" (CAS No. 92-64-8), a thorough understanding of its impurity profile is paramount. This guide provides an in-depth comparison of analytical methodologies for the characterization of potential impurities, grounded in scientific principles and practical application.

The Genesis of Impurities: A Synthesis and Degradation Perspective

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is typically synthesized via the cyanoethylation of N-(2-hydroxyethyl)aniline with acrylonitrile.[1][2] This synthetic route, while effective, can introduce a spectrum of impurities, including:

• Unreacted Starting Materials: Residual N-(2-hydroxyethyl)aniline and acrylonitrile.

• Process-Related Impurities: By-products from side reactions inherent to cyanoethylation, such as the formation of bis-cyanoethylated products or polymers of acrylonitrile.[3][4]

• Degradation Products: Arising from the inherent instability of the molecule under various stress conditions. N-alkylanilines are susceptible to oxidation, which can lead to the formation of N-oxides and other degradation products.[5][6]

To proactively identify potential degradation products, forced degradation studies are indispensable. These studies subject the API to harsh conditions to accelerate its decomposition, providing a predictive insight into its stability profile.[7][8]

A Comparative Analysis of Analytical Techniques for Impurity Profiling

The selection of an appropriate analytical technique is critical for the successful identification and quantification of impurities. A multi-faceted approach, leveraging the strengths of various methods, is often the most robust strategy.

Analytical Technique	Principle	Strengths	Limitations	Primary Application for "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-"
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and mobile phase.	High resolution, quantitative accuracy, and versatility with various detectors (UV, DAD).[9][10]	May require reference standards for definitive identification.	Quantification of known impurities and separation of complex mixtures.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the mass-based identification of MS.	High sensitivity and specificity, enabling the identification of unknown impurities by providing molecular weight information.[9][11][12]	Matrix effects can influence ionization and quantification.	Identification of unknown process-related and degradation impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	Excellent for the analysis of volatile and semi-volatile impurities, such as residual solvents.[10][13]	Not suitable for non-volatile or thermally labile compounds.	Detection and quantification of residual solvents from the synthesis process.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to elucidate molecular structure.	Provides unambiguous structural information, crucial for the definitive identification of unknown impurities without the need for reference standards.	Lower sensitivity compared to MS-based techniques.	Structural elucidation of isolated impurities and characterization of complex mixtures.

Experimental Protocols: A Practical Approach

The following protocols provide a starting point for the characterization of impurities in "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-". Optimization will be necessary based on the specific impurity profile and available instrumentation.

Forced Degradation Studies

Objective: To generate potential degradation products and assess the stability of the molecule.

Protocol:

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and heat at 60°C for 24 hours.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.[14]

• Thermal Degradation: Expose the solid sample to 105°C for 48 hours.

• Photolytic Degradation: Expose the sample (solid and in solution) to UV light (254 nm) and visible light for an appropriate duration.

Rationale: These stress conditions simulate various environmental factors that the drug substance may encounter during its lifecycle, providing a comprehensive view of its degradation pathways.

Stability-Indicating HPLC Method

Objective: To separate the main component from its potential impurities and degradation products.

Protocol:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: A time-programmed gradient from 10% to 90% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Rationale: The C18 stationary phase provides good retention for the moderately polar "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" and its likely impurities. The gradient elution ensures the separation of compounds with a wide range of polarities. Formic acid is a common mobile phase modifier that improves peak shape and is compatible with mass spectrometry.

LC-MS for Impurity Identification

Objective: To identify the molecular weights of unknown impurities.

Protocol:

• Utilize the HPLC method described above.

• Mass Spectrometer: An electrospray ionization (ESI) source in positive ion mode is recommended for this amine-containing molecule.

• Scan Range: m/z 50-500.

Rationale: ESI is a soft ionization technique that typically produces the protonated molecular ion [M+H]⁺, providing direct molecular weight information. This is crucial for the initial identification of unknown impurities.[11]

GC-MS for Residual Solvent Analysis

Objective: To identify and quantify residual solvents from the synthesis.

Protocol:

• Headspace Autosampler: To introduce volatile solvents into the GC system.

• GC Column: A polar column (e.g., DB-WAX) is suitable for a broad range of solvents.

• Oven Program: Start at 40°C, hold for 5 minutes, then ramp to 220°C at 10°C/min.

• Carrier Gas: Helium.

• MS Detector: Electron ionization (EI) at 70 eV.

Rationale: Headspace sampling is a clean and efficient way to analyze volatile residual solvents without introducing non-volatile matrix components into the GC system.[13][15][16][17] The mass spectra obtained from EI can be compared against spectral libraries (e.g., NIST) for confident identification.

Visualizing the Workflow: A Logical Approach to Impurity Characterization

The following diagrams illustrate the logical workflow for impurity characterization.

Caption: A comprehensive workflow for the characterization of impurities.

Caption: Comparison of analytical techniques for impurity profiling.

Conclusion: Ensuring Product Quality Through Rigorous Science

The characterization of impurities in "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is a multifaceted endeavor that demands a strategic and scientifically sound approach. By combining forced degradation studies with a suite of orthogonal analytical techniques—HPLC for separation and quantification, LC-MS for identification, GC-MS for residual solvents, and NMR for definitive structural elucidation—researchers can build a comprehensive impurity profile. This detailed understanding is not only crucial for regulatory compliance but also fundamental to ensuring the safety and quality of the final drug product.

References

• GCMS Residual Solvent Analysis: What You Must Know. (2025, July 8). Retrieved from ResolveMass Laboratories Inc. website: [Link]

• Forced Degradation Studies to Assess the Stability of Drugs and Products. (2025, August 5). Retrieved from ResearchGate website: [Link]

• Development of forced degradation and stability indicating studies for drug substance and drug product. (n.d.). Retrieved from International Journal of Research in Pharmacology & Pharmacotherapeutics website: [Link]

• Niessen, W. M. A. (2001). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA International Journal for Chemistry, 55(5), 424-430.

• IMPURITY PROFILING OF PHARMACEUTICALS. (2020, November 15). Retrieved from International Journal of Creative Research Thoughts website: [Link]

• Impurity Profiling and Characterization for Generic Project Submission to USFDA. (2025, February 11). Retrieved from Auriga Research website: [Link]

• Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. (2020). Retrieved from PubMed website: [Link]

• Glen Report 28.26 - Transient Cyanoethylation - an unexpected route to chemical bleaching of a fluorophore. (n.d.). Retrieved from Glen Research website: [Link]

• Forced Degradation and Stability Testing. (2014, May 31). Retrieved from International Journal of Pharmaceutical Sciences Review and Research website: [Link]

• A Stability-Indicating HPLC Method for the Determination of Nitrosylcobalamin (NO-Cbl), a Novel Vitamin B12 Analog. (2015, April 1). Retrieved from NIH website: [Link]

• Residual Solvent Analysis of Pharmaceutical Products. (n.d.). Retrieved from Agilent website: [Link]

• Forced Degradation Studies. (2016, December 14). Retrieved from MedCrave online website: [Link]

• Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles. (n.d.). Retrieved from Asian Journal of Chemistry website: [Link]

• The Analysis of Residual Solvents in Pharmaceutical Products Using GC-VUV and Static Headspace_Rev2. (n.d.). Retrieved from Labsolution website: [Link]

• Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and identification of some structural isomers. (n.d.). Retrieved from Agilent website: [Link]

• ICH Q3C Impurities: Residual Solvents - Contract Laboratories Perspectives. (n.d.). Retrieved from USP-NF website: [Link]

• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. (n.d.). Retrieved from PubMed website: [Link]

• Cyanoethylation – Knowledge and References. (n.d.). Retrieved from Taylor & Francis website: [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18). Retrieved from ACD/Labs website: [Link]

• Determination of the Chemical Stability of Cyanocobalamin in Medical Food by a Validated Immunoaffinity Column-Linked HPLC Method. (2022, January 12). Retrieved from ResearchGate website: [Link]

• Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. (n.d.). Retrieved from Waters website: [Link]

• Effect of substitution site upon the oxidation potentials of alkylanilines, the mutagenicities of N-hydroxyalkylanilines, and the conformations of alkylaniline-DNA adducts. (n.d.). Retrieved from PubMed website: [Link]

• Development of a High Performance Liquid Chromatography Method for the Analysis of Next-generation Cyanide Antidote, 3-mercaptop. (n.d.). Retrieved from Open PRAIRIE - South Dakota State University website: [Link]

• Cyanoethylation. (n.d.). Retrieved from Wikipedia website: [Link]

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A Comparative Guide to the Reaction Kinetics of Cyanoethylation Agents for Advanced Drug Development

In the landscape of pharmaceutical development and fine chemical synthesis, the efficiency and predictability of chemical reactions are paramount. The introduction of a 2-cyanoethyl group onto a nucleophile, a reaction broadly known as cyanoethylation, is a fundamental transformation in the synthesis of many active pharmaceutical ingredients (APIs) and specialty chemicals. Among the various reagents employed for this purpose, N-substituted-3-aminopropanenitriles represent a versatile class of compounds. This guide provides an in-depth comparative analysis of the reaction kinetics of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (Compound A, CAS 92-64-8) against two structurally related alternatives: Propanenitrile, 3-(phenylamino)- (Compound B, CAS 1075-76-9) and 3-[(2-Hydroxyethyl)amino]propanenitrile (Compound C, CAS 33759-44-3).

This document is intended for researchers, scientists, and drug development professionals seeking to optimize their synthetic routes by understanding the subtle yet impactful differences in the reactivity of these cyanoethylation agents. The insights herein are grounded in established principles of chemical kinetics and are supported by detailed, albeit illustrative, experimental data and protocols.

Introduction: The Significance of Reaction Kinetics in Cyanoethylation

The rate at which a chemical reaction proceeds is not merely an academic curiosity; it is a critical parameter that dictates the feasibility, scalability, and economic viability of a synthetic process. In the context of cyanoethylation, the reaction kinetics inform us about:

• Reaction Time: How long it takes to achieve a desired conversion, which directly impacts throughput and operational costs.

• Selectivity: Understanding the rate of the desired reaction versus potential side reactions is crucial for minimizing impurities and simplifying downstream processing.

• Process Optimization: Kinetic data allows for the rational adjustment of reaction parameters such as temperature, concentration, and catalyst loading to achieve optimal performance.

• Safety: A thorough understanding of reaction kinetics is essential for identifying potential thermal hazards and ensuring safe process scale-up.

The three compounds under investigation share a common propanenitrile backbone but differ in the substitution on the amino nitrogen. These structural variations are expected to influence their nucleophilicity and, consequently, their reaction kinetics.

• Compound A (Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-): Features both a phenyl group and a 2-hydroxyethyl group on the nitrogen. The phenyl group's electron-withdrawing nature may decrease the nitrogen's nucleophilicity, while the hydroxyethyl group could participate in hydrogen bonding, potentially influencing the reaction mechanism and solubility.

• Compound B (Propanenitrile, 3-(phenylamino)-): Lacks the hydroxyethyl group, presenting a simpler N-phenyl substitution. This allows for a direct assessment of the impact of the hydroxyethyl moiety on reactivity by comparing it to Compound A.

• Compound C (3-[(2-Hydroxyethyl)amino]propanenitrile): Replaces the phenyl group with a hydrogen, significantly increasing the basicity and nucleophilicity of the nitrogen atom.

This guide will explore the kinetics of a model cyanoethylation reaction: the reaction of these agents with a model nucleophile, thiophenol, in a common organic solvent.

Experimental Design for a Comparative Kinetic Study

To objectively compare the reaction kinetics of Compounds A, B, and C, a well-controlled experimental setup is essential. The following workflow outlines a robust approach to acquiring and analyzing the necessary data.

Caption: Experimental workflow for the comparative kinetic study.

Rationale for Method Selection

• Reaction System: The reaction of the cyanoethylation agents with thiophenol is chosen as a model system. Thiophenol is a strong nucleophile, ensuring the reaction proceeds at a measurable rate. The reaction is expected to follow second-order kinetics, being first-order in each reactant. To simplify the analysis, the reaction will be conducted under pseudo-first-order conditions, with a large excess of the cyanoethylation agent.

• Monitoring Technique: High-Performance Liquid Chromatography (HPLC) with UV detection is the chosen analytical method. All reactants and the expected product contain a phenyl group, making them UV-active and thus easily detectable. HPLC allows for the separation and quantification of the reactants and products over time, providing the necessary data to determine the reaction rate.[1][2][3][4]

• Isothermal Conditions: The reactions are conducted in a temperature-controlled reactor to ensure that the rate constants are determined at a specific temperature. Performing the experiments at multiple temperatures would also allow for the determination of the activation energy for each reaction.

Comparative Kinetic Data

The following tables summarize the hypothetical, yet plausible, experimental data obtained from the comparative kinetic study of the reaction of Compounds A, B, and C with thiophenol at 50 °C in acetonitrile.

Pseudo-First-Order Rate Constants

Compound	Initial [Cyanoethylation Agent] (M)	Initial [Thiophenol] (M)	Pseudo-First-Order Rate Constant (k') (s⁻¹)
A	0.5	0.05	1.2 x 10⁻⁴
B	0.5	0.05	1.8 x 10⁻⁴
C	0.5	0.05	8.5 x 10⁻³

Second-Order Rate Constants

Compound	Second-Order Rate Constant (k) (M⁻¹s⁻¹)
A	2.4 x 10⁻⁴
B	3.6 x 10⁻⁴
C	1.7 x 10⁻²

Analysis and Discussion

The kinetic data reveals significant differences in the reactivity of the three cyanoethylation agents.

• Compound C is the Most Reactive: As hypothesized, Compound C, lacking an electron-withdrawing phenyl group, is the most reactive, with a second-order rate constant approximately 47 times higher than that of Compound B and 71 times higher than Compound A. This is attributed to the higher nucleophilicity of its secondary amine nitrogen.

• Impact of the Hydroxyethyl Group: The comparison between Compound A and Compound B indicates that the presence of the 2-hydroxyethyl group in Compound A leads to a slight decrease in the reaction rate. This could be due to steric hindrance or intramolecular hydrogen bonding that reduces the availability of the nitrogen lone pair for nucleophilic attack.

• Influence of the Phenyl Group: The significant drop in reactivity from Compound C to Compounds A and B clearly demonstrates the electron-withdrawing effect of the phenyl group, which delocalizes the nitrogen's lone pair of electrons into the aromatic ring, thereby reducing its nucleophilicity.

Caption: Relative reactivity of the cyanoethylation agents.

Detailed Experimental Protocols

General Kinetic Run Procedure

• Reactor Setup: A 100 mL jacketed glass reactor equipped with a magnetic stirrer, a temperature probe, and a septum for sampling is used. The reactor temperature is maintained at 50.0 ± 0.1 °C using a circulating water bath.

• Reactant Preparation: A 0.5 M solution of the cyanoethylation agent (Compound A, B, or C) in acetonitrile is prepared. A 0.5 M stock solution of thiophenol in acetonitrile is also prepared.

• Reaction Initiation: 50 mL of the cyanoethylation agent solution is added to the reactor and allowed to equilibrate to the set temperature. The reaction is initiated by injecting 5 mL of the thiophenol stock solution into the reactor with vigorous stirring. This results in initial concentrations of approximately 0.45 M for the cyanoethylation agent and 0.05 M for thiophenol.

• Sampling: At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60, 90, 120 minutes), a 0.5 mL aliquot of the reaction mixture is withdrawn using a gas-tight syringe.

• Quenching: Each aliquot is immediately transferred to a vial containing 1.0 mL of a 0.1 M solution of acetic acid in acetonitrile to quench the reaction.

• Sample Preparation for HPLC: The quenched samples are diluted with acetonitrile to a suitable concentration for HPLC analysis. An internal standard can be added at this stage to improve quantitative accuracy.

HPLC-UV Analysis Method

• Instrument: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and a diode-array UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Quantification: The concentration of thiophenol and the reaction product at each time point is determined by comparing the peak areas to a calibration curve generated from standard solutions of known concentrations.

Conclusion and Recommendations

This comparative guide demonstrates the significant impact of subtle structural modifications on the reaction kinetics of N-substituted-3-aminopropanenitriles. For applications requiring rapid cyanoethylation, the aliphatic amine derivative, 3-[(2-Hydroxyethyl)amino]propanenitrile (Compound C) , is the superior choice. However, if a more moderate reactivity is desired, or if the aromatic moiety is a necessary structural feature for the final product, Propanenitrile, 3-(phenylamino)- (Compound B) offers a faster reaction rate compared to its hydroxyethyl-substituted counterpart, Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (Compound A) .

The choice of the optimal cyanoethylation agent will ultimately depend on the specific requirements of the synthetic target, including desired reaction time, selectivity, and the chemical nature of the substrate. It is strongly recommended that researchers perform similar kinetic studies under their specific reaction conditions to make the most informed decision for their drug development and chemical synthesis endeavors. The methodologies and illustrative data presented in this guide provide a robust framework for conducting such investigations.

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" Derivatives

Abstract

This guide provides a comprehensive framework for designing and executing cross-reactivity studies for "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" (hereafter referred to as PHEA-N) and its structural derivatives. In drug development, diagnostics, and chemical safety assessment, understanding the specificity of analytical methods is paramount. Cross-reactivity, the phenomenon where a method detects structurally related but distinct compounds, can lead to inaccurate quantification and false-positive results. This document offers an in-depth comparison of key analytical methodologies, provides detailed, field-proven experimental protocols, and presents a logical framework for data interpretation, empowering researchers to generate robust and reliable specificity data.

Introduction: The Imperative for Specificity

PHEA-N and its derivatives represent a class of small molecules that may function as pharmaceutical intermediates, metabolites, or lead compounds. The introduction of various functional groups to the core PHEA-N structure can result in a family of compounds with similar physicochemical properties. When developing analytical methods, particularly ligand-binding assays such as immunoassays, the potential for an antibody or receptor to bind to these structurally related analogues is a significant concern.

Molecular Profile and Cross-Reactivity Hotspots

The core structure of PHEA-N possesses several features that can serve as recognition epitopes in a biological system:

• The Phenylamino Group: The aromatic ring and the secondary amine are common features in many bioactive molecules and can be key components of a binding epitope.

• The Hydroxyethyl Group: This polar side chain can participate in hydrogen bonding, a critical interaction in molecular recognition.

• The Propanenitrile Group: The nitrile moiety and the alkyl chain contribute to the overall size, shape, and polarity of the molecule.

Derivatives of PHEA-N may involve substitutions on the phenyl ring, modification of the hydroxyethyl group, or changes to the nitrile-containing chain. These seemingly minor changes can significantly impact binding affinity and must be systematically evaluated.

Caption: Core structure of PHEA-N and its key functional groups.

Comparative Analysis of Methodologies

The choice of analytical technique is a critical decision driven by the specific requirements of the study, such as throughput, sensitivity, and the need for quantitative vs. qualitative data.

Feature	Competitive ELISA	LC-MS/MS	Surface Plasmon Resonance (SPR)
Principle	Antibody-antigen competition	Physicochemical separation and mass-to-charge ratio	Real-time binding kinetics on a sensor surface
Specificity	Moderate to High (Antibody dependent)	Very High (Based on retention time and fragmentation)	High (Measures direct binding)
Throughput	High (96/384-well plates)	Moderate to Low	Low to Moderate
Sensitivity	High (pg/mL to ng/mL)	Very High (fg/mL to pg/mL)	Moderate (ng/mL to µg/mL)
Application	Screening large libraries, routine QC	Definitive identification, isomer separation, confirmation of ELISA results	Mechanistic studies, binding affinity determination
Key Advantage	Scalability and cost-effectiveness	Unambiguous identification and quantification	Label-free, real-time kinetic data[4][5]
Key Limitation	Prone to matrix effects and cross-reactivity	Lower throughput, requires more complex instrumentation	Lower throughput, sensitive to surface chemistry

Expert Insight: A common and highly effective strategy is to use Competitive ELISA for initial high-throughput screening of a large number of PHEA-N derivatives. Any potential cross-reactants identified are then confirmed and accurately quantified using a highly specific LC-MS/MS method.[6][7] SPR can be employed in a tertiary role to understand the precise binding kinetics (on-rate, off-rate) of significant cross-reactants, providing deeper mechanistic insights.[8][9][10]

Experimental Protocols

Cross-Reactivity Assessment by Competitive ELISA

This protocol describes a self-validating system to determine the percent cross-reactivity of PHEA-N derivatives against a primary antibody raised against a PHEA-N-carrier protein conjugate.

Causality Behind the Method: The competitive ELISA is an indirect method. The signal generated is inversely proportional to the concentration of free analyte in the sample. A derivative that binds strongly to the antibody will compete effectively with the enzyme-labeled antigen, resulting in a low signal, indicating high cross-reactivity.[11][12]

Caption: Workflow for the Competitive ELISA protocol.

Step-by-Step Protocol:

• Plate Coating: Coat a 96-well microtiter plate with 100 µL/well of a PHEA-N-BSA conjugate (1 µg/mL in carbonate buffer, pH 9.6). Incubate overnight at 4°C. This step immobilizes the target antigen.

• Washing: Discard the coating solution and wash the plate 3 times with 200 µL/well of Wash Buffer (PBS with 0.05% Tween-20). This removes any unbound antigen.

• Blocking: Add 200 µL/well of Blocking Buffer (PBS with 1% BSA) and incubate for 2 hours at room temperature. This is a critical step to prevent non-specific binding of antibodies to the plastic surface, which would cause high background noise.[11]

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Add 50 µL/well of the PHEA-N standard or the test derivative at various concentrations.

  • Immediately add 50 µL/well of the primary anti-PHEA-N antibody (pre-titrated for optimal performance).

  • Incubate for 1 hour at 37°C. During this incubation, the free analyte (PHEA-N or its derivative) and the coated antigen compete for binding to the limited amount of primary antibody.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody: Add 100 µL/well of HRP-conjugated secondary antibody (specific for the primary antibody's species) diluted in Blocking Buffer. Incubate for 1 hour at 37°C.

• Washing: Repeat the wash step, but increase to 5 washes to ensure all unbound secondary antibody is removed.

• Signal Development: Add 100 µL/well of TMB substrate solution and incubate in the dark for 15-20 minutes. The HRP enzyme catalyzes the conversion of TMB, producing a blue color.

• Stopping the Reaction: Add 50 µL/well of Stop Solution (e.g., 2N H₂SO₄). The color will change from blue to yellow.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Data Interpretation and Presentation

Calculating Percent Cross-Reactivity

Cross-reactivity is quantified by comparing the concentration of a derivative required to cause 50% inhibition of the maximal signal (IC50) with the IC50 of the parent compound (PHEA-N).

Formula: % Cross-Reactivity = (IC50 of PHEA-N / IC50 of Derivative) x 100

A standard curve is generated by plotting the absorbance against the log of the PHEA-N concentration. The IC50 is determined from this curve. The same is done for each derivative.

Trustworthiness: The inclusion of a full standard curve for the primary analyte (PHEA-N) on every plate is essential for a self-validating system. This accounts for inter-assay variability and ensures accurate IC50 determination.

Hypothetical Data Summary

The following table presents hypothetical cross-reactivity data for a series of PHEA-N derivatives, demonstrating how results should be structured for clear comparison.

Compound ID	Structural Modification	IC50 (ng/mL)	% Cross-Reactivity
PHEA-N	Parent Compound	10.0	100%
PHEA-N-002	Methylation of hydroxyl group	25.0	40%
PHEA-N-003	Chloro- substitution on phenyl ring (para)	12.5	80%
PHEA-N-004	Phenyl ring replaced with cyclohexyl	> 1000	< 1%
PHEA-N-005	Extension of alkyl chain (butanenitrile)	95.0	10.5%

Analysis of Hypothetical Data:

• PHEA-N-003: The para-chloro substitution has a minimal impact, suggesting this position on the phenyl ring is not a critical part of the epitope recognized by the antibody.

• PHEA-N-002: Methylating the hydroxyl group significantly reduces binding, indicating this group is likely involved in a key hydrogen bond interaction.

• PHEA-N-004: Replacing the aromatic phenyl ring with a non-aromatic cyclohexyl ring completely abolishes binding, confirming the aromatic system is essential for recognition.

• PHEA-N-005: Altering the chain length of the nitrile group reduces affinity, but to a lesser extent than modifying the core rings or key functional groups.

Conclusion and Strategic Recommendations

The systematic evaluation of cross-reactivity is an indispensable component of the analytical validation lifecycle for compounds like "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" and its derivatives. This guide advocates for a tiered approach, beginning with high-throughput screening using Competitive ELISA to identify potential cross-reactants, followed by orthogonal confirmation using a high-specificity method like LC-MS/MS. This strategy ensures both efficiency and scientific rigor.

By understanding the principles behind the chosen methodologies and meticulously designing protocols with appropriate controls, researchers can generate trustworthy data that stands up to scientific and regulatory scrutiny. The insights gained from these studies are crucial for making informed decisions in drug development, ensuring the accuracy of diagnostic assays, and correctly assessing chemical safety.

References

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• PubMed. (2023). Characterization of Small Molecule-Protein Interactions Using SPR Method. Retrieved January 1, 2026, from [Link]

• Bio-Rad. (n.d.). Large and Small Molecule Screening by SPR. Retrieved January 1, 2026.
• Nicoya Lifesciences. (n.d.). Small Molecule Interactions - OpenSPR. Retrieved January 1, 2026.

• PubMed. (2020). Using hapten cross-reactivity to screen heterologous competitive antigens for improving the sensitivity of ELISA. Retrieved January 1, 2026, from [Link]

• Journal of Experimental Botany. (n.d.). efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. Retrieved January 1, 2026, from [Link]

• ResearchGate. (n.d.).
• Vertex AI Search. (2025). Structural Elucidation Techniques for Geometric Isomers using Mass Spectrometry. Retrieved January 1, 2026.

• PubMed Central. (2022). A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow's milk. Retrieved January 1, 2026, from [Link]

• PubMed Central. (2023).
• ResearchGate. (n.d.). Using hapten cross-reactivity to screen heterologous competitive antigens for improving the sensitivity of ELISA | Request PDF. Retrieved January 1, 2026.
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A Senior Application Scientist's Guide to the Purity Assessment of Synthesized "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-"

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities, the assurance of purity is not merely a quality control checkpoint; it is the bedrock upon which reliable and reproducible research is built. This is particularly true for "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" (CAS No. 92-64-8), a molecule with potential applications as an intermediate in the synthesis of dyes and biologically active compounds.[1][2] The presence of unreacted starting materials, byproducts, or degradation products can significantly impact the downstream applications of this compound, leading to erroneous experimental results and compromised product safety.

This guide provides an in-depth comparison of analytical techniques for the comprehensive purity assessment of synthesized "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-". As a Senior Application Scientist, my objective is to not only present the methodologies but also to elucidate the scientific rationale behind the selection of each technique, empowering you to make informed decisions in your laboratory.

Understanding the Synthetic Landscape and Potential Impurities

"Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is typically synthesized via a Michael addition of N-(2-hydroxyethyl)aniline to acrylonitrile.[3] This reaction, while generally efficient, can lead to several process-related impurities. A thorough understanding of the synthetic route is paramount for targeted impurity profiling.

Anticipated Impurities:

• Unreacted Starting Materials:

  • N-(2-hydroxyethyl)aniline

  • Acrylonitrile

• Byproducts:

  • Bis-adduct: 3,3'-(phenylazanediyl)bis(propanenitrile) - from the reaction of aniline (a potential impurity in the starting material) with two molecules of acrylonitrile.

  • Cyanoethylated dimer: Reaction of the product with another molecule of acrylonitrile.

• Degradation Products: Hydrolysis of the nitrile group to the corresponding carboxylic acid or amide under certain pH and temperature conditions.

The choice of analytical technique must be guided by the physicochemical properties of the target molecule and its potential impurities. "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is a polar molecule containing a tertiary amine, a hydroxyl group, and a nitrile functionality. This polarity influences the selection of chromatographic conditions.

A Comparative Overview of Analytical Techniques

A multi-pronged analytical approach is often necessary to obtain a complete purity profile. The following table provides a comparative overview of the most pertinent techniques for the analysis of "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-".

Technique	Principle	Strengths	Limitations	Ideal for
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and a mobile phase.	High resolution, excellent for quantifying polar and non-volatile compounds.	May require method development to achieve optimal separation.	Quantifying the main component and known polar impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	High sensitivity and specificity for volatile and semi-volatile compounds.[4]	May require derivatization for polar analytes to improve volatility.[4]	Detecting and identifying volatile starting materials and byproducts.
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Provides detailed structural information and can be used for absolute quantification (qNMR) without a reference standard of the analyte.	Lower sensitivity compared to chromatographic methods.	Structural confirmation and quantification of the main component and major impurities.
Fourier-Transform Infrared (FTIR) Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Rapid and non-destructive method for identifying functional groups.[5]	Limited ability to quantify impurities and distinguish between structurally similar compounds.	Verifying the presence of key functional groups in the synthesized product.

In-Depth Methodologies and Experimental Protocols

The following sections provide detailed, step-by-step protocols for each analytical technique. These protocols are designed to be self-validating, incorporating system suitability tests to ensure the reliability of the generated data, in line with guidelines such as USP General Chapter <621> and ICH Q2(R1).[4][6]

High-Performance Liquid Chromatography (HPLC) for Potency and Purity

Reverse-phase HPLC is the workhorse for the purity assessment of polar molecules. The hydroxyl and nitrile groups of the target compound allow for good retention and separation on a C18 column with an aqueous-organic mobile phase.

Logical Workflow for HPLC Method Development and Validation

Caption: Workflow for HPLC method development, validation, and analysis.

Experimental Protocol: HPLC

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    Time (min)	%A	%B
    0	90	10
    20	10	90
    25	10	90
    26	90	10

    | 30 | 90 | 10 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B to obtain a 1 mg/mL solution.

• System Suitability:

  • Inject a standard solution of the analyte five times.

  • The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

  • The tailing factor should be between 0.8 and 1.5.

  • The theoretical plates should be ≥ 2000.

• Data Analysis:

  • Calculate the purity of the sample using the area percent method.

  • Purity (%) = (Area of main peak / Total area of all peaks) x 100.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is an excellent technique for detecting and identifying volatile and semi-volatile impurities, such as unreacted starting materials.[4] Due to the polarity of the target compound, derivatization may be necessary to improve its volatility and chromatographic peak shape.

Workflow for GC-MS Analysis

Caption: Workflow for the GC-MS analysis of volatile impurities.

Experimental Protocol: GC-MS

• Instrumentation:

  • GC system coupled to a mass spectrometer with an electron ionization (EI) source.

  • Autosampler.

  • Data system with a mass spectral library.

• Chromatographic Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 280 °C.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp to 280 °C at 15 °C/min.

    • Hold at 280 °C for 5 minutes.

  • Injection Mode: Splitless.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-500.

• Sample Preparation:

  • Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent like dichloromethane or ethyl acetate.

• Data Analysis:

  • Identify peaks by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify impurities using an internal standard method if required.

¹H NMR Spectroscopy for Structural Confirmation and Quantification

¹H NMR provides unambiguous structural information and can be used for quantitative analysis (qNMR) without the need for a specific reference standard for each impurity.

Predicted ¹H NMR Chemical Shifts for "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" (in CDCl₃):

• Aromatic Protons: δ 6.7-7.3 ppm (multiplet, 5H)

• -OCH₂-: δ 3.8 ppm (triplet, 2H)

• -NCH₂- (ethyl): δ 3.5 ppm (triplet, 2H)

• -NCH₂- (propyl): δ 3.6 ppm (triplet, 2H)

• -CH₂CN: δ 2.6 ppm (triplet, 2H)

• -OH: Variable, broad singlet.

Experimental Protocol: ¹H NMR

• Instrumentation:

  • NMR spectrometer (400 MHz or higher).

  • NMR tubes.

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃).

  • For qNMR, add a known amount of an internal standard with a singlet in a clean region of the spectrum (e.g., maleic acid).

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest for accurate integration in qNMR.

• Data Analysis:

  • Integrate the signals corresponding to the analyte and the internal standard.

  • Calculate the purity based on the integral ratios and the known amount of the internal standard.

FTIR Spectroscopy for Functional Group Confirmation

FTIR is a rapid and simple technique to confirm the presence of the key functional groups in the synthesized molecule.

Expected FTIR Absorption Bands:

• O-H stretch (alcohol): 3400 cm⁻¹ (broad)

• C-H stretch (aromatic): 3000-3100 cm⁻¹

• C-H stretch (aliphatic): 2850-3000 cm⁻¹

• C≡N stretch (nitrile): 2245 cm⁻¹ (sharp, medium intensity)[5]

• C=C stretch (aromatic): 1500-1600 cm⁻¹

• C-O stretch (alcohol): 1050-1150 cm⁻¹

Experimental Protocol: FTIR

• Instrumentation:

  • FTIR spectrometer.

• Sample Preparation:

  • Place a small amount of the liquid sample between two NaCl or KBr plates.

• Data Acquisition:

  • Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis:

  • Compare the obtained spectrum with a reference spectrum or identify the characteristic absorption bands of the expected functional groups.

Conclusion: A Holistic Approach to Purity Assessment

The purity assessment of a synthesized compound like "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" is a critical step that requires a thoughtful and multi-faceted analytical strategy. No single technique can provide a complete picture of a sample's purity. By judiciously combining the strengths of HPLC for quantitative analysis of polar compounds, GC-MS for volatile impurity profiling, NMR for structural confirmation and absolute quantification, and FTIR for functional group verification, researchers can be confident in the quality of their synthesized material. The protocols outlined in this guide provide a robust framework for achieving this comprehensive purity assessment, ensuring the integrity and reliability of your scientific endeavors.

References

• United States Pharmacopeia.
• BenchChem. (2025). Application Note: High-Throughput Characterization of Aniline and Its Derivatives by Gas Chromatography-Mass Spectrometry (GC-MS).
• EvitaChem. Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.
• European Directorate for the Quality of Medicines & HealthCare. (2022). General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition.
• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Stenutz. 3-(2-hydroxyethyl-phenylamino)propanenitrile.
• Organic Chemistry Portal. Michael Addition.
• Spectroscopy Online. (2019). Organic Nitrogen Compounds IV: Nitriles.

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• 6. hplc.eu [hplc.eu]

A Comparative Guide to the Synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-: Benchmarking Classical and Modern Methodologies

Abstract

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8), is a pivotal intermediate in the synthesis of various commercial products, including pharmaceuticals, agrochemicals, and dyestuffs.[1][2] Its molecular structure, featuring a hydrophilic hydroxyethyl group, a phenylamino core, and a reactive nitrile moiety, makes it a versatile building block. This guide provides an in-depth comparison of the primary synthetic routes to this compound, benchmarking the traditional cyanoethylation of N-(2-hydroxyethyl)aniline against alternative strategies for producing β-aminonitriles. We will dissect the mechanistic underpinnings, evaluate performance metrics such as yield and purity, and provide detailed experimental protocols to guide researchers and process chemists in selecting the optimal method for their specific application.

The Benchmark Method: Base-Catalyzed Cyanoethylation

The most direct and industrially prevalent method for synthesizing Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is the cyanoethylation of N-(2-hydroxyethyl)aniline. This reaction is a classic example of a Michael (conjugate) addition, where the secondary amine acts as a nucleophile, attacking the β-carbon of an activated alkene, acrylonitrile.

Mechanistic Considerations and Catalyst Selection

The reaction proceeds via the nucleophilic attack of the nitrogen atom of N-(2-hydroxyethyl)aniline on the electron-deficient terminal carbon of acrylonitrile. The choice of catalyst is critical for achieving high yield and selectivity, primarily by enhancing the nucleophilicity of the amine or activating the acrylonitrile.

• Traditional Base Catalysis: Strong bases are effective as they can deprotonate the N-H group (in primary or secondary amines) or the α-carbon of the nitrile, though the former is the key pathway for amine addition.[3]

• Cupric Acetate Catalysis: For aromatic amines, which are less nucleophilic than their aliphatic counterparts, cupric acetate monohydrate has proven to be a highly effective catalyst. It facilitates the monocyanoethylation, leading to improved yields and significantly shorter reaction times, even with sterically hindered or electronically deactivated anilines.[3]

• Metal-Free Organocatalysis: In the context of pharmaceutical intermediate synthesis, avoiding transition metal contamination is paramount. Recent advancements have shown that metal-free organocatalysts, such as cinchona alkaloid-derived squaramides, can efficiently promote the C-N bond formation, offering a cleaner, more cGMP-compliant synthetic route.[4]

Caption: Reaction pathway for the synthesis of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- via cyanoethylation.

Experimental Protocol: Cupric Acetate Catalyzed Cyanoethylation

This protocol describes a robust procedure for the monocyanoethylation of N-(2-hydroxyethyl)aniline.

• Reactor Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add N-(2-hydroxyethyl)aniline (0.1 mol, 13.72 g) and glacial acetic acid (50 mL).

• Catalyst Addition: Add cupric acetate monohydrate (0.005 mol, 1.0 g) to the solution and stir until it dissolves.

• Reactant Addition: Heat the mixture to 60-70°C. Add acrylonitrile (0.11 mol, 5.84 g) dropwise from the dropping funnel over 30 minutes, maintaining the temperature. The exothermicity of the reaction should be carefully controlled.

• Reaction: After the addition is complete, continue stirring the mixture at 70°C for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into 200 mL of cold water and neutralize with a saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel or by vacuum distillation to yield the pure Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Alternative Methodologies for β-Aminonitrile Synthesis

While direct cyanoethylation is the benchmark, other methods for synthesizing β-aminonitriles exist. These alternatives can be advantageous when the requisite starting materials for cyanoethylation are unavailable or when a different substitution pattern is desired.

Ring-Opening of Aziridines

A powerful and regioselective method for preparing β-aminonitriles is the nucleophilic ring-opening of aziridines with a cyanide source. This approach offers a distinct retrosynthetic disconnection.

• Mechanism and Reagents: The reaction involves the attack of a cyanide nucleophile at one of the aziridine ring carbons. The regioselectivity is influenced by steric and electronic factors of the substituents on the aziridine ring. Common cyanide sources include trimethylsilyl cyanide (TMSCN) and sodium cyanide (NaCN). Catalysts like lithium perchlorate (LiClO₄) or tetrabutylammonium fluoride (TBAF) are often employed to facilitate the reaction under mild conditions.[5]

Caption: General pathway for β-aminonitrile synthesis via aziridine ring-opening.

Contextual Method: The Strecker Reaction

It is crucial for the well-rounded researcher to recognize the Strecker reaction. While it classically produces α-aminonitriles, its importance in the broader field of aminonitrile synthesis is undeniable.[6][7][8] It is a three-component reaction between an aldehyde or ketone, an amine, and a cyanide source.[9] Although not a direct route to the target β-aminonitrile, its principles of C-C bond formation via cyanation are fundamental and have inspired numerous related methodologies.[7][10]

Performance Benchmarking: A Comparative Analysis

The choice of a synthetic method depends on a multi-faceted evaluation of performance, cost, safety, and scalability. The following table provides a head-to-head comparison of the primary methods discussed.

Parameter	Cyanoethylation of N-(2-hydroxyethyl)aniline	Ring-Opening of Aziridines
Starting Materials	N-(2-hydroxyethyl)aniline, Acrylonitrile. Both are commercially available bulk chemicals.	Substituted N-phenyl aziridine, Cyanide source (e.g., TMSCN). Aziridine precursor may require separate synthesis.
Key Reagents/Catalysts	Base (e.g., NaOH, Et₃N), Cupric Acetate, or Organocatalysts.[3][4]	Lewis acids (LiClO₄), Fluoride sources (TBAF).[5]
Reaction Conditions	Typically mild to moderate temperatures (25-80°C).[3]	Generally mild, often room temperature.[5]
Typical Yield	Good to excellent, often >80-90% with optimized catalysis.[3]	Generally good to excellent yields.[5]
Selectivity	Monocyanoethylation can be controlled with appropriate catalysts (e.g., Cu(OAc)₂).[3]	High regioselectivity is achievable, dependent on substrate and catalyst.[5]
Safety Concerns	Acrylonitrile is highly toxic and a suspected carcinogen. Requires careful handling in a well-ventilated fume hood.	Cyanide sources (TMSCN, NaCN) are highly toxic. Aziridines can also be toxic.
Scalability & Industrial Use	Well-established, scalable, and widely used in industry.	Less common for bulk production of this specific target; often used in medicinal chemistry for complex structures.
Green Chemistry Score	High atom economy. Primary drawback is the toxicity of acrylonitrile.	Atom economy is high. Toxicity of reagents is a major concern.

Workflow Comparison

The operational workflows for these methods differ significantly, impacting throughput and resource allocation.

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Safety & Regulatory Compliance

Navigating the Disposal of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of laboratory chemicals is a paramount yet often complex responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8), a compound utilized in various research and synthesis applications. By grounding our procedures in established safety protocols and explaining the rationale behind each step, we aim to empower laboratory professionals to manage this chemical waste with confidence and integrity.

Chemical Profile and Hazard Assessment

Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a nitrile compound. While some Safety Data Sheets (SDS) indicate that this chemical is not considered hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200)[1], others suggest it may be harmful if swallowed and can cause skin and eye irritation[2]. This discrepancy necessitates a cautious approach, treating the substance with a degree of care to minimize any potential risk.

Property	Value	Source
CAS Number	92-64-8	[1][2][3]
Molecular Formula	C11H14N2O	[3]
Appearance	Light yellow liquid	[1][3]
Boiling Point	107 - 110 °C / 224.6 - 230 °F	[1][3]

Given the potential for mild irritation and the general principle of minimizing chemical exposure, appropriate personal protective equipment (PPE) is non-negotiable.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, ensure the following PPE is worn:

• Nitrile Gloves: Provides a barrier against potential skin contact.

• Safety Goggles: Protects eyes from splashes.

• Laboratory Coat: Shields skin and clothing from accidental spills.

The logic here is straightforward: preventing direct contact is the most effective way to mitigate the risks associated with any chemical, regardless of its formal hazard classification.

Step-by-Step Disposal Protocol

The following workflow provides a comprehensive approach to the disposal of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, from initial handling to final waste stream management.

Caption: Disposal workflow for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Waste Segregation: The Principle of Prudent Practice

The first critical step in any chemical disposal procedure is proper segregation. Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- should not be mixed with other waste streams, particularly strong acids or bases, unless as part of a specific neutralization or degradation procedure. The rationale is to prevent unintended chemical reactions that could generate hazardous byproducts or excessive heat. Many laboratories make the costly mistake of combining hazardous and non-hazardous waste, which necessitates treating the entire mixture as hazardous[2].

In-Laboratory Treatment: A Proactive Approach to Safety

For small quantities, direct disposal as chemical waste is appropriate. However, for larger volumes, or as a best practice to reduce the chemical's potential environmental impact, in-laboratory treatment via hydrolysis can be considered. Nitriles can be hydrolyzed under acidic or alkaline conditions to form carboxylic acids and their salts, which are often less toxic.[4]

Protocol for Alkaline Hydrolysis (Example):

• Dilution: In a well-ventilated fume hood, dilute the Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- waste with water to a concentration of less than 10%.

• Basification: Slowly add a dilute solution of sodium hydroxide while stirring. The nitrile will be heated under reflux with the sodium hydroxide solution.[4]

• Reaction: The nitrile will hydrolyze to form the sodium salt of the corresponding carboxylic acid and ammonia gas will be given off.[4]

• Neutralization: After the reaction is complete, neutralize the solution to a pH between 6.0 and 8.0 with a dilute acid (e.g., hydrochloric acid).

• Disposal of Treated Waste: This neutralized solution, now containing the less hazardous carboxylic acid salt, can be collected for disposal.

Causality: The hydrolysis of the nitrile group (-CN) converts it to a carboxylic acid group (-COOH). This transformation generally reduces the toxicity profile of the compound, making the subsequent disposal process safer and more environmentally benign.

Final Disposal: Adherence to Regulatory Standards

Whether treated or not, the final disposal of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- must comply with local, state, and federal regulations.

Step-by-Step Final Disposal:

• Collection: Collect the chemical waste in a designated, leak-proof container that is compatible with the chemical. Ensure the container is clearly labeled with the full chemical name: "Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-" and the CAS number "92-64-8".

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.

• Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste management company. This ensures the waste is transported, treated, and disposed of in accordance with all applicable regulations. While some non-hazardous chemical waste can be disposed of down the drain, this should only be done after receiving approval from your institution's Environmental Health and Safety (EHS) department.[3]

Trustworthiness: Following this structured disposal pathway ensures a self-validating system. By segregating, considering pre-treatment, and using a licensed disposal service, you are adhering to the highest standards of laboratory safety and environmental responsibility.

Spill Management: Preparedness is Key

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and increase ventilation.

• Containment: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a designated waste container.

• Decontamination: Clean the spill area with soap and water.

• Disposal: The collected spill waste must be disposed of as chemical waste, following the procedures outlined above.

Conclusion: A Commitment to Safety and Sustainability

The proper disposal of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- is a reflection of a laboratory's commitment to safety, regulatory compliance, and environmental stewardship. By understanding the chemical's properties, adhering to a structured disposal protocol, and always prioritizing the use of appropriate PPE, researchers can confidently manage this aspect of their vital work. This guide serves as a foundational resource, but it is imperative to always consult your institution's specific EHS guidelines and the most recent Safety Data Sheets.

References

• 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. sfasu.edu [sfasu.edu]
• 4. chemguide.co.uk [chemguide.co.uk]

Navigating the Safe Handling of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-: A Guide to Personal Protective Equipment and Disposal

In the dynamic landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily realities. Among these is Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- (CAS No. 92-64-8), a compound whose safe management is paramount for ensuring the well-being of our researchers and the integrity of our work. This guide provides essential, in-depth procedural information on the requisite personal protective equipment (PPE), operational handling, and disposal of this compound, grounded in established safety protocols and a deep understanding of chemical hazards.

Understanding the Hazard Profile

Before delving into protective measures, it is crucial to understand the inherent hazards of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following hazard statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

These classifications are the cornerstone of our risk assessment and dictate the specific PPE required to mitigate exposure risks. While some suppliers may provide conflicting information, a conservative approach based on the most stringent available data is always the most prudent course of action in a laboratory setting.

Core Principles of Protection: Selecting the Appropriate PPE

The selection of PPE is not a one-size-fits-all approach; it is a carefully considered process based on the specific tasks being performed and the potential routes of exposure. For Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, protection for the eyes, skin, and respiratory system is mandatory.

Eye and Face Protection: The First Line of Defense

Given the classification of this compound as a serious eye irritant (H319), robust eye protection is non-negotiable.

• Primary Protection: At a minimum, chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards must be worn whenever handling the solid or solutions of the compound.[1]

• Enhanced Protection: For procedures with a higher risk of splashing or aerosol generation, such as heating, vortexing, or transferring large quantities, a full-face shield should be worn in addition to chemical splash goggles. This provides a secondary layer of protection for the entire face.

Skin Protection: A Barrier Against Irritation

To prevent skin irritation (H315), comprehensive skin protection is necessary. This includes appropriate gloves and lab attire.

Glove Selection:

The choice of glove material is critical for providing an effective barrier against chemical permeation. For incidental contact with Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, nitrile gloves are the recommended choice.[2][3][4][5]

Glove Material	Protection Level	Key Considerations
Nitrile	Splash Protection	Excellent for incidental contact. Offers good resistance to a variety of chemicals and is a suitable alternative for individuals with latex allergies.[2][3][5]
Neoprene	Extended Contact	Offers good resistance to a broader range of chemicals and may be considered for more intensive handling procedures.
Latex	Limited Use	While offering dexterity, latex provides poor protection against many organic solvents and can cause allergic reactions.[4]

It is imperative to understand that thin, disposable nitrile gloves are intended for splash protection only and should be removed and discarded immediately upon contamination. [3] For prolonged or immersive contact, heavier-duty gloves with documented chemical resistance data should be consulted. Always inspect gloves for any signs of degradation or perforation before use.

Laboratory Attire:

• A buttoned, long-sleeved laboratory coat is required to protect the arms and torso.

• Full-length trousers or skirts and closed-toe shoes are mandatory to ensure no skin is exposed.

Respiratory Protection: Safeguarding Against Inhalation

The potential for respiratory irritation (H335) necessitates careful consideration of respiratory protection, particularly when handling the powdered form of the compound or when there is a risk of aerosol generation.

• Engineering Controls: The primary method for controlling respiratory hazards is the use of engineering controls. All handling of Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- that may generate dust or aerosols should be conducted within a certified chemical fume hood.

• Respirator Use: In situations where engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations such as a spill, respiratory protection is required. A NIOSH-approved air-purifying respirator with organic vapor cartridges is recommended.[6][7] For higher concentrations or in situations where the exposure level is unknown, a powered air-purifying respirator (PAPR) or a supplied-air respirator should be used.[6][7]

Procedural Guidance for Safe Handling and Disposal

A systematic approach to handling and disposal is essential to minimize risk and ensure a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Don all required PPE as outlined above.

• Weighing and Transfer: Conduct all weighing and transfer of the solid compound within the fume hood to contain any dust. Use a spatula for transfers and avoid creating dust clouds.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, decontaminate the work area thoroughly. Remove gloves using the proper technique to avoid contaminating your hands and dispose of them in the designated chemical waste container. Wash hands thoroughly with soap and water.

Visualizing the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Caption: PPE Selection Workflow for Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Solid Waste: All solid waste contaminated with Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]-, including excess compound, contaminated gloves, and weighing paper, must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing this compound should be collected in a designated, labeled hazardous waste container for liquid organic waste.

• Regulatory Compliance: All chemical waste must be disposed of in accordance with local, state, and federal regulations.[8] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream management and disposal procedures. Never dispose of this chemical down the drain.

By adhering to these rigorous safety protocols, researchers can confidently handle Propanenitrile, 3-[(2-hydroxyethyl)phenylamino]- while minimizing personal risk and ensuring a safe and compliant laboratory environment. Our commitment to safety extends beyond providing high-quality chemical products to empowering our customers with the knowledge to use them responsibly.

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• Working with Chemicals - Prudent Practices in the Laboratory. Retrieved from NCBI Bookshelf. [Link]

• Why You Should use Nitrile Glove in Laboratories. (2022, November 29). Retrieved from Eastwest Medico. [Link]

• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from UNC Policies. [Link]

• 3M Respirator Selection Guide. Retrieved from 3M. [Link]

• 3M Respirator Selection Guide. Retrieved from 3M. [Link]

• OSHA Respirator Requirements for Selected Chemicals. Retrieved from NIOSH - CDC. [Link]

• PRN 83-3: Label Improvement Program - Storage and Disposal Label Statements. (2025, November 5). Retrieved from US EPA. [Link]

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